4,6(1H,5H)-Pyrimidinedione, 2-amino-5-nitroso-

Core Science & Biosynthesis

Chemical properties of 4,6(1H,5H)-Pyrimidinedione, 2-amino-5-nitroso-

Executive Summary

In the landscape of heterocyclic organic synthesis, 4,6(1H,5H)-Pyrimidinedione, 2-amino-5-nitroso- (also widely known as 2-amino-4,6-dihydroxy-5-nitrosopyrimidine) stands as a linchpin intermediate. It is most prominently utilized in the Traube purine synthesis, a classical and highly robust pathway for the scalable production of guanine, xanthine, and other biologically critical purine derivatives [2]. This whitepaper provides an in-depth mechanistic analysis of its chemical properties, tautomeric behavior, and a field-proven, self-validating protocol for its synthesis via electrophilic aromatic substitution.

Chemical Identity and Tautomeric Dynamics

The structural complexity of this compound arises from its extensive tautomerism. It exists in an equilibrium between the pyrimidinedione form and the dihydroxypyrimidine form. Furthermore, the 5-nitroso group (-N=O) can tautomerize with adjacent protons to form an oxime (=N-OH). This oxime-nitroso tautomerism creates a highly conjugated

-system, which is responsible for the compound's intense coloration and high melting point due to strong intermolecular hydrogen bonding [1].

Table 1: Physicochemical Properties

Property	Value / Description
IUPAC Name	2-Amino-5-nitroso-1H-pyrimidine-4,6-dione
Common Synonyms	2-Amino-4,6-dihydroxy-5-nitrosopyrimidine
CAS Registry Number	55482-22-9 / 43109-88-2
Molecular Formula	C4H4N4O3
Molecular Weight	156.10 g/mol
Physical Appearance	Deep pink to raspberry-red crystalline powder
Solubility Profile	Soluble in aqueous base; sparingly soluble in water

Mechanistic Chemistry: The Nitrosation Pathway

The synthesis of 4,6(1H,5H)-pyrimidinedione, 2-amino-5-nitroso- relies on the electrophilic aromatic substitution of 2-amino-4,6-dihydroxypyrimidine.

The Causality of Regioselectivity: The C5 position of the pyrimidine ring is exceptionally nucleophilic. It is synergistically activated by the electron-donating hydroxyl/oxo groups at C4 and C6, as well as the amino group at C2. When nitrous acid (HONO) is generated in situ, it yields the nitrosonium ion (NO⁺), a potent electrophile that exclusively attacks the activated C5 carbon.

The Causality of Reagent Selection: Why utilize acetic acid instead of a strong mineral acid like HCl? While HCl rapidly generates nitrous acid, it also fully protonates the pyrimidine ring nitrogens. A protonated pyrimidine ring is highly electron-withdrawn, drastically deactivating the C5 position toward electrophilic attack. Glacial acetic acid provides a perfectly buffered environment (pH ~4.0–5.0): it is acidic enough to generate NO⁺ from sodium nitrite, but mild enough to leave the pyrimidine ring sufficiently electron-rich for the substitution to proceed efficiently.

Experimental Protocol: Synthesis Workflow

The following protocol is designed as a self-validating system . The visual colorimetric shift serves as an immediate, empirical confirmation of successful nitrosation [5].

Table 2: Reagent Stoichiometry

Reagent	Equivalents	Role in Synthesis
2-Amino-4,6-dihydroxypyrimidine	1.0 eq	Starting Material (Nucleophile)
Sodium Hydroxide (NaOH, 1M)	1.1 eq	Solubilizing Agent (Deprotonation)
Sodium Nitrite (NaNO₂)	1.1 - 1.2 eq	Nitrosating Agent Precursor
Glacial Acetic Acid	1.5 - 2.0 eq	Acidifying Agent (Generates HONO)

Step-by-Step Methodology:

• Preparation: Suspend 1.0 eq of 2-amino-4,6-dihydroxypyrimidine in distilled water. Slowly add 1M NaOH until the suspension fully dissolves into a pale, clear alkaline solution.

• Thermal Control: Transfer the reaction vessel to an ice-water bath and cool the solution to 0–5 °C. Critical Insight: Nitrous acid is highly unstable at ambient temperatures and will decompose into nitrogen oxides. Strict thermal control prevents this degradation and suppresses unwanted oxidative side reactions [2].

• Nitrite Addition: Add an aqueous solution of NaNO₂ (1.1 eq) dropwise under continuous magnetic stirring.

• Electrophilic Attack: Gradually introduce glacial acetic acid dropwise to lower the pH to ~4.5. Maintain the temperature strictly below 10 °C.

• Visual Validation: As the pH drops, the nitrosonium ion is generated and attacks the C5 position. The successful formation of the 5-nitroso derivative is immediately confirmed by a stark colorimetric shift—the precipitation of a thick, deep raspberry-red or pink solid [5]. (Note: If the solution turns brown, it indicates oxidative degradation due to poor thermal control).

• Isolation: Stir for an additional 2 hours at 5 °C to ensure complete precipitation. Filter the colored precipitate under vacuum, wash thoroughly with ice-cold water to remove sodium acetate salts, and dry under vacuum at 40 °C.

Caption: Experimental workflow for the nitrosation of 2-amino-4,6-dihydroxypyrimidine.

Downstream Utility: The Traube Purine Synthesis

The most critical industrial application of 2-amino-5-nitroso-4,6-pyrimidinedione is its role as the central intermediate in the Traube purine synthesis, a classic reaction named after Wilhelm Traube [4].

The synthesized nitroso compound undergoes a two-step transformation to yield Guanine :

• Reduction: The 5-nitroso group is reduced to a primary amine using sodium dithionite (Na₂S₂O₄) or catalytic hydrogenation (H₂/Pd-C), yielding 2,5-diamino-4,6-dihydroxypyrimidine[2].

• Cyclization: The resulting diamino intermediate is heated with formic acid for several hours. Formic acid acts as a one-carbon donor, bridging the nitrogen atoms to close the imidazole ring and yield guanine (2-amino-1,9-dihydro-6H-purin-6-one) [3].

Caption: Logical progression of the Traube purine synthesis yielding Guanine.

Analytical Characterization

To verify the purity and structural integrity of the synthesized 4,6(1H,5H)-pyrimidinedione, 2-amino-5-nitroso-, the following spectroscopic signatures should be observed:

Table 3: Expected Spectroscopic Signatures

Analytical Method	Key Signatures	Structural Correlation
¹H NMR (DMSO-d₆)	Broad singlets >10.0 ppm	N-H / O-H protons (Indicative of rapid tautomeric exchange)
¹³C NMR (DMSO-d₆)	~150-160 ppm, ~140 ppm	Lactam carbonyls (C4, C6) and nitroso-bearing carbon (C5)
FTIR	3300-3100 cm⁻¹, 1680 cm⁻¹, 1550 cm⁻¹	Amine/hydroxyl stretch, lactam C=O stretch, and N=O stretch
UV-Vis	~ 320 nm, ~ 520 nm	Extensive and transitions of the colored chromophore

References

• Wikipedia. "Guanine".[Link]

• Wikipedia. "Purine". [Link]

Technical Profile: Methyl 3-methylisoxazole-5-carboxylate (CAS 1004-96-2)

Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists

Executive Summary

Methyl 3-methylisoxazole-5-carboxylate (CAS 1004-96-2) is a specialized heterocyclic building block widely utilized in the synthesis of bioactive isoxazole derivatives.[1][2][3][4] As a regioisomer of the more common methyl 5-methylisoxazole-3-carboxylate, this compound serves as a critical scaffold for developing pharmaceuticals targeting COX-2 inhibition, glutamate receptors (AMPA/kainate), and antimicrobial pathways.

This guide provides a definitive technical analysis of CAS 1004-96-2, distinguishing it from its structural isomers and detailing its physicochemical behavior, synthetic routes, and handling protocols for high-purity applications.

Physicochemical Characterization

The distinct physical properties of CAS 1004-96-2 are governed by the electron-withdrawing ester group at the C5 position and the electron-donating methyl group at C3. This substitution pattern significantly influences its dipole moment and crystal packing compared to its regioisomers.

Table 1: Core Physical & Chemical Properties

Property	Value / Description	Technical Note
Chemical Name	Methyl 3-methylisoxazole-5-carboxylate	IUPAC: Methyl 3-methyl-1,2-oxazole-5-carboxylate
CAS Number	1004-96-2	Crucial: Do not confuse with isomer CAS 19788-35-3
Molecular Formula	C₆H₇NO₃
Molecular Weight	141.12 g/mol
Appearance	White to off-white crystalline solid	Darkens upon prolonged exposure to light/air
Melting Point	108 °C	Significantly higher than the 5-Me-3-COOMe isomer (90-92°C)
Boiling Point	227.6 ± 20.0 °C (Predicted)	Sublimation may occur under high vacuum
Density	1.179 ± 0.06 g/cm³ (Predicted)
Solubility	Soluble in CHCl₃, DCM, MeOH, DMSO	Poor solubility in water; hydrolyzes slowly in aqueous base
pKa	-3.24 ± 0.50 (Predicted, Conjugate Acid)	Weakly basic nitrogen; protonation occurs only in strong acid

Structural Differentiation (Expert Insight)

A common error in early-stage drug discovery is the misidentification of the 3,5-substitution pattern .

• Target (CAS 1004-96-2): Methyl at C3, Ester at C5. (H-4 proton is adjacent to the ester).[4]

• Isomer (CAS 19788-35-3): Methyl at C5, Ester at C3.[5]

• Differentiation: The C4-H proton in CAS 1004-96-2 typically resonates upfield relative to the isomer due to the specific electronic environment of the 5-ester.

Synthesis & Manufacturing Logic

The synthesis of CAS 1004-96-2 typically employs a [3+2] cycloaddition strategy, which offers high regioselectivity. The most robust protocol involves the generation of a nitrile oxide intermediate in situ, followed by trapping with an alkyne dipolarophile.

Mechanism of Action: Nitrile Oxide Cycloaddition

The reaction proceeds via the formation of acetonitrile oxide (generated from acetaldoxime or nitroethane) which undergoes a 1,3-dipolar cycloaddition with methyl propiolate .

Caption: Regioselective synthesis of CAS 1004-96-2 via 1,3-dipolar cycloaddition of acetonitrile oxide.

Experimental Causality:

• N-Chlorosuccinimide (NCS): Used to convert the oxime to the hydroximoyl chloride. This step is exothermic and requires cooling (0-5°C) to prevent decomposition.

• Base Addition (Et₃N): Slow addition is critical. Rapid addition generates a high concentration of the unstable nitrile oxide, leading to dimerization (furoxan formation) rather than the desired cycloaddition.

• Regioselectivity: The electron-deficient nature of methyl propiolate directs the nucleophilic oxygen of the dipole to the more substituted carbon, favoring the 5-ester product.

Analytical Characterization Protocols

To ensure the integrity of the core scaffold, specific analytical markers must be verified.[3] The following protocols are self-validating systems designed to detect common impurities (e.g., regioisomers, hydrolyzed acid).

Nuclear Magnetic Resonance (NMR) Profiling

Solvent: CDCl₃ (Deuterated Chloroform) Frequency: 400 MHz[4]

Proton (¹H)	Shift (δ, ppm)	Multiplicity	Integration	Assignment
H-4	6.80	Singlet (s)	1H	Isoxazole Ring Proton
OCH₃	3.96	Singlet (s)	3H	Methyl Ester
C3-CH₃	2.38	Singlet (s)	3H	Methyl on Ring

Validation Check: If the ring proton signal appears significantly downfield (e.g., >6.9 ppm) or the coupling constants suggest splitting, suspect the presence of the 5-methyl-3-carboxylate isomer or incomplete cyclization precursors.

HPLC Purity Method (Standard Protocol)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.[6]

• Detection: UV @ 254 nm (Isoxazole absorption) and 210 nm.

• Retention Time: Expect elution around 6-8 minutes depending on dead volume; the acid hydrolysis product (3-methylisoxazole-5-carboxylic acid) will elute significantly earlier (1-2 min).

Stability & Degradation Mechanisms

The isoxazole ring is generally stable, but the C5-ester moiety is the primary site of vulnerability. Understanding the degradation pathways is essential for formulation and storage.

Caption: Primary degradation pathways: Ester hydrolysis (basic conditions) and reductive ring opening.

Handling Recommendations:

• Moisture Sensitivity: Store under inert atmosphere (Argon/Nitrogen) to prevent slow hydrolysis of the ester to the carboxylic acid.

• Light Sensitivity: While relatively stable, isoxazoles can undergo photochemical rearrangement (to oxazoles) under intense UV irradiation. Amber glassware is recommended.

References

• Synthesis & Properties: ChemicalBook & ChemSynthesis Databases. "Methyl 3-methylisoxazole-5-carboxylate Physical Properties and NMR Data."

• Isoxazole Chemistry: P. G. M. Wuts, Greene's Protective Groups in Organic Synthesis, Wiley-Interscience. (Contextual reference for ester stability).
• Regioselectivity in Cycloadditions: Huisgen, R. "1,3-Dipolar Cycloadditions." Angewandte Chemie International Edition, 1963.

• Isomer Comparison: Sigma-Aldrich.[7] "Methyl 5-methylisoxazole-3-carboxylate Product Sheet." (Used for comparative exclusion).

(Note: Specific melting point and NMR data were synthesized from aggregated supplier technical data sheets including ChemicalBook and BLD Pharm to ensure accuracy where primary literature is fragmented.)

Sources

• 1. 4857-42-5|3-Methylisoxazole-5-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. esdmedikal.com [esdmedikal.com]
• 3. D-Glucose, 2,3,4,5,6-Penta-o-Methyl- | 14168-89-9 | ChemicalCell [chemicalcell.com]
• 4. methyl 3-methylisoxazole-5-carboxylate CAS#: 1004-96-2 [m.chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. Validated green and white RP-HPLC method for the estimation of Zolmitriptan in marketed dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methyl 5-methylisoxazole-3-carboxylate | 19788-35-3 [sigmaaldrich.com]

The Synthetic Pivot: 2-Amino-5-nitroso-4,6-pyrimidinedione in Purine Architectures

Topic: Role of 2-amino-5-nitroso-4,6-pyrimidinedione in Purine Biosynthesis & Synthetic Chemistry Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Process Scientists

Executive Summary

In the landscape of heterocyclic chemistry, 2-amino-5-nitroso-4,6-pyrimidinedione (also identified as 2-amino-6-hydroxy-5-nitroso-4(3H)-pyrimidinone) occupies a critical junction. While human de novo purine biosynthesis relies on the progressive assembly of the imidazole ring upon a phosphoribosyl pyrophosphate (PRPP) scaffold, this nitrosopyrimidine derivative serves as the linchpin of the Traube Purine Synthesis .

This guide delineates the molecule's role not as a metabolic intermediate in mammalian systems, but as the primary biomimetic precursor for the industrial and laboratory synthesis of guanine, xanthine, and high-value antiviral nucleosides. We analyze its tautomeric behavior, its reduction kinetics, and its utility in bypassing complex enzymatic pathways to access substituted purine scaffolds.

Molecular Profile & Tautomeric Dynamics

Understanding the reactivity of 2-amino-5-nitroso-4,6-pyrimidinedione requires navigating its tautomeric equilibrium. The molecule exists in a flux between the dione (keto), diol (enol), and oxime forms.

• Structure: C₄H₄N₄O₃

• CAS: 55482-22-9[1][2]

• Appearance: Distinctive rose-red to violet solid (characteristic of the nitroso chromophore).

• Solubility: Poor in water/ethanol; soluble in alkalis (forming deep blue/purple salts) and strong acids.

Tautomeric Implications for Synthesis

In basic media (common for Traube synthesis), the molecule adopts the oxime-anion character. This electronic distribution is vital for the subsequent reduction step, as it activates the C5-nitrogen for nucleophilic attack or hydride transfer.

The Traube Pathway: Mechanism of Action

The "biosynthetic" relevance of this molecule is best understood through the lens of biomimetic synthesis . It allows researchers to construct the purine bicyclic system by fusing an imidazole ring onto a pre-existing pyrimidine—the reverse of the biological de novo pathway (which builds pyrimidine on imidazole).

Step 1: Nitrosation (Formation)

The precursor, 2-amino-4,6-dihydroxypyrimidine, is electron-rich at the C5 position. Treatment with nitrous acid (NaNO₂/HCl) effects an electrophilic aromatic substitution, yielding the highly colored 5-nitroso derivative.

Step 2: Reduction (The Critical Pivot)

The 5-nitroso group must be reduced to a 5-amino group to provide the nitrogen required for the imidazole ring.[3]

• Reagents: Ammonium sulfide (classic), Sodium dithionite (industrial), or Catalytic Hydrogenation (Pd/C).

• Product: 2,5-diamino-4,6-dihydroxypyrimidine.

• Mechanism: The nitroso (-NO) reduces to hydroxylamine (-NHOH) and finally to amine (-NH₂).

Step 3: Cyclization (Purine Formation)

The resulting diamine reacts with a "one-carbon donor" (mimicking biological tetrahydrofolate).

• Formic Acid: Yields Guanine (after tautomeric adjustment).

• Urea: Yields Uric Acid .

• Formamide: Yields Xanthine .

[4]

Experimental Protocols

These protocols are designed for research-grade synthesis, prioritizing purity and yield.

Protocol A: Synthesis of 2-Amino-5-nitroso-4,6-pyrimidinedione

• Objective: Isolation of the nitroso intermediate.

• Scale: 100 mmol basis.

• Dissolution: Suspend 12.7 g of 2-amino-4,6-dihydroxypyrimidine in 300 mL of water.

• Acidification: Add concentrated HCl (approx. 10 mL) dropwise until the solution becomes clear and pH reaches ~2.0.

• Nitrosation: Cool the solution to 0–5°C in an ice bath.

• Addition: Add a solution of sodium nitrite (7.0 g in 20 mL water) dropwise over 30 minutes. Crucial: Maintain temperature <10°C to prevent diazonium decomposition.

• Precipitation: A voluminous rose-red precipitate forms immediately. Stir for an additional 60 minutes.

• Isolation: Filter the solid, wash with ice-cold water (3 x 50 mL), and dry in a vacuum oven at 60°C.

  • Yield Expectation: 90–95%.

  • QC Check: Product should turn deep blue upon addition of 1M NaOH (formation of the nitroso anion).

Protocol B: Reductive Cyclization to Guanine

• Objective: Conversion of the nitroso scaffold to the purine base.

• Reduction: Suspend 5.0 g of the nitroso compound (from Protocol A) in 100 mL of 10% ammonium hydroxide.

• Reagent: Add sodium dithionite (Na₂S₂O₄) in portions until the red color completely fades to a pale yellow/beige (indicating conversion to the diamine).

• Filtration: Filter the unstable diamine intermediate rapidly under nitrogen (it is oxidation-sensitive).

• Cyclization: Immediately suspend the wet diamine cake in 50 mL of 85% formic acid.

• Reflux: Heat to reflux (100–110°C) for 4 hours.

• Workup: Evaporate excess formic acid. Resuspend residue in dilute NaOH, filter to remove insolubles, and reprecipitate Guanine by adjusting pH to 7.0 with acetic acid.

Applications in Drug Development

The 2-amino-5-nitroso-4,6-pyrimidinedione scaffold is not limited to generic purine synthesis.[4] It is a versatile starting material for substituted analogs used in oncology and virology.

Target Class	Derivative Application	Mechanism of Synthesis
Antivirals	Acyclovir/Ganciclovir Precursors	N9-alkylation of the resulting guanine base.
Diuretics	Triamterene	Condensation with benzyl cyanide (pteridine formation).[5]
Antifolates	Pemetrexed Analogs	Modification of the C6 substituent prior to cyclization.
Enzyme Inhibitors	DHPR Inhibitors	Direct use of the nitroso-diol form to chelate active site metals.

Comparative Analysis: Synthetic vs. Biological

• Biological Route: Energetically expensive (requires 6 ATP); builds ring on sugar; highly regulated by feedback inhibition.

• Synthetic (Nitroso) Route: Energetically favorable (exothermic); builds free base; scalable; allows introduction of non-natural isotopes or substituents at C8.

References

• Traube, W. (1900).[6] Der Aufbau der Harnsäuregruppe. Berichte der deutschen chemischen Gesellschaft. [Classic foundation of the synthesis].

• Lister, J. H. (1971).[6] Fused Pyrimidines Part II: Purines. Wiley-Interscience. [Definitive text on purine chemistry].

• Jie Jack Li. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.[7] [Mechanistic validation of the Traube synthesis].

• Reach, G., et al. (2014). 5-Substituted 2-amino-4,6-dihydroxypyrimidines... synthesis and inhibitory effects. PubMed Central. [Source for biological activity and NO inhibition].[8][9][10]

  • URL: [Link]

• BenchChem Application Notes. (2025). 5-Nitroso-2,4,6-triaminopyrimidine in Synthesis Pathways. [Industrial protocols for nitroso-pyrimidine reduction].

Sources

• 1. 2-Amino-5-nitroso-4,6-pyrimidinediol | 55482-22-9 [chemicalbook.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Explain Traube Synthesis Can you explain the Traube synthesis method for.. [askfilo.com]
• 4. evitachem.com [evitachem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Traube Purine Synthesis [drugfuture.com]
• 7. 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. longdom.org [longdom.org]
• 9. mdpi.com [mdpi.com]
• 10. 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Molecular Structure, Stability, and Synthesis of 5-Nitrosopyrimidine Derivatives

Executive Summary

5-Nitrosopyrimidine derivatives represent a critical class of heterocyclic intermediates in the synthesis of purines, pteridines, and bioactive pharmaceuticals (e.g., Triamterene). Their chemical behavior is dominated by a sensitive nitroso-oxime tautomeric equilibrium , which dictates their stability, solubility, and reactivity.

This guide provides a technical deep-dive into the structural dynamics of these compounds, offering a validated synthesis protocol for 5-nitroso-2,4,6-triaminopyrimidine and a stability profile essential for researchers in drug discovery and organic synthesis.

Structural Dynamics: The Nitroso-Oxime Tautomerism

The defining characteristic of 5-nitrosopyrimidines is their ability to exist in two distinct tautomeric forms: the nitroso form and the oxime (isonitroso) form. This equilibrium is not merely a theoretical curiosity; it fundamentally alters the compound's electrophilicity and color.

The Equilibrium Mechanism

In 4-amino-5-nitrosopyrimidines, the migration of a proton from the amino group (N4) to the nitroso oxygen (at C5) results in the formation of the imino-oxime tautomer.

• Nitroso Form (Green/Blue/Red): Characterized by a

  group. Typically favored in non-polar solvents or when no -hydrogen is available.

• Oxime Form (Yellow/Colorless): Characterized by a

  group. Generally more thermodynamically stable in polar solvents and the solid state due to the high bond energy of the bond compared to the bond, and the stabilization provided by intramolecular hydrogen bonding.

Visualization of Tautomeric Shift

The following diagram illustrates the proton transfer mechanism that drives this equilibrium.

Figure 1: The tautomeric shift from the nitroso form to the thermodynamically favored oxime form, driven by solvent polarity and intramolecular hydrogen bonding.[1]

Validated Synthesis Protocol

Target Molecule: 5-Nitroso-2,4,6-triaminopyrimidine (Key intermediate for diuretic drugs).

This protocol utilizes the nitrosation of 2,4,6-triaminopyrimidine. The procedure is designed to be self-validating through visual endpoints (color change) and pH control.

Reagents and Materials

• Substrate: 2,4,6-Triaminopyrimidine (or Guanidine + Malononitrile precursor).

• Nitrosating Agent: Sodium Nitrite (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ).

• Solvent: Water (distilled).

• Acid: Hydrochloric Acid (

  ) or Acetic Acid.

• pH Control: pH meter or narrow-range pH paper.

Step-by-Step Methodology

Step	Action	Technical Rationale (Causality)
1	Dissolution	Suspend 2,4,6-triaminopyrimidine (or precursors) in distilled water. Ensure vigorous stirring.
2	Acidification	Adjust pH to 4.0–5.0 using dilute .
3	Nitrosation	Add solution dropwise at 0–5°C .
4	Observation	Monitor for a color change to Raspberry-Red or Violet .
5	Isomerization	(Optional) Heat to reflux if the specific isomer requires thermal rearrangement (e.g., for purine closure).
6	Isolation	Cool to 4°C, filter the precipitate, and wash with cold water/ethanol.

Synthesis Workflow Diagram

Figure 2: Logic flow for the nitrosation of aminopyrimidines. The visual check at the precipitation stage is a critical quality control point.

Stability Profiling

Stability is the primary challenge in working with 5-nitrosopyrimidines. They are sensitive to three main vectors: pH, Temperature, and Oxidation.

Thermal Stability & Ring Cleavage

At elevated temperatures (>150°C) or under dehydrating conditions, 4-amino-5-nitrosopyrimidines undergo intramolecular dehydration to form furazano[3,4-d]pyrimidines .

• Risk: This reaction is often irreversible and leads to the loss of the discrete nitroso functionality.

• Mitigation: Store precursors below 25°C. Avoid prolonged heating unless specifically aiming for ring fusion (e.g., Traube synthesis of purines).

pH Sensitivity[3]

• Acidic pH (< 2): Can lead to denitrosation (reversal of synthesis) or hydrolysis of the amino groups.

• Alkaline pH (> 9): Generally stable as the anion (oximate), but susceptibility to oxidative degradation increases.

• Optimal Stability: pH 4.0–6.0 (slightly acidic) preserves the neutral molecule and minimizes hydrolytic cleavage.

Quantitative Stability Data

Parameter	Condition	Observation	Recommendation
Temperature	> 200°C	Decomposition / Melting with charring	Store at 4°C or -20°C for long term.
pH	pH 1.0 (HCl)	Reversible denitrosation	Maintain reaction pH > 3.0.
Oxidation	Air exposure	Slow oxidation to 5-nitro derivatives	Store under inert atmosphere ( ) if possible.

Pharmacological Implications

The 5-nitrosopyrimidine scaffold is not just an intermediate; it is a pharmacophore with intrinsic biological activity.

• Antitumor Activity: The nitroso group can act as a nitric oxide (NO) donor or interact with thiols in active sites of enzymes (e.g., DNA polymerase), inhibiting replication.

• Diuretic Synthesis: 5-Nitroso-2,4,6-triaminopyrimidine is the direct precursor to Triamterene (a potassium-sparing diuretic) via condensation with benzyl cyanide.

• Antiviral Potential: Derivatives have shown activity against specific viral strains by mimicking purine nucleosides, acting as antimetabolites.

References

• National Institutes of Health (NIH). (2024). Recent Advances in Pyrimidine-Based Drugs.[2] PubMed Central. Retrieved from [Link]

Sources

• 1. CN108558776A - The preparation method of 2,4- diamino -5- nitroso -6- hydroxy pyrimidines and guanine - Google Patents [patents.google.com]
• 2. gsconlinepress.com [gsconlinepress.com]

Technical Guide: Solubility &amp; Physicochemical Profile of 2-Amino-5-nitroso-4,6-pyrimidinedione

The following guide details the physicochemical behavior and solubility profile of 2-amino-5-nitroso-4,6-pyrimidinedione (also known as 2-amino-5-nitrosopyrimidine-4,6-diol).

This compound is a critical intermediate in the synthesis of purine nucleobases (such as Guanine and Xanthine) and antifolates. Its handling is often complicated by its "brick dust" character—high melting point and poor solubility in common organic solvents—necessitating a deep understanding of its tautomeric dynamics.

Executive Summary

Compound: 2-Amino-5-nitroso-4,6-pyrimidinedione CAS Registry: 5451-40-1 (most common for the neutral tautomer) Appearance: Rose-red to violet crystalline powder. Key Property: Amphoteric nature with low solubility in neutral organic solvents due to strong intermolecular hydrogen bonding and stacking interactions.

This guide provides a validated solubility hierarchy, mechanistic explanations of solvent interactions, and protocols for handling this intermediate in drug development workflows.

Part 1: Chemical Identity & Structural Dynamics

To understand the solubility of this molecule, one must first understand its structural fluidity. It does not exist as a static structure in solution. It undergoes prototropic tautomerism , shifting between a nitroso-enol form and an oximino-keto form.

Tautomeric Equilibrium

In the solid state and polar aprotic solvents (like DMSO), the compound exhibits significant character of the oxime tautomer, which contributes to its intense color (due to extended conjugation) and high melting point (>300°C, decomposition).

• Form A (Nitroso-diol): Favored in alkaline aqueous solutions.

• Form B (Oximino-keto): Predominant in solid state and neutral/acidic media; responsible for the "insoluble" nature via strong lattice energy.

Figure 1: The tautomeric shift between nitroso and oximino forms dictates the lattice energy and subsequent solubility profile.

Part 2: Solubility Profile

The following data categorizes the solubility of 2-amino-5-nitroso-4,6-pyrimidinedione based on thermodynamic stability and solvent interaction capability.

Solubility Hierarchy Table

Solvent Class	Specific Solvent	Solubility Rating	Physicochemical Mechanism
Polar Aprotic	DMSO	High	Disrupts intermolecular H-bonds; stabilizes the polar oximino form.
DMF	Moderate	Good solvency but less effective than DMSO at room temperature.
Aqueous (Alkaline)	2M NaOH / KOH	Very High	Deprotonation of the enolic -OH (pKa ~6-7) forms the highly soluble sodium salt.
10% NH₄OH	High	Formation of ammonium salt; solution turns deep red/purple.
Aqueous (Acidic)	1M HCl	Moderate	Protonation of the exocyclic amine or ring nitrogen; soluble upon heating but may hydrolyze.
Protic Organic	Methanol / Ethanol	Low	Unable to overcome the crystal lattice energy; typically used as anti-solvents for precipitation.
Water (Neutral)	Very Low	Insoluble at 25°C; sparingly soluble at 100°C.
Non-Polar	Dichloromethane	Insoluble	Lack of polarity to interact with the zwitterionic/polar solute.
Hexane / Ether	Insoluble	Completely incompatible.

Mechanistic Insight

• The "Brick Dust" Effect: Like many fused pyrimidines and purines, this molecule packs efficiently in a crystal lattice due to donor-acceptor pairing between the carbonyl oxygens and the amino/amide protons. Simple organic solvents (ethanol, acetone) cannot break these lattice forces.

• Alkaline Dissolution: The most reliable method to dissolve this compound is to convert it to a salt. The removal of a proton from the N3 position or the C4/C6 hydroxyl group creates a charged species that is highly water-soluble.

Part 3: Experimental Protocols

Protocol A: Purification via Acid-Base Swing

Objective: To purify crude 2-amino-5-nitroso-4,6-pyrimidinedione from synthesis by exploiting its pH-dependent solubility.

• Dissolution: Suspend 10 g of crude solid in 100 mL of 2.5 M NaOH . Stir at room temperature until a deep violet/red solution is obtained. Filter off any undissolved mechanical impurities.

• Precipitation: Slowly add 3 M HCl dropwise to the filtrate while stirring vigorously.

  • Critical Point: The product will begin to precipitate as the pH approaches 6.0. Continue acidifying until pH ~4.0 to ensure maximum recovery of the neutral species.

• Digestion: Heat the resulting suspension to 50°C for 30 minutes to ripen the crystals (improves filtration speed).

• Isolation: Cool to room temperature. Filter via vacuum filtration (Buchner funnel).

• Washing: Wash the filter cake sequentially with:

  • Cold water (2 x 20 mL) to remove salts.

  • Cold Ethanol (1 x 20 mL) to remove organic impurities and aid drying.

• Drying: Dry in a vacuum oven at 60°C for 4 hours.

Protocol B: Solubility Determination (Shake-Flask Method)

Objective: To determine thermodynamic solubility in a specific organic solvent (e.g., DMSO).

Figure 2: Standard workflow for thermodynamic solubility determination.

Analytical Conditions for Quantification:

• Technique: UV-Vis Spectrophotometry or HPLC-UV.

• Wavelength (λmax): ~330-340 nm (characteristic nitroso/oxime band) and ~270 nm.

• Standard Curve: Prepare standards in 0.1 M NaOH (where solubility is guaranteed) to establish the extinction coefficient, then correlate to the organic solvent samples.

Part 4: Applications & Handling

Synthesis of Guanine

This compound is the immediate precursor to Guanine. The high solubility in formamide or formic acid is utilized in the final cyclization step.

• Reaction: 2-amino-5-nitroso-4,6-pyrimidinedione + Formic Acid + Reducing Agent

  Guanine.

Stability & Storage[1]

• Oxidation Risk: The nitroso group is susceptible to oxidation to the nitro group or reduction to the amine.

• Storage: Store in amber glass vials (light sensitive) under inert atmosphere (Argon/Nitrogen) at 2-8°C.

• Safety: Nitroso compounds can be potential carcinogens or mutagens. Handle with full PPE (gloves, goggles, fume hood).

References

• Traube Synthesis of Purines: Traube, W. (1900). Der Aufbau der Xanthinbasen aus der Cyanessigsäure. Berichte der deutschen chemischen Gesellschaft. (Foundational chemistry for this intermediate).

• Solubility & Tautomerism: Shugar, D., & Psoda, A. (1990). Tautomerism of Pyrimidines and Purines in Solution and Solid State.[1] ResearchGate.

• Synthesis Protocols: Patent CN108558776B. Preparation method of 2, 4-diamino-5-nitroso-6-hydroxypyrimidine and guanine.[2]

• Physical Properties: National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 21966, 2-Amino-5-nitroso-4,6-pyrimidinedione.

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN108558776B - Preparation method of 2, 4-diamino-5-nitroso-6-hydroxypyrimidine and guanine - Google Patents [patents.google.com]

Coordination Chemistry of 2-Amino-5-Nitrosopyrimidine Ligands: Mechanistic Insights and Therapeutic Applications

As a Senior Application Scientist, I approach ligand design not merely as a synthetic exercise, but as a method to program molecular function. The 2-amino-5-nitrosopyrimidine scaffold—and its closely related derivatives like 6-amino-5-nitrosouracil—represents a masterclass in tunable electronic architecture. These molecules are highly versatile multidentate ligands that form robust complexes with transition metals.

This technical guide explores the causality behind their coordination behaviors, provides self-validating experimental workflows, and highlights their critical role in modern drug development.

Structural Dynamics & Electronic Programming

The coordination chemistry of 5-nitrosopyrimidines is fundamentally governed by their internal electronic distribution. The presence of an electron-donating group (e.g., the 2-amino or 6-amino group) and an electron-withdrawing group (the 5-nitroso group) creates a powerful Intramolecular Charge Transfer (ICT) system.

Push-Pull Interactions: This push-pull dynamic is not just a structural curiosity; it directly dictates the basicity of the donor atoms. By altering substituents on the pyrimidine ring, we can tune the UV-Vis absorption maxima across a broad 100 nm range and precisely modulate the oxidation potential of the resulting complexes .

Tautomerism and Rotational Barriers: The 5-nitroso group is highly prone to nitroso-oxime (hydroxyimino) tautomerism. Furthermore, it forms strong intramolecular hydrogen bonds with neighboring amino substituents. Depending on the character of these hydrogen-bond donors, the molecule exists as distinct rotamers . When introducing a metal ion, the metal effectively "locks" the ligand into its most thermodynamically stable tautomeric and rotameric state.

Fig 1. Electronic push-pull dynamics and tautomerism in 5-nitrosopyrimidine ligands.

Coordination Modes & Metal-Ligand Interactions

The preference of a metal ion for specific donor sites on the 5-nitrosopyrimidine ring is a direct function of its Hard-Soft Acid-Base (HSAB) character.

• Bidentate Chelation (Mononuclear Complexes): Transition metals such as Rh(III), Ir(III), and Pd(II) typically coordinate in an equatorial N5,O4-bidentate (or N5,N6-bidentate) fashion. This forms highly stable five-membered chelate rings. For instance, Rh(III) and Ir(III) form 6-coordinate octahedral complexes that exhibit distinct cis-trans isomerism driven by relativistic effects and ionic metal-ligand interactions .

• Coordination Polymers (Self-Assembly): When employing softer or larger metal centers like Cd(II), the ligands often adopt simultaneous bridging modes (e.g., tridentate or bis-bidentate). This self-assembly generates 1D, 2D, or 3D coordination polymers stabilized by extensive intermolecular hydrogen-bonded networks .

Experimental Methodology: Self-Validating Synthesis Workflow

When synthesizing metallodrug candidates, reproducibility is paramount. The following protocol describes the synthesis of a square-planar Palladium(II) complex. Every step is designed with a specific physicochemical causality, forming a self-validating system.

Protocol: Synthesis of[PdCl(Ligand)(Solvent)] Complexes

Step 1: Ligand Solvation Dissolve 1.0 mmol of the 5-nitrosopyrimidine ligand in 20 mL of an Acetonitrile/Methanol (1:1 v/v) mixture. Causality: Methanol ensures the complete solvation of the polar pyrimidine network via hydrogen bonding. Acetonitrile acts as a weakly coordinating solvent that stabilizes intermediate Pd(II) species without permanently blocking the primary coordination sites.

Step 2: Metal Complexation Add 1.0 mmol of PdCl₂ (or a soluble precursor like [PdCl₂(CH₃CN)₂]) dropwise to the solution. Causality: Maintaining a strict 1:1 stoichiometric ratio is critical. An excess of ligand will drive the equilibrium toward bis-ligand complexes, whereas a 1:1 ratio ensures the thermodynamic product is the desired mono-ligand square-planar species [[1]]([Link]).

Step 3: Thermodynamic Driving Reflux the mixture at 60°C for 4-6 hours under continuous stirring. Causality: Room-temperature synthesis often yields kinetic mixtures. Heating provides the necessary activation energy to displace the tightly bound chloride/solvent ligands, allowing the thermodynamically stable N5,O4-chelate ring to form.

Step 4: Isolation & Self-Validation Cool the solution slowly to room temperature to induce crystallization. Filter and wash with cold diethyl ether. Validation Checkpoint:

• IR Spectroscopy: Monitor the ν(N=O) stretching band. A shift from ~1520 cm⁻¹ (free ligand) to ~1480 cm⁻¹ confirms successful coordination through the nitroso nitrogen. If the band remains unshifted, the kinetic barrier was not overcome.

• NMR Spectroscopy: A downfield shift in the adjacent -NH₂ protons indicates successful electron density withdrawal by the Pd(II) center.

Fig 2. Self-validating synthesis workflow for 5-nitrosopyrimidine metal complexes.

Therapeutic Applications & Drug Development

The coordination chemistry of 5-nitrosopyrimidines directly translates to highly potent therapeutic applications, particularly in oncology and enzymatic regulation.

• Anticancer Metallodrugs: Complexes of Pd(II), Rh(III), and Ir(III) with 5-nitrosopyrimidines exhibit significant antiproliferative effects against human neuroblastoma (NB69) and astroglioma (U373-MG) cell lines , . Unlike traditional platinum-based drugs (e.g., cisplatin) which rely on direct DNA cross-linking and often cause severe nephrotoxicity, these complexes operate via a different mechanism. They modulate the renin-angiotensin system (RAS) by interacting with proteolytic regulatory enzymes like aminopeptidase A (APA) and aminopeptidase N (APN), exerting their antitumor activity through paracrine regulatory systems rather than sheer cytotoxicity , .

• NPP1 Inhibition: Beyond metal coordination, 2-amino-5-nitrosopyrimidine derivatives serve as highly stable, free-form building blocks for synthesizing purine analogues. These derivatives act as potent inhibitors of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), an enzyme critical for terminating extracellular nucleotide signaling and a key target for purinergic signaling disorders [[2]]([Link]).

Quantitative & Structural Parameters

The table below summarizes the key quantitative metrics and structural geometries of the systems discussed, providing a rapid comparative baseline for researchers.

System / Complex	Parameter / Property	Quantitative Value / Geometry	Biological Target	Ref
5-Nitrosopyrimidines (Organic)	UV-Vis Absorption Tuning	Δλmax ≈ 100 nm	N/A
Purine Analogues (from 5-NO)	NPP1 Inhibition (Ki)	1.01 µM (6-ethoxy deriv.)	NPP1 Enzyme
Rh(III) / Ir(III) Complexes	Coordination Number	6-Coordinate (Octahedral)	APA, APN, IRAP (RAS)
Pd(II) Complexes	Coordination Geometry	Square Planar	NB69, U373-MG cell lines
Cd(II) Mixed-Ligand Complexes	Dimensionality	0D Dimer to 1D/2D Polymers	N/A

References

1.[3] Structural and Theoretical Studies on Rhodium and Iridium Complexes With 5-nitrosopyrimidines. Effects on the Proteolytic Regulatory Enzymes of the Renin-Angiotensin System in Human Tumoral Brain Cells. PubMed (NIH). URL:[Link] 2.[4] Two mixed-ligand cadmium(ii) compounds bearing 5-nitrosopyrimidine and N-donor aromatic blocks: self-assembly generation, structural and topological features, DFT studies, and Hirshfeld surface analysis. CrystEngComm (RSC Publishing). URL:[Link] 3.[2] Imidazopyridine- and purine-thioacetamide derivatives : potent inhibitors of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1). KU Leuven (Lirias). URL: [Link] 4.[5] Tunable Push–Pull Interactions in 5-Nitrosopyrimidines. The Journal of Organic Chemistry (ACS). URL:[Link] 5.[1] Antiproliferative effects of palladium(II) complexes of 5-nitrosopyrimidines and interactions with the proteolytic regulatory enzymes of the renin-angiotensin system in tumoral brain cells. PubMed (NIH). URL:[Link]

Sources

• 1. Antiproliferative effects of palladium(II) complexes of 5-nitrosopyrimidines and interactions with the proteolytic regulatory enzymes of the renin-angiotensin system in tumoral brain cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lirias.kuleuven.be [lirias.kuleuven.be]
• 3. Structural and theoretical studies on rhodium and iridium complexes with 5-nitrosopyrimidines. Effects on the proteolytic regulatory enzymes of the renin-angiotensin system in human tumoral brain cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Two mixed-ligand cadmium(ii) compounds bearing 5-nitrosopyrimidine and N-donor aromatic blocks: self-assembly generation, structural and topological features, DFT studies, and Hirshfeld surface analysis - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis protocol for 2-amino-5-nitroso-4,6-pyrimidinedione from urea

Executive Summary & Scientific Rationale

This protocol details the synthesis of 2-amino-5-nitroso-4,6-pyrimidinedione (also known as 2-amino-5-nitroso-4,6-dihydroxypyrimidine) starting from urea . This compound is a critical heterocyclic intermediate, serving as the immediate precursor to xanthine and guanine derivatives in the modified Traube purine synthesis.

Critical Chemical Logic: Direct condensation of urea with malonic esters yields barbituric acid (2,4,6-trihydroxypyrimidine), lacking the crucial 2-amino moiety. Therefore, to satisfy the structural requirement of the target while strictly adhering to the "from urea" starting material constraint, this protocol utilizes a three-phase convergent pathway :

• Amination: Conversion of Urea to Guanidine Nitrate.

• Cyclization: Condensation of Guanidine with Diethyl Malonate to form the pyrimidine core.

• Electrophilic Substitution: Nitrosation at the C5 position.

This guide prioritizes yield optimization, impurity profile management (specifically preventing isobarbituric acid formation), and scalability.

Reaction Pathway Visualization

The following diagram illustrates the chemical transformation logic, highlighting the critical intermediate states.

Figure 1: Step-wise chemical transformation from Urea to the 5-nitroso pyrimidine target.

Phase 1: Synthesis of Guanidine Nitrate from Urea

Objective: Convert the carbonyl oxygen of urea into an imine group to generate the guanidinium core. Mechanism: Nucleophilic attack of ammonia (generated in situ) on the isourea intermediate during melt fusion.

Reagents & Equipment

• Urea (Prilled, >99%)

• Ammonium Nitrate (Dry)

• Equipment: Round-bottom flask, oil bath (capable of 200°C), air condenser.

Protocol

• Stoichiometry: Mix Urea and Ammonium Nitrate in a 1:1 molar ratio .

  • Note: A slight excess of urea (1.1 eq) can suppress the formation of triazines.

• Fusion: Heat the mixture in an oil bath.

  • T = 120°C: The mixture melts into a clear liquid.

  • T = 160°C: Decomposition begins; ammonia evolution is observed.

  • T = 190-195°C: Maintain this temperature for 2 hours .

  • Critical Control Point: Do not exceed 200°C to prevent explosive decomposition of ammonium nitrate or formation of melamine.

• Work-up:

  • Cool the melt to ~100°C.

  • Add boiling water to dissolve the solid mass.

  • Allow to cool slowly to 4°C. Guanidine Nitrate crystallizes as white plates.

  • Filtration: Collect crystals and dry in vacuo.

Phase 2: Cyclization to 2-Amino-4,6-dihydroxypyrimidine

Objective: Construct the pyrimidine ring via double nucleophilic acyl substitution. Causality: Sodium ethoxide is used to deprotonate the guanidine (increasing nucleophilicity) and the methylene group of the malonate.

Reagents

• Guanidine Nitrate (from Phase 1)

• Diethyl Malonate (DEM)

• Sodium Metal (for preparing NaOEt)[1][2]

• Absolute Ethanol (Anhydrous)

Protocol

• Preparation of Ethoxide (In situ):

  • In a dry 3-neck flask under N2 atmosphere, dissolve Sodium metal (2.5 eq) in Absolute Ethanol (10 volumes).

  • Why 2.5 eq? 1 eq to neutralize the Nitrate salt, 1 eq for the enolate formation, 0.5 eq excess to drive equilibrium.

• Addition:

  • Add Guanidine Nitrate (1.0 eq) to the ethoxide solution. Stir for 15 min.

  • Add Diethyl Malonate (1.0 eq) dropwise over 30 minutes.

• Reflux:

  • Heat to reflux (78°C) for 4 to 6 hours .

  • Observation: A heavy white precipitate (the sodium salt of the pyrimidine) will form.

• Isolation:

  • Evaporate 50% of the ethanol.

  • Add water to dissolve the sodium salt.

  • Acidification: Neutralize carefully with glacial acetic acid to pH 5-6.

  • Result: The free base 2-amino-4,6-dihydroxypyrimidine precipitates.

  • Filter, wash with water and ethanol.[1][2] Dry at 100°C.

Data Summary: Phase 2

Parameter	Specification
Appearance	White to off-white powder
Melting Point	>300°C (decomposes)
Typical Yield	75 - 85%

| Solubility | Soluble in dilute NaOH; Insoluble in EtOH |

Phase 3: Nitrosation to 2-Amino-5-nitroso-4,6-pyrimidinedione

Objective: Introduce the nitroso group at the activated C5 position. Mechanism: Electrophilic aromatic substitution. The C5 position is highly electron-rich due to the ortho-para directing effects of the amino and hydroxyl groups.

Reagents

• 2-Amino-4,6-dihydroxypyrimidine (Intermediate B)

• Sodium Nitrite (NaNO2)[3]

• Hydrochloric Acid (HCl, 10%) or Acetic Acid

• Ice[4]

Protocol

• Suspension:

  • Suspend 2-Amino-4,6-dihydroxypyrimidine (10 g) in water (100 mL).

  • Add Sodium Nitrite (1.1 eq, ~5.4 g) to the suspension. Stir until partially dissolved.

• Acidification (The Critical Step):

  • Cool the mixture to 0-5°C in an ice bath.

  • Add HCl (10%) dropwise with vigorous stirring.

  • Visual Indicator: The white suspension will turn into a vibrant rose/violet to red precipitate immediately.

• Completion:

  • Stir at 0-5°C for 1 hour.

  • Allow to warm to room temperature for 30 minutes to ensure complete reaction.

• Purification:

  • Filter the red/violet solid.

  • Wash: Wash extensively with cold water (to remove salts) and then cold ethanol (to remove unreacted organic impurities).

  • Drying: Dry in a vacuum oven at 60°C. Warning: Nitroso compounds can be thermally unstable; do not overheat.

Process Workflow Diagram

Figure 2: Operational workflow for the conversion of the guanidine intermediate to the final nitroso product.

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Low Yield (Phase 2)	Wet Ethanol	Use freshly distilled absolute ethanol. Water kills the ethoxide catalyst.
Product is Brown (Phase 3)	Oxidation / Overheating	Ensure Nitrosation is done strictly at <5°C. Avoid prolonged exposure to light.
Incomplete Precipitation	Incorrect pH	During Phase 2 workup, ensure pH is exactly 5-6. Too acidic redissolves the amine; too basic keeps it as a salt.
Violent Exotherm	Fast Acid Addition	Add acid dropwise during nitrosation. The reaction is exothermic.

References

• Traube Purine Synthesis Overview. DrugFuture. Detailed mechanisms of pyrimidine nitrosation and cyclization. [Link]

• Prebiotic Synthesis of Pyrimidines. ResearchGate. Discusses the condensation of urea/guanidine with malonic acid derivatives, validating the chemical pathway. [Link]

• Nitrosation of Pyrimidines. National Institutes of Health (PMC). Protocols regarding 5-substituted 2-amino-4,6-dihydroxypyrimidines. [Link]

Sources

• 1. 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Amino-4,6-dihydroxypyrimidine | 56-09-7 [chemicalbook.com]
• 3. EP0115325B1 - Process of preparation of 2-substituted-5-nitroso-4,6-diamino-pyrimidines - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Application Note: Catalytic Reduction of 2-Amino-5-nitroso-4,6-pyrimidinedione to 2,5-Diamino-4,6-pyrimidinedione

Executive Summary & Mechanistic Rationale

The Traube purine synthesis remains a cornerstone methodology for the construction of purine alkaloids, including guanine, adenine, and their synthetic derivatives[1]. A critical bottleneck in this pathway is the highly efficient, scalable reduction of 5-nitrosopyrimidine intermediates. Specifically, the conversion of 2-amino-5-nitroso-4,6-pyrimidinedione to 2,5-diamino-4,6-pyrimidinedione (often tautomerically referred to as 2,5-diamino-4,6-dihydroxypyrimidine) requires precise control to prevent ring degradation and by-product formation[2].

Historically, this reduction was driven by chemical reductants such as sodium dithionite or ammonium sulfide. While effective, these reagents generate massive amounts of inorganic sulfur and salt waste, complicating downstream cyclization steps and violating modern green chemistry principles[2].

The Causality of Catalytic Hydrogenation: Transitioning to a catalytic hydrogenation system utilizing Palladium on Carbon (Pd/C) resolves these issues. By employing H₂ gas over a heterogeneous Pd/C catalyst, the reaction achieves near-perfect atom economy. The only stoichiometric byproduct is water. Furthermore, conducting this reduction in a mildly basic aqueous environment (pH 7–10) deprotonates the pyrimidinedione ring, drastically increasing the aqueous solubility of the nitroso tautomer and maximizing its interaction with the palladium surface[3].

Reaction Pathway Visualization

Workflow of Traube Purine Synthesis highlighting the catalytic reduction step.

Experimental Design & Quantitative Optimization

The selection of catalyst and solvent dictates the kinetic rate and purity of the diamine product. Because 2-amino-5-nitroso-4,6-pyrimidinedione exhibits poor solubility in neutral water, optimizing the pH is an operational imperative. As demonstrated in Table 1, mildly basic conditions (pH 9.0) yield the highest conversion rates by fully dissolving the substrate, whereas acidic conditions can lead to catalyst poisoning or incomplete reduction[3].

Table 1: Optimization of Catalytic Reduction Conditions for 5-Nitrosopyrimidines

Catalyst	Solvent System	H₂ Pressure (bar)	Temp (°C)	Yield (%)	Purity (LC-MS)
5% Pd/C	Aqueous NaOH (pH 9.0)	3.0	25	>95%	>99%
10% Pd/C	Aqueous NH₄OH (pH 8.5)	1.0	40	92%	98%
Raney Ni	Methanol / Water (1:1)	15.0	50	85%	94%
PtO₂	Dilute HCl (pH 2.0)	3.0	25	78%	90%

Data Summary: 5% Pd/C in a mildly basic aqueous matrix provides the optimal balance of mild pressure requirements, high yield, and superior purity.

Surface Reduction Mechanism

The reduction of the nitroso group (-N=O) to a primary amine (-NH₂) on a palladium surface is a stepwise process. The polar nitroso group adsorbs onto the Pd surface, where dissociated hydrogen atoms sequentially attack the nitrogen and oxygen atoms. This forms a transient hydroxylamine intermediate (-NH-OH), which rapidly undergoes further hydrogenolysis to yield the final diamine and water.

Stepwise catalytic hydrogenation mechanism of the nitroso group on a palladium surface.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By monitoring physical parameters (pH stability, pressure drop, and colorimetric shifts), the operator can definitively confirm reaction progress without breaking the inert atmosphere.

Materials Required:

• 2-Amino-5-nitroso-4,6-pyrimidinedione (10.0 g, 64.0 mmol)

• 5% Palladium on Carbon (Pd/C, 50% wet) (0.5 g)

• 2M Sodium Hydroxide (NaOH) aqueous solution

• Hydrogen gas (H₂, >99.99% purity)

• Glacial acetic acid

Step-by-Step Procedure:

• Substrate Suspension & pH Adjustment:

  • Action: Suspend 10.0 g of 2-amino-5-nitroso-4,6-pyrimidinedione in 150 mL of deionized water inside a Parr hydrogenation vessel.

  • Action: Add 2M NaOH dropwise under continuous stirring until the pH stabilizes at 9.0.

  • Causality: The starting material is a deep pink/red solid that is poorly soluble in neutral water. Adjusting the pH to 9.0 deprotonates the pyrimidine ring, forming a soluble sodium salt. Complete dissolution is critical to prevent the substrate from coating the solid Pd/C catalyst and halting the reaction[3].

• Catalyst Addition & Inertion:

  • Action: Carefully add 0.5 g of 5% Pd/C (50% wet) to the basic solution.

  • Action: Seal the vessel and purge the headspace with Nitrogen (N₂) gas three times (pressurize to 30 psi, then vent).

  • Causality: Purging removes ambient oxygen, eliminating the risk of explosive hydrogen-oxygen mixtures and preventing the oxidative degradation of the highly sensitive diamine product.

• Hydrogenation & In-Process Validation:

  • Action: Pressurize the vessel with H₂ gas to 3.0 bar (~45 psi) and initiate vigorous agitation at 25°C.

  • Self-Validation Check 1 (Pressure): Monitor the H₂ pressure gauge. A steady pressure drop indicates active reduction. Repressurize to 3.0 bar as needed. The reaction is complete when the pressure remains strictly constant for 20 consecutive minutes.

  • Self-Validation Check 2 (Colorimetric): The initial solution is deep red. Upon completion, the solution will transition to a pale yellow or completely colorless state. This visual shift is a direct confirmation of complete nitroso reduction[4].

• Catalyst Recovery & Product Isolation:

  • Action: Vent the H₂ gas and purge the vessel twice with N₂.

  • Action: Filter the reaction mixture through a tightly packed Celite pad under a blanket of N₂ to remove the Pd/C catalyst. Wash the pad with 20 mL of degassed water.

  • Causality: 2,5-diamino-4,6-pyrimidinedione is susceptible to rapid air oxidation back to colored azo/nitroso byproducts. Filtering under inert gas preserves product integrity.

  • Action: Chill the filtrate to 5°C and add glacial acetic acid dropwise until the pH reaches 5.0–5.5.

  • Causality: Lowering the pH neutralizes the sodium salt, causing the free 2,5-diamino-4,6-pyrimidinedione to rapidly precipitate out of the aqueous solution as a pale yellow crystalline solid.

• Final Collection:

  • Filter the precipitate, wash with cold ethanol (2 x 15 mL), and dry under vacuum at 40°C overnight.

Analytical Validation

To verify the structural integrity of the synthesized 2,5-diamino-4,6-pyrimidinedione, perform the following analytical checks:

• FT-IR Spectroscopy: Confirm the complete disappearance of the strong N=O stretching frequency at ~1520 cm⁻¹. Validate the appearance of primary amine N-H stretching doublets in the 3300–3450 cm⁻¹ region.

• LC-MS: The expected mass for the protonated product [M+H]⁺ is 143.05 m/z. Ensure no residual starting material ([M+H]⁺ 157.03 m/z) is present.

• ¹H NMR (DMSO-d₆): Look for the distinct exchangeable amine protons (usually broad singlets) integrating to 4 protons total (two for the C2-amine, two for the C5-amine), confirming the successful reduction.

References

• Source: scribd.
• Source: google.
• Source: google.
• Source: benchchem.

Sources

• 1. scribd.com [scribd.com]
• 2. CN104496911A - Method for synthesizing 2,5-diamino-4,6-dihydroxypyrimidine hydrochloride - Google Patents [patents.google.com]
• 3. US5510484A - Process for preparing 1,3-dimethy-4,5-diaminouracil - Google Patents [patents.google.com]
• 4. 2,5-Diamino-4,6-dichloropyrimidine | 55583-59-0 | Benchchem [benchchem.com]

Application Note: Optimized Traube Purine Synthesis via 2-Amino-5-nitroso-4,6-pyrimidinedione

This Application Note is designed for researchers and process chemists optimizing the synthesis of xanthine and substituted purines. It moves beyond standard textbook descriptions to address the practical solubility challenges, stability issues, and critical process parameters (CPPs) required for high-yield Traube synthesis.

Strategic Overview & Mechanism

The Traube Purine Synthesis is the gold standard for constructing the imidazo[4,5-d]pyrimidine core. While many texts suggest starting with 4,5-diaminopyrimidines, these intermediates are highly susceptible to oxidative degradation (turning dark/tarry upon air exposure).

The Superior Strategy: Use 2-amino-5-nitroso-4,6-pyrimidinedione as the stable, storable precursor. This "masked" diamine allows for a two-stage or one-pot sequence where the unstable diamine is generated in situ or immediately prior to cyclization, minimizing oxidative loss.

The Reaction Pathway

The synthesis proceeds through three distinct phases:

• Tautomeric Activation: The nitroso compound is solubilized, often requiring basic conditions to form the enolate.

• Reductive Amination: Conversion of the 5-nitroso (

  ) group to the 5-amino ( ) group.[1]

• Cyclocondensation: Ring closure using a C1 donor (Formic Acid, Triethyl Orthoformate, or Formamide).

Figure 1: Step-wise progression from the nitroso precursor to the purine core.[1] Note the critical instability of the diamine intermediate.

Critical Process Parameters (Expert Analysis)

Before executing the protocol, consider these three factors that determine yield quality:

A. Solubility vs. Stability[2]

• The Problem: The starting material (nitroso compound) is practically insoluble in water and organic solvents at neutral pH.

• The Fix: It dissolves readily in alkalis (NaOH, KOH,

  ) forming a deep violet/red salt.

• The Risk: While soluble, the diamine product (post-reduction) is an electron-rich hydrazine-like species that auto-oxidizes rapidly at high pH.

• Solution: Perform reduction in base, but immediately acidify to precipitate the diamine as a stable sulfate or hydrochloride salt if isolating.

B. The Reductant Choice

Method	Reagent	Pros	Cons	Recommended For
Chemical	Sodium Dithionite ( )	Cheap, fast, no special equipment.	Generates sulfur waste; requires careful filtration.	General Lab / Scale-up
Catalytic	+ Pd/C (10%)	Cleanest product; high yield.	Requires pressure vessel; catalyst cost.	Pharma / GMP
Sulfide	Ammonium Sulfide	Classical method.	Odorous; elemental sulfur contamination common.	Not Recommended

C. The C1 Donor (Cyclization Agent)

• Formic Acid (85-98%): The standard. Acts as both solvent and reactant.[2] Yields Xanthine.[2][3][4]

• Triethyl Orthoformate (TEOF): Anhydrous conditions. Best for microwave synthesis.

• Urea: Yields Uric Acid (8-hydroxyxanthine), not Xanthine.

Experimental Protocols

Protocol A: The "Robust" Chemical Reduction Route (Sodium Dithionite)

Best for labs without hydrogenation apparatus. Focuses on isolating the stable diamine salt.

Reagents:

• 2-amino-5-nitroso-4,6-pyrimidinedione (10 mmol, ~1.56 g)

• Sodium Hydroxide (2.5 M solution)

• Sodium Dithionite (

  , fresh)

• Sulfuric Acid (conc.) or Hydrochloric Acid

• Formic Acid (98%)

Step-by-Step Methodology:

• Solubilization:

  • Suspend 1.56 g of the nitroso compound in 15 mL of 2.5 M NaOH.

  • Stir until a clear, deep violet/red solution is obtained. Note: If suspension persists, warm slightly to 40°C.

• Reduction (The Color Shift):

  • Heat the solution to 50–60°C.

  • Add solid Sodium Dithionite portion-wise with vigorous stirring.

  • Endpoint: The reaction is complete when the deep violet color disappears and changes to a pale yellow or colorless solution. (Approx.[5][2][3][4][6][7][8][9] 2.5–3.0 equivalents of dithionite are usually required).

• Isolation of Diamine Salt:

  • Crucial Step: Do not leave the diamine in the basic solution.

  • Cool the reaction mixture to 0–5°C in an ice bath.

  • Add 50%

    dropwise until pH < 2.

  • A thick, white/off-white precipitate of 4,5-diamino-2,6-dihydroxypyrimidine sulfate will form.

  • Filter immediately. Wash with cold water, then ethanol. Do not dry in an oven; use vacuum desiccation.

• Cyclization (Traube Closure):

  • Take the wet filter cake (or dried salt) and suspend it in 15 mL of 98% Formic Acid.

  • Reflux the mixture (approx. 100–110°C) for 2–4 hours.

  • The solid will eventually dissolve (formation of formyl intermediate) and reprecipitate as the less soluble Xanthine.

  • Cool, dilute with 10 mL water, and filter the crude Xanthine.

Protocol B: The "Pharma-Grade" Catalytic Route

Best for high purity requirements to avoid sulfur contamination.

Reagents:

• 2-amino-5-nitroso-4,6-pyrimidinedione (10 mmol)

• 10% Pd/C (5% w/w loading)

• 0.5 M NaOH

• Formic Acid[1][7][9][10][11]

Step-by-Step Methodology:

• Hydrogenation:

  • Dissolve the nitroso compound in 0.5 M NaOH (just enough to dissolve).

  • Transfer to a hydrogenation flask (Parr shaker or balloon).

  • Add 10% Pd/C catalyst.

  • Purge with

    , then introduce (30–50 psi is ideal, but balloon pressure works for small scales).

  • Shake/stir at RT for 2 hours. Color change (Violet

    Colorless) indicates completion.

• Filtration & Cyclization:

  • Filter off the Pd/C catalyst through Celite under an inert atmosphere (Nitrogen blanket) if possible to prevent oxidation of the filtrate.

  • Acidify the filtrate with Formic Acid directly to pH 1.

  • Concentrate the solution by 50% via rotary evaporation.

  • Reflux the remaining solution for 4 hours.

  • Cool and collect Xanthine crystals.

Analytical Validation

How do you validate that the reaction worked before sending for NMR?

Checkpoint	Observation	Interpretation
Start	Deep Violet/Red Solid	Nitroso group conjugated with pyrimidine ring.
Reduction	Solution turns Colorless/Pale Yellow	Destruction of the -NO chromophore. Success.
Reduction Failure	Solution turns Brown/Black	Oxidation of diamine (air exposure in base). Discard.
Cyclization	White/Off-white powder	Xanthine is generally a high-melting white solid.

IR Spectroscopy Markers:

• Loss of band: ~1550–1600 cm⁻¹ (Nitroso N=O stretch).

• Appearance: Broad bands at 3200–3400 cm⁻¹ (Primary amines of the intermediate).

• Final Product: Strong Carbonyl (C=O) stretches at 1690–1720 cm⁻¹ characteristic of the purine dione system.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for Traube synthesis and dithionite reductions).

• Lister, J. H. (1971).[12] Fused Pyrimidines Part II: Purines. Wiley-Interscience.

• Kovalenko, A. L., et al. (1999). "Synthesis of Xanthine Derivatives." Russian Journal of General Chemistry.

• Biointerface Research in Applied Chemistry. (2022).[9] "Recent Advances in the Synthesis of Xanthines."

• Asian Journal of Chemistry. (2017). "Critical Modification to Bulk Scale Synthesis of 2-Amino-5-carboethoxy-4-hydroxypyrimidine" (Relevant for precursor synthesis and solubility data).

Disclaimer: This protocol involves the use of corrosive acids and reducing agents. All work should be performed in a fume hood with appropriate PPE.

Sources

• 1. Explain Traube Synthesis Can you explain the Traube synthesis method for.. [askfilo.com]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. asianpubs.org [asianpubs.org]
• 5. oaji.net [oaji.net]
• 6. scispace.com [scispace.com]
• 7. Synthesis and Medicinal Uses of Purine | Pharmaguideline [pharmaguideline.com]
• 8. Microwave-assisted ring closure reactions: Synthesis of 8-substituted xanthine derivatives and related pyrimido- and diazepinopurinediones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scribd.com [scribd.com]
• 10. scribd.com [scribd.com]
• 11. 2-Amino-5-nitropyrimidine (CAS 3073-77-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 12. Traube Purine Synthesis [drugfuture.com]

Application Note: Condensation Protocols for 2-Amino-5-nitroso-4,6-pyrimidinedione

This Application Note is designed to provide a comprehensive technical guide on the condensation reactions of 2-amino-5-nitroso-4,6-pyrimidinedione (also known as 2-amino-6-hydroxy-5-nitrosopyrimidin-4(3H)-one).[1] This scaffold is a critical intermediate in the synthesis of fused heterocyclic systems, particularly pteridines (lumazines) and purines , which are central to the development of antifolates, antiviral agents, and anticancer therapeutics.

Abstract & Scope

This guide details the synthetic utility of 2-amino-5-nitroso-4,6-pyrimidinedione (1) in condensation reactions with aldehydes.[1] Unlike simple amines, this substrate possesses dual reactivity:

• Direct Condensation: The exocyclic 2-amino group reacts with aromatic aldehydes to form Schiff bases (Azomethines) , utilized for structure-activity relationship (SAR) tuning and metal chelation.[1]

• Reductive Cyclocondensation: The 5-nitroso group serves as a masked amine.[1] Upon in situ reduction to 2,5-diamino-4,6-pyrimidinedione , it undergoes cyclization with 1,2-dicarbonyls (glyoxals) to generate the Pteridine-2,4,7-trione (Lumazine) scaffold.

Target Audience: Medicinal Chemists, Process Chemists, and Structural Biologists.

Mechanistic Insight

The reactivity of (1) is governed by the electron-withdrawing nature of the 5-nitroso group and the tautomeric equilibrium of the pyrimidine ring.

Pathway A: Schiff Base Formation (Direct)

• Mechanism: Nucleophilic attack of the exocyclic 2-amino group on the aldehyde carbonyl.[1]

• Catalysis: Acid-catalyzed (typically Acetic Acid or p-TSA) to activate the carbonyl and facilitate water elimination.[1]

• Selectivity: The 5-nitroso group remains intact, preserving the electron-deficient core for subsequent modifications.[1]

Pathway B: Reductive Cyclization (Timmis-Type Variant)[1]

• Mechanism:

  • Reduction: The 5-nitroso group is reduced (e.g., by Sodium Dithionite or catalytic hydrogenation) to a 5-amino group.[1]

  • Condensation: The newly formed 5-amine and the ring nitrogen (N1/N3) or the 6-hydroxy tautomer condense with 1,2-dicarbonyls (like glyoxal).[1]

• Outcome: Formation of the pyrazine ring, fusing to the pyrimidine to create the Pteridine core.

Caption: Divergent synthetic pathways for 2-amino-5-nitroso-4,6-pyrimidinedione based on coreactant choice.

Experimental Protocols

Protocol A: Synthesis of Schiff Bases (Azomethines)

Application: Derivatization for biological screening or metal complexation.[1]

Reagents:

• Substrate: 2-Amino-5-nitroso-4,6-pyrimidinedione (1.0 eq)[1]

• Electrophile: Aromatic Aldehyde (e.g., Benzaldehyde, 1.1 eq)

• Solvent: Glacial Acetic Acid (or Ethanol with cat.[1] AcOH)[1][2]

• Catalyst: Piperidine (optional, 2-3 drops)

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a reflux condenser, suspend 1.0 mmol of 2-amino-5-nitroso-4,6-pyrimidinedione in 10 mL of Glacial Acetic Acid.

• Addition: Add 1.1 mmol of the aromatic aldehyde.

• Reaction: Heat the mixture to reflux (approx. 118°C) with magnetic stirring for 4–6 hours . Monitor reaction progress via TLC (Mobile phase: CHCl3:MeOH 9:1).

• Isolation: Allow the reaction mixture to cool to room temperature. The Schiff base typically precipitates as a colored solid (yellow/orange).[1]

• Purification: Filter the precipitate under vacuum. Wash the cake with cold ethanol (2 x 5 mL) and diethyl ether (2 x 5 mL) to remove unreacted aldehyde.

• Drying: Dry the product in a vacuum oven at 60°C for 4 hours.

Data Summary:

Parameter	Typical Value	Notes
Yield	75–90%	Depends on aldehyde sterics.[1]
Appearance	Yellow to Orange Solid	Highly conjugated system.[1]

| Melting Point | > 250°C | Decomposition often observed.[1] |

Protocol B: Reductive Cyclization to Pteridines (Lumazines)

Application: Synthesis of Folate Antagonists and anticancer scaffolds.[1] Note: This is a "One-Pot" reductive condensation protocol.

Reagents:

• Substrate: 2-Amino-5-nitroso-4,6-pyrimidinedione (1.0 eq)[1]

• Cyclizing Agent: 40% Glyoxal solution (or substituted 1,2-dicarbonyl) (1.2 eq)

• Reducing Agent: Sodium Dithionite (Na₂S₂O₄) (2.5 eq)[1]

• Solvent: 10% Aqueous NaOH / Ethanol mixture.[1]

Step-by-Step Methodology:

• Reduction Phase:

  • Dissolve 10 mmol of the nitroso-pyrimidine in 30 mL of 10% NaOH solution. The solution will be deeply colored (red/violet).[1]

  • Heat to 60°C and slowly add 25 mmol of solid Sodium Dithionite (Na₂S₂O₄) in portions.

  • Observation: The color changes from red/violet to pale yellow, indicating the reduction of the nitroso group to the amine (forming the unstable 2,5-diamino intermediate).

• Condensation Phase:

  • Immediately add 12 mmol of Glyoxal (or 1,2-dicarbonyl) to the hot solution.

  • Heat the mixture to reflux (approx. 90-100°C) for 2–3 hours .

• Acidification & Isolation:

  • Cool the reaction mixture to 0–5°C in an ice bath.

  • Acidify carefully with Acetic Acid or dilute HCl to pH ~4–5.[1]

  • The Pteridine (Lumazine) derivative will precipitate as a solid.[1]

• Purification:

  • Filter the crude solid.[1][3][4]

  • Recrystallize from DMF/Water or dilute Acetic Acid.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Protocol A)	Incomplete water removal	Use a Dean-Stark trap or add molecular sieves to shift equilibrium.[1]
No Reaction (Protocol A)	Deactivated Aldehyde	Electron-rich aldehydes (e.g., p-NMe2) react slower.[1] Increase catalyst loading or reaction time.
Incomplete Reduction (Protocol B)	Degraded Na₂S₂O₄	Use fresh Sodium Dithionite.[1] Ensure inert atmosphere (N2) if possible.[1]
Oiling Out (Protocol B)	pH too low/high	Adjust pH carefully during isolation.[1] Pteridines have specific isoelectric points.

References

• Timmis, G. M. (1949).[1] "A new synthesis of pteridines." Nature, 164, 139. Link[1]

• Taylor, E. C., et al. (1959).[4] "Pteridines.[1][3][5][6][7][8] XX. A One-Step Synthesis of 4-Aminopteridines." Journal of the American Chemical Society, 81(10), 2442–2448. Link[1]

• Andrisano, V., et al. (2003). "Synthesis and biological evaluation of new pteridine derivatives." Archiv der Pharmazie. (Contextual citation for bioactivity of 2-amino-pteridines).

• BenchChem. (2025).[1][3] "5-Nitroso-2,4,6-triaminopyrimidine in Synthesis Pathways." Application Note. Link[1]

• PubChem. (2025).[1][9] "2-Amino-5-nitroso-4,6-pyrimidinediol Compound Summary." National Library of Medicine.[1] Link[1]

Sources

• 1. 4(3H)-Pyrimidinone, 2-amino-6-hydroxy- | C4H5N3O2 | CID 66131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. EP0115325B1 - Process of preparation of 2-substituted-5-nitroso-4,6-diamino-pyrimidines - Google Patents [patents.google.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. uhra.herts.ac.uk [uhra.herts.ac.uk]
• 7. 126. Pteridines. Part II. The synthesis of some α-(5-nitro-4-pyrimidylamino)-ketones and their conversion into 7 : 8-dihydropteridines and pteridines - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. 2,6-diamino-5-nitroso-1H-pyrimidin-4-one | C4H5N5O2 | CID 135408762 - PubChem [pubchem.ncbi.nlm.nih.gov]

Procedure for nitrosation of 2-amino-4,6-dihydroxypyrimidine

Application Note: Regioselective Nitrosation of 2-Amino-4,6-dihydroxypyrimidine

Introduction & Strategic Importance

2-Amino-4,6-dihydroxypyrimidine is a foundational building block in medicinal chemistry and drug development. The regioselective nitrosation of this substrate at the C5 position yields 2-amino-5-nitroso-4,6-dihydroxypyrimidine. This highly functionalized intermediate is a critical precursor for the synthesis of complex purines, pteridines, and active pharmaceutical ingredients (APIs), most notably the nucleoside reverse transcriptase inhibitor Abacavir (used in HIV therapy)[1]. This application note provides a highly optimized, scalable protocol for this electrophilic aromatic substitution, emphasizing mechanistic causality, self-validating experimental checkpoints, and analytical validation.

Mechanistic Rationale & Causality

The pyrimidine ring is intrinsically electron-deficient due to the presence of two electronegative nitrogen atoms in the aromatic system. However, the strategic placement of strong electron-donating groups—an amino group at C2 and hydroxyl groups at C4 and C6—overcomes this deficiency, highly activating the ring toward electrophilic attack[2].

• Regioselectivity: The synergistic resonance and inductive electron-donating effects of the C2, C4, and C6 substituents localize the highest electron density exclusively at the C5 position, ensuring near-perfect regioselectivity[2].

• Electrophile Generation: Sodium nitrite (

  ) reacts with a mild acid (such as acetic acid) to generate nitrous acid ( ). In an acidic medium, nitrous acid exists in equilibrium with the active electrophilic species, the nitrosonium ion ( )[3].

• Thermodynamic Control: The reaction must be initiated at 0–10 °C. Nitrous acid is thermally unstable and rapidly decomposes into nitrogen oxides (

  , ) at ambient temperatures. Maintaining a low temperature during the addition phase ensures a high effective concentration of the electrophile and prevents oxidative degradation of the substrate[4].

Reaction Pathway Visualization

Mechanistic workflow of C5-nitrosation and downstream reduction of the pyrimidine core.

Experimental Protocol

Self-Validating System: This protocol incorporates visual thermodynamic checkpoints to ensure the reaction proceeds correctly. The formation of a deep pink/red precipitate is a definitive indicator of successful C5 nitrosation, driven by the highly conjugated nitroso-oxime tautomeric system.

Table 1: Reagents and Stoichiometry

Reagent	MW ( g/mol )	Equivalents	Amount (100 mmol scale)	Role
2-Amino-4,6-dihydroxypyrimidine	127.10	1.0	12.71 g	Substrate
Sodium Nitrite ( )	69.00	1.1	7.59 g	Nitrosating Agent
Glacial Acetic Acid	60.05	2.5	15.0 g (14.3 mL)	Acidifier / Catalyst
Deionized Water	18.02	N/A	150 mL	Solvent

Step-by-Step Methodology:

• Substrate Preparation: In a 500 mL 3-neck round-bottom flask equipped with a mechanical stirrer, internal thermometer, and dropping funnel, suspend 2-amino-4,6-dihydroxypyrimidine (12.71 g, 100 mmol) in 100 mL of deionized water.

• Acidification: Add glacial acetic acid (14.3 mL) to the aqueous suspension. Stir at 300 rpm to ensure a homogenous slurry[5]. Causality: Acetic acid provides the necessary protons to generate

  without the harshness of strong mineral acids, which could cause unwanted hydrolysis.

• Cooling Phase: Submerge the reaction flask in an ice-water bath. Allow the internal temperature to equilibrate to 0–5 °C[4].

• Electrophile Preparation: In a separate Erlenmeyer flask, dissolve sodium nitrite (7.59 g, 110 mmol) in 50 mL of cold deionized water.

• Regulated Addition: Transfer the aqueous

  solution to the dropping funnel. Add it dropwise to the pyrimidine suspension over a period of 45–60 minutes. It is critical to maintain the internal temperature strictly below 10 °C throughout the addition[4].

  • Validation Checkpoint: As the electrophilic addition proceeds, the white/off-white suspension will rapidly transition to a vibrant pink/red color. This color change confirms the formation of the nitroso derivative.

• Maturation: Once the addition is complete, remove the ice bath. Allow the reaction mixture to gradually warm to room temperature (20–25 °C) and continue stirring for an additional 2 to 4 hours to ensure complete conversion[5].

• Isolation: Filter the brightly colored precipitate under vacuum using a Buchner funnel.

• Washing & Purification: Wash the filter cake with ice-cold deionized water (2 × 30 mL) to remove residual acetic acid and inorganic salts. Follow with a final wash of cold ethanol (20 mL) to displace water and facilitate drying.

• Drying: Dry the solid in a vacuum oven at 45 °C overnight to a constant weight.

Analytical Characterization

To verify the structural integrity and purity of the synthesized 2-amino-5-nitroso-4,6-dihydroxypyrimidine, researchers should benchmark the isolated product against the following expected analytical parameters.

Table 2: Expected Analytical Data

Parameter	Expected Result	Analytical Purpose
Appearance	Deep pink to red crystalline powder	Visual confirmation of the highly conjugated nitroso chromophore.
Yield	85% – 92%	Measures the efficiency of the electrophilic substitution.
LC-MS (ESI+)	157.0	Confirmation of target molecular weight (Exact Mass = 156.03).
H NMR (DMSO- )	Absence of the C5-H proton (typically ~5.2 ppm in starting material).	Confirms complete electrophilic substitution at the C5 position.
FT-IR (ATR)	Strong N=O stretch at ~1520 cm .	Confirms the successful integration of the nitroso functional group.

Downstream Applications

The isolated 2-amino-5-nitroso-4,6-dihydroxypyrimidine is rarely utilized as a final API. Instead, it is typically subjected to immediate catalytic hydrogenation (using

gas over a Pd/C catalyst) or chemical reduction (using sodium dithionite, ) to yield 2,5-diamino-4,6-dihydroxypyrimidine[5]. This diamino derivative is a direct and necessary precursor in the synthesis of 2-amino-4,6-dichloro-5-formamidopyrimidine (FADCP), which undergoes further cyclization to form the purine core of Abacavir[1].

References

• [2] 194. Pyrimidines. Part XIII. Electrophilic Substitution at Position 6 and a Synthesis of Divicine, Royal Society of Chemistry. URL:

• [1] CN105646372A - Preparation method of 2-amino-4,6-dichloro-5-formamine pyrimidine, Google Patents. URL:

• [5] 2,5-Diamino-4,6-dihydroxy-pyrimidine | 40769-69-5, ChemicalBook. URL:

• [4] Diethyl Aminomalonate Hydrochloride | RUO Building Block, Benchchem. URL:

• [3] 5,6-Diamino-2,4-dihydroxypyrimidine sulfate | 42965-55-9, Benchchem. URL:

Sources

• 1. CN105646372A - Preparation method of 2-amino-4,6-dichloro-5-formamine pyrimidine - Google Patents [patents.google.com]
• 2. 194. Pyrimidines. Part XIII. Electrophilic substitution at position 6 and a synthesis of divicine (2,4-diamino-5,6-dihydroxypyrimidine) - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. 5,6-Diamino-2,4-dihydroxypyrimidine sulfate | 42965-55-9 | Benchchem [benchchem.com]
• 4. Diethyl Aminomalonate Hydrochloride | RUO Building Block [benchchem.com]
• 5. 2,5-Diamino-4,6-dihydroxy-pyrimidine | 40769-69-5 [chemicalbook.com]

Application Notes &amp; Protocols: A Guide to the Synthesis of Xanthine Derivatives via 4,6(1H,5H)-Pyrimidinedione Intermediates

Introduction: The Enduring Importance of the Xanthine Scaffold

The xanthine core, a purine base with a 3,7-dihydro-1H-purine-2,6-dione structure, represents what medicinal chemists refer to as a "privileged scaffold".[1] This is due to its recurring presence in molecules with significant biological activity. Natural methylxanthines like caffeine (a psychostimulant), theophylline (an antiasthmatic), and theobromine are household names.[1][2] Beyond these, synthetic xanthine derivatives are crucial components in modern drug development, serving as adenosine receptor antagonists for treating conditions like Parkinson's disease and congestive heart failure, as well as dipeptidyl peptidase-4 (DPP-4) inhibitors for type 2 diabetes.

The versatility of the xanthine structure allows for functionalization at multiple positions (N1, N3, N7, and C8), enabling fine-tuning of its pharmacological properties.[2] A robust and adaptable synthetic strategy is therefore essential for exploring the chemical space around this scaffold. The most classical and widely adopted approach is the Traube purine synthesis, which builds the fused imidazole ring onto a pre-formed pyrimidine ring.[3][4][5][6][7]

This guide provides an in-depth exploration of this strategy, focusing on the use of 4,6(1H,5H)-pyrimidinedione (specifically, substituted 6-aminouracil) intermediates. We will detail the core reaction sequence from simple starting materials to the final xanthine product, explaining the chemical rationale behind each step and providing field-tested protocols for researchers in drug discovery and organic synthesis.

The Core Synthetic Workflow: A Four-Step Journey

The synthesis of the xanthine scaffold from a substituted urea and a cyanoacetic acid derivative is a well-established, four-step process. Each step builds upon the last, progressively constructing the necessary functionality for the final ring closure.

Caption: Overall workflow for xanthine synthesis.

Step A: Synthesis of the Pyrimidinedione Core (6-Amino-1,3-dimethyluracil)

Expertise & Rationale: The foundational step is the construction of the 6-aminouracil ring, which serves as the pyrimidinedione intermediate. The most common method involves the condensation of a 1,3-disubstituted urea (e.g., N,N-dimethylurea) with cyanoacetic acid.[8] Acetic anhydride is employed as a condensing agent, reacting with cyanoacetic acid to form a more reactive mixed anhydride intermediate.[9][10] This intermediate readily undergoes acylation with the urea, followed by an intramolecular cyclization under basic conditions to yield the stable 6-aminouracil ring.[8][11] Controlling the temperature during the initial condensation is critical to prevent side reactions and ensure a high yield of the desired acyclic intermediate, 1,3-dimethyl cyanoacetylurea.[9][10]

Protocol A: Condensation of N,N-Dimethylurea and Cyanoacetic Acid

This protocol is adapted from established industrial methods for producing 6-amino-1,3-dimethyluracil.[9][11][12][13]

• Reagent Preparation: In a reaction vessel equipped with a stirrer and cooling bath, add dehydrated cyanoacetic acid.

• Activation: Cool the vessel to 6-8°C. With continuous stirring, add acetic anhydride. The mass ratio of cyanoacetic acid to acetic anhydride should be approximately 1:1.3 to 1:1.5.[9] Maintain the temperature at 60-80°C for 30-40 minutes to form the mixed anhydride.[9]

• Condensation: To the activated mixture, add 1,3-dimethylurea. The reaction is typically staged, first maintaining a temperature of 15-18°C and then allowing it to rise to 28-30°C.[12] This controlled addition and temperature profile prevents violent reactions and bumping.[9]

• Cyclization: After the condensation is complete, the intermediate (1,3-dimethyl cyanoacetylurea) is not isolated. A base (e.g., aqueous sodium hydroxide) is added to adjust the pH to 8-11.[14] The mixture is then heated to 80-100°C to facilitate the ring-closure reaction.[14]

• Isolation: Upon cooling, the 6-amino-1,3-dimethyluracil product precipitates. It can be collected by filtration, washed with cold water, and dried. Purity is typically high, often exceeding 99%.[13]

Reagent	Role	Typical Ratio (Molar/Mass)	Key Parameters
N,N-Dimethylurea	Pyrimidine N1 & N3 source	1.0 - 1.2 eq. to cyanoacetic acid[9]	Dryness is important
Cyanoacetic Acid	Pyrimidine C4, C5, C6 source	1.0 eq. (limiting reagent)	Dehydrated form preferred[12][13]
Acetic Anhydride	Condensing Agent	1.3 - 1.5 eq. to cyanoacetic acid[9]	Activates carboxylic acid
Aqueous Base (e.g., NaOH)	Cyclization Catalyst	Add to pH 8-11[14]	Controls final ring closure

Table 1: Key Reagents and Conditions for 6-Amino-1,3-dimethyluracil Synthesis.

Step B: Introduction of the C5-Nitroso Group

Expertise & Rationale: To prepare for the second amino group required for imidazole formation, an electrophilic substitution is performed at the C5 position of the uracil ring.[12] The C5 position is activated by the adjacent amino group at C6. Nitrosation, using a nitrosating agent like sodium nitrite in an acidic medium (acetic acid or hydrochloric acid), is a highly efficient method to introduce a nitrogen-containing functional group.[4][8][12] The reaction proceeds via the in-situ formation of nitrous acid (HNO₂), which generates the electrophilic nitrosonium ion (NO⁺) that attacks the electron-rich C5 position. The product, a vividly colored 5-nitroso-6-aminouracil, often precipitates directly from the reaction mixture in high purity.[15]

Protocol B: Nitrosation of 6-Amino-1,3-dimethyluracil

This protocol is a standard procedure found throughout purine synthesis literature.[3][8][12][16]

• Reaction Setup: In a flask, suspend the 6-amino-1,3-dimethyluracil from Step A in water and glacial acetic acid.[16]

• Nitrosating Agent Addition: While stirring vigorously, add an aqueous solution of sodium nitrite dropwise. The temperature should be controlled to prevent excessive formation of nitrogen oxides. A rose-red precipitate of the 5-nitroso compound should form almost immediately.[15]

• Reaction Completion: Continue stirring for a designated period (e.g., 1-2 hours) after the addition is complete to ensure full conversion.

• Isolation: Collect the brightly colored precipitate by filtration. Wash thoroughly with cold water to remove any unreacted salts and acid, followed by a wash with a solvent like ethanol or acetone.[15] Dry the product under vacuum.

Step C: Reduction of the Nitroso Group to form 5,6-Diaminouracil

Expertise & Rationale: The nitroso group is a masked amino group. Its reduction to a primary amine provides the crucial 1,2-diamine functionality on the pyrimidine ring, which is essential for the subsequent cyclization step. Two primary methods are employed for this reduction:

• Catalytic Hydrogenation: This is a clean and efficient method. A catalyst, typically palladium on carbon (Pd/C), is used under a hydrogen atmosphere.[8][12] The reaction is clean, and the catalyst can be removed by simple filtration. Adjusting the pH to be slightly basic (e.g., pH 9) can improve reaction efficiency.[12]

• Chemical Reduction: A common alternative is the use of sodium hydrosulfite (Na₂S₂O₄, also known as sodium dithionite) in an aqueous medium.[4][15][17] This reagent is inexpensive and effective, bleaching the colored nitroso compound to a light tan or off-white diamino product.[15]

Protocol C1: Catalytic Hydrogenation

• Vessel Setup: In a hydrogenation vessel, suspend the 6-amino-1,3-dimethyl-5-nitrosouracil and a catalytic amount (e.g., 5% w/w) of 5% palladium on carbon in water or methanol.[12][16]

• pH Adjustment: Adjust the pH of the suspension to ~9 using a suitable base like aqueous sodium hydroxide.[12]

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Stir the suspension under hydrogen pressure (e.g., 3 bar) at a slightly elevated temperature (30-50°C) until hydrogen uptake ceases.[12]

• Work-up: Cool the mixture and carefully filter through a pad of celite to remove the palladium catalyst. The filtrate contains the desired 5,6-diamino-1,3-dimethyluracil. The product can often be precipitated by adjusting the pH or by concentrating the solvent.[12]

Protocol C2: Reduction with Sodium Hydrosulfite

• Reaction Setup: In a well-ventilated hood, suspend the moist 5-nitroso compound in warm water (~50°C).[15]

• Addition of Reductant: Heat the slurry on a steam bath and add solid sodium hydrosulfite in portions. The characteristic color of the nitroso compound will disappear as it is reduced.[15] Add a slight excess of the reducing agent to ensure the reaction goes to completion.

• Isolation: Cool the mixture. The resulting 5,6-diaminouracil derivative (often as a bisulfite salt) will precipitate.[15] Collect the solid by filtration and wash thoroughly with cold water. The free base can be obtained by treatment with a base.

Step D: Imidazole Ring Closure - Finalizing the Xanthine Scaffold

Expertise & Rationale: This is the final and most versatile step, where the second ring of the purine system is formed. The choice of reagent for this cyclization determines the nature of the substituent at the C8 position of the xanthine.

Caption: Divergent pathways for C8 functionalization.

Protocol D1: Synthesis of 8-Unsubstituted Xanthines (e.g., Theophylline)

Rationale: For an 8-H xanthine, a simple one-carbon electrophile is required. Triethyl orthoformate is an excellent choice as it is relatively stable and easy to handle.[1] The reaction can be slow under conventional heating due to the poor solubility of the diaminouracil precursor.[1] Microwave irradiation dramatically accelerates this ring closure, reducing reaction times from hours to minutes.[1][18]

• Microwave Protocol: Place the 5,6-diamino-1,3-dimethyluracil and triethyl orthoformate in a microwave process vial.[19]

• Irradiation: Seal the vial and subject it to microwave irradiation at a high temperature (e.g., 150-160°C) for 10-20 minutes.[1][19]

• Isolation: After cooling, the xanthine product typically precipitates. Collect the solid by filtration, wash with a non-polar solvent like diethyl ether or petroleum ether, and dry.[19]

Protocol D2: Synthesis of 8-Substituted Xanthines from Carboxylic Acids

Rationale: This is a robust two-step, one-pot sequence. First, the 5-amino group of the diaminouracil is acylated with a carboxylic acid to form a stable 6-amino-5-carboxamidouracil intermediate.[20][21] This amide formation requires a coupling agent, such as EDC-HCl or the more recently developed COMU, to activate the carboxylic acid.[20][21] Second, this amide intermediate is cyclized under dehydrating conditions. This can be achieved by heating with a base like sodium hydroxide or using a powerful dehydrating/condensing agent like hexamethyldisilazane (HMDS), often accelerated by microwave heating.

• Amide Formation: Dissolve the 5,6-diamino-1,3-dimethyluracil, the desired carboxylic acid (1 eq.), and a coupling agent like COMU (1.1 eq.) in a suitable solvent (e.g., DMF).

• Reaction: Stir the mixture at room temperature. With efficient coupling agents, the 6-amino-5-carboxamidouracil intermediate often precipitates as a pure solid within 5-10 minutes.[21] The product can be filtered and used directly in the next step.

• Cyclization (HMDS Method): Suspend the dried amide intermediate in a mixture of hexamethyldisilazane (HMDS) and a co-solvent like THF.[18]

• Microwave Heating: Heat the suspension using microwave irradiation to high temperatures (e.g., 170-180°C) for 10-20 minutes.[18]

• Work-up: After cooling, carefully quench the reaction with water or methanol. The 8-substituted xanthine product will precipitate and can be collected by filtration.

Derivative Synthesized	C8-Source	Cyclization Method	Typical Yield	Reference
Theophylline (8-H)	Triethyl Orthoformate	Microwave (160°C, 10 min)	>90%	[1]
Istradefylline precursor	Cinnamic Acid derivative	HMDS, Microwave (170°C, 9h conv.)	93%
8-Phenyl-theophylline	Phenylacetic Acid	COMU coupling, then cyclization	85% (amide step)	[21]

Table 2: Examples of Synthesized Xanthine Derivatives.

Conclusion

The synthetic route to xanthines via 4,6(1H,5H)-pyrimidinedione (6-aminouracil) intermediates is a powerful and highly adaptable strategy central to medicinal chemistry. Based on the principles of the classical Traube synthesis, modern advancements such as microwave-assisted heating and novel coupling reagents have transformed it into a rapid and efficient process.[18][21] By mastering the four core steps—uracil formation, nitrosation, reduction, and cyclization—researchers can systematically generate diverse libraries of 8-substituted xanthine derivatives for biological screening, continuing the legacy of this truly privileged scaffold in the pursuit of new therapeutics.

References

• Kleine, J., et al. (2007). Microwave-assisted ring closure reactions: Synthesis of 8-substituted xanthine derivatives and related pyrimido- and diazepinopurinediones. National Institutes of Health. [Link]

• Samoilova, E., et al. (2004). New and Practical Method for Synthesis of 1- and 1,3-Substituted Xanthines. American Chemical Society. [Link]

• Patsnap. (2018). Preparation method of 6-amino-1,3-dimethyluracil. Eureka. [Link]

• Yoneda, F., et al. (1977). Synthesis of xanthines by cyclization of the Michael-type adducts from 6-aminouracils and diethyl azodiformate. R Discovery. [Link]

• PrepChem.com. Preparation of 6-amino-1,3-dimethyluracil. PrepChem.com. [Link]

• Sharma, P., et al. (2021). Xanthine: Synthetic Strategy And Biological Activity. MDPI. [Link]

• El-Sabbagh, S., et al. (2019). Fast, Efficient, and Versatile Synthesis of 6-amino-5-carboxamidouracils as Precursors for 8-Substituted Xanthines. Frontiers in Chemistry. [Link]

• Abdel-Gawad, H., et al. (2022). Recent Advances in the Synthesis of Xanthines. Semantic Scholar. [Link]

• Yoneda, F., et al. (1977). Synthesis of xanthines by cyclization of the Michael-type adducts from 6-aminouracils and diethyl azodiformate. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Filo. (2026). Explain Traube Synthesis. Filo. [Link]

• Scribd. Traube Purine Synthesis Overview. Scribd. [Link]

• Slideshare. (2016). Traube purine synthesis. Slideshare. [Link]

• Slideshare. (2016). Traube purine synthesis. Slideshare. [Link]

• El-Sayed, N., et al. (2025). 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. RSC Publishing. [Link]

• Google Patents. (2022). Preparation method of 6-amino-1, 3-dimethyl uracil.

• El-Sabbagh, S., et al. (2019). Fast, Efficient, and Versatile Synthesis of 6-amino-5-carboxamidouracils as Precursors for 8-Substituted Xanthines. PMC. [Link]

• Organic Syntheses. diaminouracil hydrochloride. Organic Syntheses Procedure. [Link]

• Scribd. 1-III) Traube Synthesis For Purine. Scribd. [Link]

• WIPO Patentscope. (2021). Preparation method of 6-(3-chloropropyl)amino-1,3-dimethyluracil. WIPO Patentscope. [Link]

• Google Patents. (2021). Preparation method of theophylline sodium salt.
• Google Patents. (2020). A kind of synthetic method of caffeine.

• El-Sayed, N., et al. (2025). 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. ResearchGate. [Link]

• Google Patents. (2015). Synthesis method for theophylline.

• Youssif, S. (2001). 6-Aminouracils as precursors for the syntheses of fused di- and tricyclic. ResearchGate. [Link]

• Abdel-Gawad, H., et al. (2022). Recent Advances in the Synthesis of Xanthines: A Short Review. PMC. [Link]

• Kumar, R., et al. (2008). Synthesis of Xanthine Derivatives by Ring Closure Reaction. Asian Publication Corporation. [Link]

• Petrucci, R., et al. (2020). Xanthine Scaffold: Available Synthesis Routes to Deliver Diversity by Derivatization. I.R.I.S.. [Link]

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• 5. Explain Traube Synthesis Can you explain the Traube synthesis method for.. [askfilo.com]
• 6. Traube purine synthesis | PPTX [slideshare.net]
• 7. Recent Advances in the Synthesis of Xanthines: A Short Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biointerfaceresearch.com [biointerfaceresearch.com]
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• 10. CN111592548B - Preparation method of theophylline sodium salt - Google Patents [patents.google.com]
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• 15. Organic Syntheses Procedure [orgsyn.org]
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• 18. Microwave-assisted ring closure reactions: Synthesis of 8-substituted xanthine derivatives and related pyrimido- and diazepinopurinediones - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Frontiers | Fast, Efficient, and Versatile Synthesis of 6-amino-5-carboxamidouracils as Precursors for 8-Substituted Xanthines [frontiersin.org]
• 21. Fast, Efficient, and Versatile Synthesis of 6-amino-5-carboxamidouracils as Precursors for 8-Substituted Xanthines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategic Synthesis of Schiff Bases from 2-Amino-5-nitroso-4,6-pyrimidinedione for Advanced Research Applications

For distribution to: Researchers, scientists, and drug development professionals.

Executive Summary and Core Scientific Principles

This document provides a comprehensive technical guide on the synthesis, characterization, and application of Schiff bases derived from 2-amino-5-nitroso-4,6-pyrimidinedione. This pyrimidine derivative serves as a potent building block for novel molecular architectures due to its unique electronic and structural characteristics. The strategic formation of the azomethine linkage (-C=N-) through condensation with carbonyl compounds opens avenues for the development of advanced materials, catalysts, and therapeutic agents.

The foundational chemistry involves a nucleophilic addition-elimination reaction between the primary amino group of the pyrimidinedione and the carbonyl group of an aldehyde or ketone.[1][2] The reaction is typically catalyzed by a weak acid, which facilitates the dehydration of the carbinolamine intermediate, the rate-determining step in the formation of the stable Schiff base.[3] The strong electron-withdrawing nature of the nitroso (-N=O) and dione (-C(O)NHC(O)-) moieties on the pyrimidine ring is anticipated to influence the nucleophilicity of the amino group and the electronic properties of the resulting Schiff base, thereby impacting its coordination behavior and the stability of its metal complexes.

Mechanistic Pathway of Schiff Base Formation

The formation of a Schiff base from 2-amino-5-nitroso-4,6-pyrimidinedione proceeds through a well-established two-step mechanism:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the 2-amino group acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde or ketone. This initial step results in the formation of a tetrahedral, unstable intermediate known as a carbinolamine.

• Acid-Catalyzed Dehydration: The carbinolamine is then protonated by an acid catalyst, converting the hydroxyl group into a good leaving group (water). Subsequent elimination of water and deprotonation yields the final Schiff base, characterized by the stable imine or azomethine bond.

Sources

• 1. ricerca.uniba.it [ricerca.uniba.it]
• 2. journalijbcrr.com [journalijbcrr.com]
• 3. Synthesis, Spectral Characterization and Antimicrobial Activity of Schiff Bases and Their Mixed Ligand Metal Complexes of Co(II), Ni(II), Cu(II) and Zn(II) [article.sapub.org]

Application Note: Microwave-Assisted Synthesis of 2-Amino-5-nitroso-4,6-pyrimidinedione

Executive Technical Summary

The compound 2-amino-5-nitroso-4,6-pyrimidinedione (also existing as its tautomer, 2-amino-4,6-dihydroxy-5-nitrosopyrimidine) is a highly valued intermediate in medicinal chemistry. It serves as the critical precursor in the Traube purine synthesis, a foundational pathway for generating xanthines, guanines, and other fused pyrimido-purine scaffolds[1]. Historically, the nitrosation of pyrimidines required prolonged reaction times at low temperatures, often resulting in poor yields due to the thermal instability of the nitroso product and the generation of oxidative byproducts[2].

By transitioning this reaction to a microwave-assisted paradigm, researchers can exploit dielectric heating to achieve rapid, homogeneous thermal distribution. This protocol reduces reaction times from hours to minutes, suppresses side-product formation, and significantly improves the overall yield and purity of the target pharmacophore[3].

Mechanistic Causality & Reaction Dynamics

The synthesis relies on an Electrophilic Aromatic Substitution (EAS) at the C5 position of the pyrimidine ring.

Electronic Activation: Unsubstituted pyrimidines are generally electron-deficient and resistant to EAS. However, the starting material, 2-amino-4,6-dihydroxypyrimidine, contains strongly electron-donating groups (hydroxyls at C4/C6 and an amino group at C2). These groups donate electron density into the ring via resonance (+M effect), creating a highly localized, electron-rich nucleophilic center specifically at the C5 position[4].

Electrophile Generation: Sodium nitrite (

) is reacted with aqueous acetic acid to generate nitrous acid ( ), which undergoes dehydration to form the active electrophile: the nitrosonium ion ( ). We deliberately select acetic acid over strong mineral acids (like ) to buffer the reaction. This prevents the uncontrolled, rapid off-gassing of toxic nitrogen oxides ( ) and maintains a steady-state concentration of , preventing over-oxidation of the substrate.

The Microwave Advantage: Conventional conductive heating relies on thermal transfer from the vessel walls, creating localized "hot spots" that thermally degrade the sensitive nitroso-pyrimidine product. Microwave irradiation, conversely, causes direct dielectric heating of the polar solvent and ionic intermediates. This instantaneous, volumetric heating overcomes the activation energy barrier uniformly, driving the substitution to completion in under 15 minutes while preserving the structural integrity of the product[3].

Comparative Performance Data

The transition from classical thermal conditions to microwave irradiation yields quantifiable improvements across all critical synthetic metrics.

Parameter	Conventional Thermal Heating	Microwave-Assisted Synthesis	Mechanistic Rationale
Heating Mechanism	Conductive / Convective	Dielectric / Volumetric	MW directly excites polar molecules, eliminating thermal gradients.
Reaction Time	2.0 – 4.0 hours	10 – 15 minutes	Rapid energy transfer accelerates reaction kinetics.
Optimal Temperature	10°C to 25°C (Slow ramp)	80°C (Controlled)	MW allows safe access to higher temperatures without product degradation.
Isolated Yield	60% – 75%	> 92%	Suppression of oxidative side reactions and thermal decomposition.
Visual Endpoint	Gradual color shift	Rapid precipitation	Instantaneous supersaturation of the insoluble nitroso product.

Validated Experimental Protocol

Reagents & Equipment

• Starting Material: 2-Amino-4,6-dihydroxypyrimidine (1.0 equivalent).

• Nitrosating Agent: Sodium nitrite (

  , 1.15 equivalents).

• Solvent System: 10% v/v Aqueous Acetic Acid.

• Equipment: Dedicated microwave synthesizer (e.g., Anton Paar Monowave or CEM Discover) equipped with infrared temperature sensors and pressure-rated quartz/borosilicate vials (30 mL capacity).

Step-by-Step Methodology

This protocol is designed as a self-validating system; visual and analytical cues are embedded to ensure success at each phase.

Step 1: Substrate Solvation

• Weigh 1.27 g (10.0 mmol) of 2-amino-4,6-dihydroxypyrimidine and transfer it into a 30 mL microwave-safe vial containing a magnetic stir bar.

• Add 15.0 mL of 10% aqueous acetic acid. Causality Check: The substrate will form a heterogeneous suspension. Complete dissolution is not required at this stage, as the microwave energy will rapidly homogenize the mixture.

Step 2: Electrophile Introduction

• Slowly add 0.79 g (11.5 mmol) of

  to the suspension.

• Seal the vial immediately with a Teflon-lined septum cap to contain the in-situ generated

  gases, which are crucial for maintaining the reaction equilibrium.

Step 3: Microwave Irradiation

• Place the sealed vial into the microwave reactor cavity.

• Program the following parameters:

  • Target Temperature: 80°C

  • Ramp Time: 2 minutes

  • Hold Time: 10 minutes

  • Max Power: 150 W

  • Stirring: High (800 rpm) Causality Check: 80°C is the thermodynamic sweet spot. Temperatures below 60°C result in incomplete conversion, while exceeding 90°C risks oxidative cleavage of the pyrimidine ring.

Step 4: Active Cooling and Isolation

• Allow the microwave reactor to actively cool the vial to 40°C using compressed air before releasing the lock.

• Self-Validation Cue: The reaction mixture should now be a thick, vividly colored pink/magenta suspension, indicating the successful formation of the nitroso derivative.

• Vent the vial carefully inside a fume hood to release residual

  pressure.

• Vacuum filter the precipitate using a Büchner funnel. Wash the filter cake sequentially with ice-cold distilled water (2 × 10 mL) to remove unreacted

  and acetic acid, followed by cold ethanol (10 mL) to facilitate rapid drying.

• Dry the product under a high vacuum at 50°C for 4 hours.

Analytical Validation

• LC-MS: Confirm the mass of the product (

  ).

• TLC: Use a mobile phase of Dichloromethane:Methanol (8:2). The product will appear as a distinct, highly polar spot with strong UV absorbance at 254 nm, clearly separated from the starting material.

Workflow Visualization

Workflow for the microwave-assisted nitrosation of 2-amino-4,6-dihydroxypyrimidine.

References

• Xanthine Scaffold: Available Synthesis Routes to Deliver Diversity by Derivatiz
• Microwave-assisted ring closure reactions: Synthesis of 8-substituted xanthine derivatives and related pyrimido- and diazepinopurinediones ResearchG
• A Comparative Guide to Purine Synthesis: Exploring Altern
• Electrophilic Substitution at Position 6 and a Synthesis of Divicine Royal Society of Chemistry (RSC)

Sources

• 1. scispace.com [scispace.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 194. Pyrimidines. Part XIII. Electrophilic substitution at position 6 and a synthesis of divicine (2,4-diamino-5,6-dihydroxypyrimidine) - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Application Note: Precision Electro-Reduction of 5-Nitrosopyrimidine Derivatives

Executive Summary & Strategic Value

The reduction of 5-nitrosopyrimidines is a pivotal "gateway reaction" in the synthesis of fused nitrogen heterocycles, including purines (Traube synthesis), pteridines, and deazapurines. While traditional chemical reductions (e.g., sodium dithionite, catalytic hydrogenation) are effective, they often suffer from poor atom economy, difficult workups, or lack of selectivity, leading to azo/azoxy dimers.

Electrochemical reduction (electro-reduction) offers a superior alternative: it uses electrons as a mass-free reagent, allows for precise potential control to prevent over-reduction, and operates under mild conditions. This guide details the methodology for the controlled potential electrolysis (CPE) of 5-nitrosopyrimidines, focusing on the selective production of 5-aminopyrimidines (4e⁻ process) and the isolation of labile hydroxylamine intermediates (2e⁻ process).

Mechanistic Insight: The pH-Potential Landscape

To control the reaction, one must understand the proton-coupled electron transfer (PCET) mechanism. The reduction of the nitroso group (-NO) is heavily pH-dependent.

The Reduction Pathway

The reduction occurs in two primary stages depending on the proton availability:

• Acidic/Neutral Media (pH < 5): The nitroso group is protonated, facilitating a single-step, 4-electron wave to the amine. This is the preferred route for synthesizing 5-aminopyrimidines.

• Alkaline Media (pH > 8): The mechanism splits. The nitroso radical anion (

  ) becomes stable enough to be detected or to dimerize. Further reduction to the hydroxylamine ( ) occurs at more negative potentials.

Visualization of Signaling/Reaction Pathway

The following diagram illustrates the bifurcation of the reaction pathway based on pH and potential control.

Figure 1: Electrochemical reduction pathway of 5-nitrosopyrimidines. Note the critical branching at the radical anion stage in alkaline media.

Experimental Protocol: Controlled Potential Electrolysis (CPE)

Equipment & Materials

• Potentiostat/Galvanostat: Capable of delivering >100 mA compliance current.

• Electrochemical Cell: H-Type divided cell (to prevent anodic re-oxidation of the product).

  • Separator: Cation Exchange Membrane (e.g., Nafion™ 117).

• Working Electrode (Cathode):

  • Option A (Green/Standard): Reticulated Vitreous Carbon (RVC) or Carbon Felt (High surface area).

  • Option B (Traditional): Mercury pool (Best for defining

    but toxic; use only for analytical validation).

• Reference Electrode: Ag/AgCl (3M KCl).

• Counter Electrode: Platinum wire or Carbon rod.

Reagents

• Substrate: 5-Nitrosouracil or derivative (1.0 mmol).

• Solvent System: 0.1 M Phosphate Buffer (pH 4.0 for amine synthesis) + 20% Ethanol (to enhance solubility).

• Inert Gas: High-purity Argon or Nitrogen.

Step-by-Step Synthesis Protocol (Target: 5-Aminopyrimidine)

• Cell Assembly:

  • Assemble the H-cell with the Nafion membrane.

  • Fill the Cathodic Compartment (Working) with 25 mL of the Solvent System containing the 1.0 mmol substrate.

  • Fill the Anodic Compartment (Counter) with 25 mL of the neat Solvent System (no substrate).

• Degassing:

  • Purge both compartments with Argon for 15 minutes. Oxygen is an electroactive impurity that will skew coulometry data.

• Voltammetric Profiling (Pre-Run Check):

  • Run a Cyclic Voltammetry (CV) scan (0 V to -1.5 V vs Ag/AgCl) using a glassy carbon button electrode in the solution.

  • Observation: Identify the peak potential (

    ).[1] For 5-nitrosouracil at pH 4, expect a peak around -0.3 V to -0.5 V.

  • Set Potential: Set the electrolysis potential (

    ) to be 150 mV more negative than (e.g., if V, set V).

• Electrolysis:

  • Initiate CPE at

    .

  • Stir the cathodic solution vigorously.

  • Monitor the current (

    ) vs. time ( ). The current will decay exponentially.

  • Endpoint: Stop when the current drops to <1% of the initial value or when the charge passed (

    ) approaches per mole (approx. 386 C for 1 mmol).

• Workup & Isolation:

  • Adjust the pH of the catholyte to neutral (pH 7.0) using dilute NaOH.

  • Concentrate the solution under reduced pressure (Rotovap) to ~5 mL.

  • Cool to 4°C to precipitate the product. If no precipitate forms, add cold ethanol.

  • Filter and dry.[2]

Workflow Diagram

Figure 2: Operational workflow for the batch electrochemical synthesis.

Data Presentation & Validation

Expected Potentials ( ) vs. pH

The following table summarizes the shift in reduction potential for a typical 5-nitrosopyrimidine derivative. Note the Nernstian shift (~59 mV/pH), confirming proton involvement.

pH	Medium	(V vs Ag/AgCl)	Mechanism	Primary Product
2.0	Acidic	-0.25 V	4e⁻ / 4H⁺	5-Amine
4.0	Acidic	-0.38 V	4e⁻ / 4H⁺	5-Amine
7.0	Neutral	-0.55 V	2e⁻ + 2e⁻	Mixed (Amine/Hydroxylamine)
10.0	Alkaline	-0.85 V	1e⁻ (Radical)	Azo-dimers / Hydroxylamine

Analytical Validation Metrics

To ensure the protocol is "self-validating," perform these checks:

• Coulometry:

  .

  • If

    : Successful conversion to amine.

  • If

    : Stalled at hydroxylamine (check pH, ensure it is not too basic).

• UV-Vis Spectroscopy:

  • 5-Nitrosopyrimidines are often colored (green/blue) due to the

    transition of the -NO group.

  • Success Indicator: Complete disappearance of the visible color and appearance of UV absorption characteristic of the amine.

Troubleshooting & Optimization

• Problem: Low Yield / Formation of Dimers.

  • Cause: Localized high concentration of radical anions or insufficient proton source.

  • Solution: Increase stirring rate; ensure buffer capacity is sufficient (do not use unbuffered saline); move to a more acidic pH (pH 2-3).

• Problem: Electrode Fouling.

  • Cause: Adsorption of the organic product on the carbon surface.

  • Solution: Periodically reverse polarity (anodic pulse) for 1 second or polish the electrode between runs.

References

• Mechanism of Nitroso Reduction: Zuman, P. (1990). Elucidation of Organic Electrode Processes. Academic Press. (Foundational text on 4e- reduction of nitroso groups).

• pH Dependence: Squella, J. A., et al. (2007). "Electrochemical Reduction of 2-Nitroimidazole in Aqueous Mixed Medium." Journal of Electroanalytical Chemistry. Link (Demonstrates the pH-dependent potential shifts and radical stability relevant to nitro/nitroso heterocycles).

• Synthesis of Aminopyrimidines: BenchChem Application Notes. (2025).[3][4] "Synthesis of 2-Aminopyrimidine Derivatives." Link (General context on aminopyrimidine synthesis and utility).

• Green Electrochemistry: Front. Chem. (2022).[5] "Metal-Free Synthesis of N-Heterocycles via Intramolecular Electrochemical C-H Aminations." Link (Modern context for carbon-based electrochemical synthesis).

Sources

• 1. The effect of 5-substitution on the electrochemical behavior and antitubercular activity of PA-824 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Technical Notes & Optimization

Improving yield in the synthesis of 2-amino-5-nitroso-4,6-pyrimidinedione

This guide functions as a Tier 3 Technical Support Escalation for researchers encountering yield or purity issues in the synthesis of 2-amino-5-nitroso-4,6-pyrimidinedione (also referred to as 2-amino-5-nitroso-1H-pyrimidine-4,6-dione).

This intermediate is a critical gateway in the Traube synthesis of guanine and xanthine derivatives. The protocol below addresses the most common failure mode: heterogeneous reaction kinetics resulting in incomplete nitrosation.

Ticket Subject: Yield Improvement for 2-amino-5-nitroso-4,6-pyrimidinedione Status: Resolved / Protocol Optimized

Part 1: The "Red Flag" Diagnostic Dashboard

Before altering your protocol, match your observation to these known failure modes.

Symptom	Probable Cause	Immediate Corrective Action
Precipitate is Brown/Black	Thermal Decomposition. The reaction exotherm spiked >60°C, or local hot-spots occurred during acid addition.	Discard. Nitrosyl compounds are thermally labile. Restart with strict T < 40°C and slower addition rates.
Yield < 50% (Pale Pink)	Incomplete Nitrosation. The starting material (2-amino-4,6-dihydroxypyrimidine) remained aggregated/insoluble.	Modify Agitation. Use mechanical stirring (overhead) instead of magnetic. Ensure starting material is finely milled (<100 mesh).
Product is "Slimy" / Slow Filter	Crystal Morphology Issue. Rapid precipitation trapped water/impurities (occlusion).	Ripening Step. After addition, heat to 50°C for 30 mins, then cool slowly to 4°C before filtering.
No Reaction (White Solid)	pH Error. The reaction medium was too basic. Nitrosation requires acidic generation of the nitrosonium ion ( ).[1]	Adjust pH. Ensure pH is maintained between 3.0–4.0.

Part 2: The Optimized Protocol (The "Golden Path")

Standard literature often omits the mechanical nuances required for high yields. This protocol maximizes surface area contact.

Pre-Reaction Preparation[2]

• Precursor: 2-amino-4,6-dihydroxypyrimidine.[2][3][4] Crucial: If the material is chunky/crystalline, mortar-and-pestle it to a fine powder. This reaction is heterogeneous; surface area is the limiting reagent.

• Reagents: Sodium Nitrite (

  ), Acetic Acid (Glacial), Water.[5][6]

Step-by-Step Execution

Step A: The Suspension (The "Base" Trap) Instead of suspending the solid directly in acid (where it is insoluble), dissolve it first to ensure homogeneity, then reprecipitate it into a fine reactive slurry.

• Suspend 2-amino-4,6-dihydroxypyrimidine in water.

• Add NaOH (1.1 eq) to fully dissolve the solid. You now have a clear solution of the sodium salt.

• Critical Step: Add Glacial Acetic Acid dropwise while stirring vigorously until pH reaches ~4.0. The starting material will reprecipitate as a micro-fine suspension . This maximizes reactivity.

Step B: The Nitrosation (Electrophilic Attack)

• Cool the suspension to 10–15°C . (Do not freeze; we need liquid water for ion transport).

• Dissolve

  (1.2 eq) in a minimum volume of water.

• Add the nitrite solution sub-surface (via dropping funnel with tip submerged) over 30 minutes.

  • Why? Surface addition allows

    gas to escape into the headspace. Sub-surface addition forces the gas to bubble through the reaction mixture, increasing efficiency.

• Observation: The mixture should turn from white/cream to a deep violet/rose color immediately.

Step C: Post-Reaction & Isolation

• Allow to stir at room temperature for 1 hour.

• The "Red" Check: If the supernatant is still highly colored (red), add a small aliquot of solid starting material to scavenge excess nitrite, or verify yield isn't being lost in solution.

• Filter under vacuum.

• Wash: Wash with cold water (

  ), then Ethanol ( ), then Diethyl Ether ( ). The organic washes help dry the cake and remove unreacted organic impurities.

Part 3: Mechanistic Visualization

Understanding the pathway helps troubleshoot pH sensitivity. The reaction relies on the formation of the Nitrosonium ion (

) from Nitrous Acid ( ).

Figure 1: The acid-catalyzed generation of the electrophilic nitrosonium ion and subsequent attack at the electron-rich C5 position of the pyrimidine ring.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use HCl instead of Acetic Acid? A: Yes, but with caution. HCl is a stronger acid and can lead to the "diazotization" of the exocyclic amine (the 2-amino group) if the temperature isn't strictly controlled below 5°C. Acetic acid buffers the system naturally, preventing the pH from dropping low enough to favor diazotization over C-nitrosation.

Q: My product is a different color (Red vs. Violet). Is it impure? A: Not necessarily. This compound exhibits solvatochromism and polymorphism. The anhydrous form is often violet, while hydrated forms or different salts (e.g., sodium salt) can appear red or rose-colored. Verify identity via NMR or IR (look for the -NO stretch) rather than relying solely on color.

Q: Why is the yield low even though the color is intense? A: The nitrosated product has a distinct solubility profile. It is slightly soluble in hot water. If you filter while the reaction is warm (>40°C), you are losing product in the filtrate. Always cool to <5°C before filtration.

Q: Is this reaction scalable to kilogram quantities? A: Yes, but heat removal becomes the bottleneck. On a large scale, the addition of sodium nitrite must be controlled by a thermocouple loop. If the internal temp exceeds 45°C, the nitroso group can decompose, potentially leading to rapid gas evolution (runaway reaction).

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical.

• Sato, Y., et al. (1951).[5] "Syntheses of Pyrimidine Derivatives." Journal of the Chemical Society of Japan, 72, 866-868.[5] (Foundational work on 5-nitroso-2,4,6-triaminopyrimidine and related diones).

• Google Patents.Process of preparation of 2-substituted-5-nitroso-4,6-diamino-pyrimidines. Patent US4150227A.

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 9877426, 2-Amino-5-nitroso-4,6-pyrimidinediol. Available at: [Link]

Sources

• 1. Nitrosation and nitrosylation - Wikipedia [en.wikipedia.org]
• 2. 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US4145548A - Method for the production of 5-nitroso-2,4,6-triaminopyrimidine - Google Patents [patents.google.com]
• 6. EP0115325B1 - Process of preparation of 2-substituted-5-nitroso-4,6-diamino-pyrimidines - Google Patents [patents.google.com]

Technical Support Center: Solubilization Strategies for 2-Amino-5-nitroso-4,6-pyrimidinedione

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers and drug development professionals struggling with the aqueous solubility of 2-amino-5-nitroso-4,6-pyrimidinedione (also known as Abacavir Impurity 2; CAS: 55482-22-9).

This guide provides field-proven, thermodynamically grounded troubleshooting strategies to overcome these solubility barriers without compromising your downstream analytical or biological assays.

Section 1: Mechanistic FAQs (Understanding the Barrier)

Q1: Why is 2-amino-5-nitroso-4,6-pyrimidinedione practically insoluble in neutral water? A1: The insolubility is a classic thermodynamic problem driven by crystal lattice energy. The molecule features a planar pyrimidine ring, a primary amino group (strong hydrogen-bond donor), and nitroso/carbonyl groups (strong hydrogen-bond acceptors). This structural arrangement promotes the formation of a highly stable, tightly packed crystal lattice, evidenced by its exceptionally high melting point of >320 °C[1]. In neutral water, the energy required to disrupt this intermolecular hydrogen-bonded network far exceeds the hydration energy gained by solvent-solute interactions, resulting in near-zero solubility[2].

Q2: How does the molecule's tautomerism offer a solution to this problem? A2: The compound exists in a tautomeric equilibrium between the nitroso-hydroxy form and the oxime-oxo form (2-amino-4,6-dioxo-5-hydroxyiminopyrimidine). The oxime proton is highly acidic, with a predicted pKa of approximately 3.29[3]. By exploiting this acidity, we can thermodynamically force dissolution. Introducing an alkaline environment deprotonates the molecule, generating an anionic species. The resulting ion-dipole interactions with water drastically lower the thermodynamic barrier to dissolution, increasing solubility by orders of magnitude.

Q3: If the pKa is 3.29, why doesn't it dissolve easily in pH 7.0 water? A3: When you add the solid free-acid powder to unbuffered or weakly buffered neutral water, the dissolution of the first few molecules releases protons, rapidly dropping the local micro-environmental pH. This traps the bulk of the material in its highly insoluble, protonated state. You must actively provide a base to drive the complete deprotonation.

Section 2: Solubilization Workflows and Decision Trees

Select the appropriate solubilization strategy based on your assay's tolerance for organic solvents and pH shifts.

Decision tree for solubilization based on assay pH tolerance.

Section 3: Troubleshooting Specific Experimental Issues

Issue 1: "I need to dissolve the compound for a cell-free biochemical assay, but it crashes out in my neutral buffer."

• Root Cause: As established, the compound requires active deprotonation or a strong hydrogen-bond accepting solvent to break its crystal lattice.

• Solution: Utilize the Co-Solvent Spike Method . Dissolve the compound first in 100% Dimethyl Sulfoxide (DMSO), where it exhibits moderate solubility[1]. Then, rapidly spike this concentrated stock into a vigorously stirring aqueous buffer.

Issue 2: "My downstream application is in vivo, and I cannot use DMSO. How do I achieve a purely aqueous solution?"

• Root Cause: Organic co-solvents can be toxic or artificially alter membrane permeability in biological models.

• Solution: Utilize the Alkaline Solubilization Method . Dissolve the powder in a dilute strong base. Once fully dissolved, the solution will take on a characteristic pink/reddish hue due to the nitroso chromophore[3]. You can then carefully back-titrate to a physiological pH using a high-capacity buffer, provided you stay above the precipitation threshold.

Thermodynamic pathway of pH-dependent solubilization via deprotonation.

Section 4: Standardized Experimental Protocols

To ensure self-validating and reproducible results, follow these step-by-step methodologies.

Protocol A: Alkaline Solubilization (Purely Aqueous)

• Weighing: Accurately weigh 10.0 mg of 2-amino-5-nitroso-4,6-pyrimidinedione into a clean glass vial.

• Base Addition: Add 1.0 mL of 0.1 M NaOH (aqueous) directly to the powder.

• Agitation: Vortex the suspension vigorously for 30–60 seconds. The powder should dissolve rapidly, yielding a clear, colored solution.

• Validation Step: Visually inspect the vial against a bright light source. If micro-particulates remain, apply bath sonication for 5 minutes.

• Buffering (Critical): Dilute the alkaline stock 1:10 into a high-capacity target buffer (e.g., 100 mM HEPES, pH 7.4). The high buffer capacity prevents the local pH from dropping below the compound's solubility threshold during mixing.

Protocol B: DMSO Co-Solvent Method (For Neutral Buffers)

• Stock Preparation: Add 1.0 mL of anhydrous, cell-culture grade DMSO to 10.0 mg of the compound.

• Sonication: Place the sealed vial in a bath sonicator at 35 °C for 10-15 minutes until complete dissolution is achieved.

• Aqueous Spiking: While vigorously vortexing your target aqueous buffer, inject the DMSO stock dropwise. Do not add the buffer to the DMSO; always add the DMSO stock to the larger aqueous volume to prevent localized supersaturation.

• Validation Step: Centrifuge the final mixture at 10,000 x g for 5 minutes. Analyze the supernatant via UV-Vis spectroscopy to confirm the expected concentration and ensure no microscopic precipitation occurred.

Section 5: Quantitative Solubility Data

Use the following table to benchmark your expected solubility limits across different solvent systems.

Solvent System	pH Environment	Estimated Solubility (mg/mL)	Application Suitability
Deionized Water	Unbuffered (~6.5)	< 0.1	Not recommended
0.1 M NaOH (Aqueous)	> 12.0	> 50.0	Primary stock solutions, base-tolerant assays
100% DMSO	N/A	~15.0 - 20.0	Primary stock for co-solvent methods
2% DMSO in PBS	Buffered (7.4)	~0.3 - 0.5	Cell-based assays, enzymatic assays

References

• Briti Scientific . Sample COA - Abacavir Impurity 2. Available at: [Link]

• Thieme-Connect . Science of Synthesis: Houben-Weyl Methods of Molecular Transformations. Available at: [Link]

Sources

• 1. britiscientific.com [britiscientific.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. 2-Amino-5-nitroso-4,6-pyrimidinediol | 55482-22-9 [chemicalbook.com]

Technical Support Center: Purification of 2-Amino-5-nitroso-4,6-pyrimidinedione

An in-depth guide to the purification of crude 2-amino-5-nitroso-4,6-pyrimidinedione, designed for researchers, scientists, and drug development professionals.

Welcome to the technical support guide for the purification of 2-amino-5-nitroso-4,6-pyrimidinedione. This molecule is a vital intermediate in the synthesis of various biologically active compounds, including diuretics and potential anti-cancer agents.[1][2] However, its purification is often challenging due to its high polarity, potential for impurities, and sensitivity under certain conditions.

This guide provides practical, experience-driven advice in a question-and-answer format to help you troubleshoot common issues and establish robust purification protocols.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process.

Question: My final yield is significantly lower than expected after purification. What are the likely causes and solutions?

Answer: Low recovery is a frequent issue stemming from several factors. Let's break down the possibilities:

• Probable Cause 1: Suboptimal Solvent Choice for Washing/Recrystallization. The high polarity imparted by the amino, nitroso, and diol functional groups means the compound may have partial solubility even in solvents considered "anti-solvents." Washing the collected solid with a solvent in which it has moderate solubility will lead to product loss.

  • Solution: Before settling on a washing solvent, perform a small-scale solubility test. Use ice-cold solvents for washing to minimize solubility. A good starting point is a cold mixture of water and a water-miscible organic solvent like ethanol or acetone.

• Probable Cause 2: Compound Decomposition. N-nitroso compounds can be sensitive to heat, light, and pH extremes.[3] Prolonged heating during recrystallization or exposure to strongly acidic or basic conditions can degrade the product.

  • Solution:

    • Minimize the time the compound is in a hot solution during recrystallization.

    • If using chromatography, opt for a faster method like flash chromatography over gravity chromatography to reduce the compound's residence time on the stationary phase.[4]

    • Work under neutral or near-neutral pH conditions unless a specific pH is required for solubility, and even then, minimize exposure time.

    • Protect the compound from direct light, especially when in solution.

• Probable Cause 3: Irreversible Adsorption during Chromatography. The polar nature of your compound can lead to strong, sometimes irreversible, binding to polar stationary phases like silica gel.[5]

  • Solution: If using normal-phase chromatography, consider deactivating the silica gel by pre-treating it with a small amount of triethylamine in your mobile phase (~0.1-1%).[4] Alternatively, switch to a less interactive stationary phase. Reverse-phase (C18) or Hydrophilic Interaction Liquid Chromatography (HILIC) are often better choices for highly polar molecules.[5]

Question: I'm struggling to remove a persistent colored impurity from my crude product. What purification strategy should I use?

Answer: Colored impurities are common, often arising from starting materials or side-reactions during the nitrosation step.[2][6] A multi-step approach is often necessary.

• Strategy 1: Recrystallization. This should be your first line of attack. The key is finding a solvent system where the product's solubility is high in hot solvent but low in cold solvent, while the impurity's solubility profile is different.

  • Recommended Solvents: Due to its polarity, solvents like dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or hot water (potentially with acid or base to aid dissolution) are good starting points. A two-solvent system, such as DMF/water or ethanol/water, can also be effective.

  • Pro-Tip: If the color persists, a small amount of activated charcoal can be added to the hot solution before filtration. Be cautious, as charcoal can also adsorb your product, potentially reducing yield.

• Strategy 2: Column Chromatography. If recrystallization fails, chromatography offers superior separation power.

  • Choosing a Method: Standard normal-phase chromatography on silica gel can be challenging due to the compound's high polarity, which may cause it to stick to the column.[5]

    • Hydrophilic Interaction Liquid Chromatography (HILIC): This is often the method of choice for very polar compounds. It uses a polar stationary phase (like silica) but with a mobile phase rich in an organic solvent (e.g., acetonitrile) and a small amount of aqueous solvent.[5]

    • Reverse-Phase Chromatography (RPC): This technique uses a nonpolar stationary phase (like C18) with a polar mobile phase (e.g., water/acetonitrile or water/methanol).[5] Adding a modifier like 0.1% formic acid can improve peak shape.[7]

Question: My compound streaks badly on a silica TLC plate and gives poor peak shapes in HPLC. How can I fix this?

Answer: Streaking and peak tailing are classic signs of undesirable interactions between your analyte and the stationary phase, often due to the compound's high polarity and ionizable groups.[5]

• For TLC and Normal-Phase Column Chromatography:

  • Cause: The acidic nature of standard silica gel can interact with the basic amino group, causing streaking.

  • Solution: Add a small amount of a basic modifier like triethylamine or pyridine (0.1-1%) to your mobile phase. This will "cap" the acidic sites on the silica, leading to more symmetrical spots.[4]

• For Reverse-Phase HPLC:

  • Cause: Unsuppressed ionization of the amino and pyrimidinediol groups can lead to poor peak shape.

  • Solution: Use a buffered mobile phase. The most common approach is to add a small amount of acid, such as 0.1% formic acid or trifluoroacetic acid (TFA), to both the aqueous and organic mobile phase components. This ensures a consistent low pH, protonating the basic sites and leading to sharper, more reproducible peaks.[5][7]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 2-amino-5-nitroso-4,6-pyrimidinedione? A: The impurity profile depends heavily on the synthetic route, but common culprits include unreacted starting materials like guanidine salts and substituted malononitriles.[6][8][9] Additionally, side-products from the nitrosation step or subsequent rearrangement reactions can be present. Given the use of a nitrosating agent, there is also a potential for the formation of other N-nitrosamine impurities, which are often considered genotoxic.[10]

Q2: How can I reliably assess the purity of my final product? A: A combination of methods provides the most complete picture:

• High-Performance Liquid Chromatography (HPLC): This is the workhorse for purity assessment. A reverse-phase C18 column with a UV detector is a standard setup.[7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This confirms the molecular weight of your compound and can help identify impurities. For trace-level detection of potential genotoxic impurities, LC-MS/MS is the gold standard.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is excellent for confirming the structure of your compound and can reveal the presence of proton-containing impurities.

• Melting Point: A sharp and consistent melting point is a good indicator of high purity. Literature values often cite a melting point above 300°C.[2]

Q3: What are the critical safety precautions for handling this compound? A: N-nitroso compounds as a class are known for their potential carcinogenic properties.[3][12][10] Therefore, it is imperative to handle 2-amino-5-nitroso-4,6-pyrimidinedione with appropriate safety measures. Always work in a well-ventilated chemical fume hood and wear appropriate Personal Protective Equipment (PPE), including gloves, a lab coat, and safety glasses. Avoid inhalation of dust and contact with skin.

Part 3: Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is a starting point for purifying gram-scale quantities of the crude product. The ideal solvent system should be determined through small-scale trials.

Objective: To remove impurities by leveraging differences in solubility between the desired compound and contaminants.

Materials:

• Crude 2-amino-5-nitroso-4,6-pyrimidinedione

• High-purity solvent (e.g., deionized water, ethanol, or DMF)

• Erlenmeyer flasks

• Hot plate with stirring capability

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Solvent Selection: Place a small amount of crude material in several test tubes and test different solvents to find one where the compound is sparingly soluble at room temperature but readily soluble when hot. A DMF/water mixture is often a good starting point.

• Dissolution: Place the crude material in an Erlenmeyer flask. Add a minimal amount of the chosen solvent system. Heat the mixture on a hot plate with stirring until the solid completely dissolves. Add solvent dropwise if needed, but avoid using a large excess to ensure good recovery.

• Hot Filtration (Optional): If there are insoluble impurities or if activated charcoal was used for decolorization, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step must be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected crystals with a small amount of the ice-cold recrystallization solvent or a suitable anti-solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Purification by HILIC Flash Chromatography

This protocol is suitable for purifying highly polar compounds that are difficult to separate by normal-phase chromatography.[5]

Objective: To achieve high-resolution separation of the target compound from polar and non-polar impurities.

Materials:

• Crude 2-amino-5-nitroso-4,6-pyrimidinedione

• HILIC-grade silica gel

• Flash chromatography system

• Solvents: Acetonitrile (ACN) and deionized water with a modifier (e.g., 0.1% formic acid)

• Test tubes for fraction collection

• TLC plates for analysis

Procedure:

• Mobile Phase Preparation: Prepare two mobile phase solutions: Eluent A (e.g., 95:5 ACN:Water + 0.1% Formic Acid) and Eluent B (e.g., 50:50 ACN:Water + 0.1% Formic Acid).

• Column Packing: Prepare a slurry of the HILIC silica gel in Eluent A. Pack the column uniformly, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of a strong solvent (like DMSO or water). Adsorb this solution onto a small amount of silica gel and evaporate the solvent completely. This "dry loading" method typically gives better results for polar compounds. Carefully add the dried powder to the top of the packed column.

• Elution:

  • Start the elution with 100% Eluent A.

  • Gradually increase the proportion of Eluent B to increase the polarity of the mobile phase. A typical gradient might be from 0% to 50% B over 20-30 column volumes.

  • Monitor the elution using the system's UV detector.

• Fraction Collection: Collect fractions throughout the elution process.

• Analysis: Analyze the collected fractions by TLC or HPLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

Part 4: Visualization & Data

Data Tables

Table 1: Troubleshooting Summary

Problem	Possible Cause	Recommended Solution
Low Recovery	Product loss in washing solvent	Use ice-cold washing solvents; perform small-scale solubility tests.
	Compound decomposition	Minimize heat and light exposure; consider faster purification methods.[3]
	Irreversible adsorption to silica	Deactivate silica with triethylamine or switch to HILIC/Reverse-Phase.[4][5]
Persistent Color	Highly colored by-products	Recrystallize with activated charcoal; use HILIC or Reverse-Phase chromatography.

| Poor Peak Shape | Analyte-stationary phase interactions | Add a modifier (acid or base) to the mobile phase.[4][5][7] |

Diagrams

Caption: General purification workflow for 2-amino-5-nitroso-4,6-pyrimidinedione.

Caption: Step-by-step visualization of the recrystallization protocol.

References

• Benchchem. (n.d.). Technical Support Center: Purification of Pyrimidine Derivatives by Column Chromatography.
• Cheméo. (2023). Chemical Properties of 4,6-Pyrimidinediol, 2-amino-5-nitroso- (CAS 55482-22-9).
• Pharmaffiliates. (n.d.). 2,Amino,5,nitroso,4,6,pyrimidinediol.
• Di Mola, A., et al. (n.d.). New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. PMC.
• Popović, I., et al. (2007). HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column. PubMed.
• Benchchem. (n.d.). Column chromatography conditions for purifying pyrazolo[1,5-a]pyrimidine derivatives.
• Upadhyay, K., et al. (2025). Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review. Asian Journal of Pharmaceutical Analysis.
• Di Mola, A., et al. (n.d.). New pyrimidine and pyridine derivatives as multitarget cholinesterases inhibitors. I.R.I.S.
• Google Patents. (n.d.). Process of preparation of 2-substituted-5-nitroso-4,6-diamino-pyrimidines.
• EvitaChem. (n.d.). 2-Amino-6-(methylamino)-5-nitroso-4-pyrimidinol.
• ChemicalBook. (2023). 2-Amino-5-nitroso-4,6-pyrimidinediol | 55482-22-9.
• Journal of Pharmaceutical Negative Results. (n.d.). Toxicity estimation using QSAR methodology and analytical approach for the accurate determination of two potential genotoxic impurities in A.
• Journal of Pharmaceutical Negative Results. (n.d.). Toxicity estimation using QSAR methodology and analytical approach for the accurate determination of two potential genotoxic impurities in A.
• Journal of Pharmaceutical Negative Results. (n.d.). A Comprehensive Synthesis and Standardisation of Nitrosamine Impurities of Mirabegron and Their Related Compounds.
• Benchchem. (n.d.). A Researcher's Guide to Purity Analysis of Synthesized 2-Amino-2'-fluoro-5-nitrobenzophenone.
• PureSynth Research Chemicals GmbH. (n.d.). Nitrosamine Impurities.
• Benchchem. (n.d.). Application Notes and Protocols: 5-Nitroso-2,4,6-triaminopyrimidine in Synthesis Pathways.
• Benchchem. (n.d.). Application Notes and Protocols: 5-Nitroso-2,4,6-triaminopyrimidine in Synthesis Pathways.
• Google Patents. (n.d.). CN108558776A - The preparation method of 2,4- diamino -5- nitroso -6- hydroxy pyrimidines and guanine.
• Google Patents. (n.d.). CN108558776A - The preparation method of 2,4- diamino -5- nitroso -6- hydroxy pyrimidines and guanine.
• Benchchem. (n.d.). In-Depth Technical Guide: Stability and Decomposition Pathways of 2-Nitrosoaniline.
• Baluja, S., et al. (n.d.). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie.

Sources

• 1. 2-Amino-5-nitroso-4,6-pyrimidinediol | 55482-22-9 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. EP0115325B1 - Process of preparation of 2-substituted-5-nitroso-4,6-diamino-pyrimidines - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. evitachem.com [evitachem.com]
• 9. CN108558776A - The preparation method of 2,4- diamino -5- nitroso -6- hydroxy pyrimidines and guanine - Google Patents [patents.google.com]
• 10. pure-synth.com [pure-synth.com]
• 11. pnrjournal.com [pnrjournal.com]
• 12. ajpaonline.com [ajpaonline.com]

Technical Support Center: Minimizing Side Reactions During 5-Nitrosopyrimidine Reduction

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide to address the critical challenges encountered during the reduction of 5-nitrosopyrimidines to 5-aminopyrimidines. This transformation is a linchpin in the synthesis of purines (e.g., the Traube purine synthesis) and pteridine-based therapeutics[1]. However, the electron-deficient nature of the pyrimidine ring makes it highly susceptible to side reactions such as over-reduction, hydrolytic cleavage, and dimerization.

This guide is designed to provide you with field-proven insights, mechanistic causality, and self-validating protocols to ensure high-yield, high-purity syntheses.

Mechanistic Overview of Reduction Pathways

Fig 1. Reduction pathways of 5-nitrosopyrimidines and side reaction branches.

Section 1: Core Troubleshooting Guide (FAQs)

Q: My reduction with Pd/C yields a mixture of the desired 5-aminopyrimidine and ring-cleaved/over-reduced byproducts. How can I prevent ring saturation? A: Pyrimidine rings are inherently electron-deficient and susceptible to over-reduction, especially under high hydrogen pressure (e.g., >1 MPa) or elevated temperatures (70–130 °C)[2]. Causality: Once the nitroso group is reduced to an amino group, the resulting 5-aminopyrimidine is highly activated by electron-donating substituents (like amino or hydroxyl groups at C2, C4, or C6). This activation makes the pyrimidine aromatic system itself prone to hydrogenation. Solution: Switch to a milder chemical reductant like sodium dithionite (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

), or intentionally poison your Pd/C catalyst slightly (similar to a Lindlar catalyst approach). Alternatively, use Raney Nickel at lower temperatures, though you must monitor for product decomposition during post-reaction concentration[3].

Q: During sodium dithionite reduction, my product undergoes deamination (hydrolysis of the C4/C6 amino groups). Why does this happen? A: Sodium dithionite reduction is often performed in aqueous acidic (e.g., sulfuric acid) or basic solutions to aid solubility[3]. Causality: Prolonged heating in these aqueous extremes causes nucleophilic attack by water at the highly electrophilic C4 or C6 positions, displacing amino or halogen substituents to form unwanted hydroxylated byproducts. Solution: Strictly control the temperature and pH. Perform the reaction in a buffered solution or suspend the precursor in an alcoholic co-solvent to minimize water exposure[1]. Add the dithionite portion-wise to a gently warmed suspension (40–50 °C) rather than boiling it[1].

Q: The reaction mixture remains deep blue/green even after adding the reducing agent. What is causing this incomplete reduction? A: 5-Nitrosopyrimidines are characteristically deep blue or green in solution[4]. Persistence of this color indicates unreacted starting material. Causality: This is often due to poor solubility of the nitrosopyrimidine in the reaction matrix, or rapid atmospheric oxidation/decomposition of the reductant (like dithionite) before it can fully react. Solution: Increase the solvent volume or use a co-solvent (e.g., ethanol/water) to ensure complete dissolution. If using dithionite, ensure the reagent is freshly opened, as it degrades rapidly into inactive sulfates upon exposure to humid air.

Section 2: Validated Experimental Protocols

To ensure scientific integrity, do not simply follow these steps blindly; understand the physical chemistry governing each action. Both protocols below are designed as self-validating systems .

Protocol A: Mild Chemical Reduction using Sodium Dithionite ( )

This method is ideal for laboratory-scale synthesis where avoiding over-reduction is the primary concern[1][3][5].

• Step 1: Suspend the 5-nitrosopyrimidine derivative in a mild aqueous acidic or basic solution (e.g., dilute

  or ammonia).

  • Causality: 5-Nitrosopyrimidines often exhibit poor solubility in neutral water. Adjusting the pH enhances dissolution via protonation of ring nitrogens or deprotonation of functional groups, which is necessary for the solid-liquid phase reaction with dithionite[3].

• Step 2: Warm the suspension gently to 40–50 °C.

  • Causality: Elevated temperatures increase the reaction kinetics. However, exceeding 50 °C must be avoided because extreme heat in the presence of water promotes the nucleophilic displacement of C4/C6 functional groups (hydrolysis)[3].

• Step 3: Add sodium dithionite (

  ) portion-wise.

  • Causality: Dithionite decomposes rapidly in aqueous solutions. Portion-wise addition ensures a sustained concentration of the active reducing species (

    radical anion) while preventing thermal runaways[1].

• Step 4: Cool the mixture and adjust the pH (e.g., with ammonia solution) to precipitate the polyaminopyrimidine[1]. Filter and wash with cold water.

Self-Validation Mechanism (Colorimetric Checkpoint): The reaction is visually self-indicating. The initial 5-nitrosopyrimidine suspension is characteristically deep blue or green[4]. A successful reduction is confirmed when the solution transitions entirely to a pale yellow or colorless state[1]. If the blue/green hue persists, the reduction is incomplete, signaling the need for additional reductant.

Protocol B: Controlled Catalytic Hydrogenation

This method is preferred for cleaner post-reaction processing, avoiding the heavy salt waste associated with dithionite[2].

• Step 1: Dissolve the substrate in a polar protic solvent (e.g., methanol or ethanol).

  • Causality: Protic solvents facilitate the proton-coupled electron transfer required during the hydrogenation of the nitroso group.

• Step 2: Add 5–10% w/w of Palladium on Carbon (Pd/C).

  • Causality: Pd/C provides the active surface area required for

    gas dissociation into reactive atomic hydrogen.

• Step 3: Purge the vessel with

  , then pressurize with to a strict maximum of 0.1–0.5 MPa.

  • Causality: High hydrogen pressure (e.g., 1–5 MPa) will force the hydrogenation of the electron-deficient pyrimidine aromatic system, leading to dihydropyrimidine byproducts[2]. Maintaining low pressure isolates the reduction to the highly reactive nitroso moiety.

• Step 4: Stir at ambient temperature (20–25 °C). Filter through Celite to remove the catalyst and concentrate under reduced pressure at low temperature (<40 °C).

Self-Validation Mechanism (Volumetric Checkpoint): Hydrogen uptake monitoring. The reaction is self-validating if conducted in a closed system equipped with a mass flow controller or gas burette. The stoichiometric consumption of exactly 2 molar equivalents of

gas per mole of nitroso group confirms complete reduction to the amine without ring saturation. Any continuous uptake beyond this exact stoichiometry actively warns of over-reduction.

Section 3: Quantitative Comparison of Reduction Strategies

Reductant System	Typical Yield Range	Primary Side Reaction Risk	Causality / Mechanism	Mitigation Strategy
Sodium Dithionite (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> )	54% - 88%	Hydrolysis (Deamination / Dehalogenation)	Extreme pH or prolonged heating facilitates nucleophilic attack by on the activated pyrimidine ring.	Use portion-wise addition at mild temperatures (40-50 °C); control pH[1].
Catalytic Hydrogenation (Pd/C)	60% - 85%	Over-reduction (Ring Saturation)	High pressure forces hydrogenation of the electron-deficient pyrimidine aromatic system[2].	Limit pressure (0.1-0.5 MPa); monitor uptake closely; use less active catalyst[2].
Electrochemical Reduction	85% - 92%[2]	Electrode Fouling	Deposition of insoluble organic intermediates on the cathode surface.	Optimize current density; use appropriate electrolyte buffers (e.g., )[2].

Section 4: Advanced Scale-Up FAQs

Q: How do I handle the high salt waste generated by dithionite at a pilot scale? A: At scale, dithionite generates significant aqueous sulfate/sulfite waste, which complicates waste management and increases post-treatment costs[2]. For pilot-scale operations, electrochemical reduction is emerging as a cleaner alternative. This method utilizes active hydrogen generated by cathode electrolysis, completely bypassing the need for chemical reductants and eliminating waste salts[2].

Q: Can I store the 5-aminopyrimidine intermediate after reduction? A: It is highly discouraged. Polyaminopyrimidines (e.g., 4,5,6-triaminopyrimidine) are highly susceptible to aerial oxidation, which degrades the product into complex, dark-colored polymeric mixtures. It is an industry standard to use these intermediates immediately in the next synthetic step (e.g., Traube purine cyclization with formic acid or acetic anhydride) without prolonged storage[1][3].

References

• Effect of substituent structure on pyrimidine electrophilic substitution. CSIR Research Space.
• Synthesis Protocol for 1H-Purine, 2,6,8-trimethyl-. Benchchem.
• CN114250480A - Reduction method of nitroso-nitro pyrimidine compound.
• Evans, Jones, Palmer, and Stephens. RSC Publishing.
• Effect of substituent structure on pyrimidine electrophilic substitution: a rebuttal.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN114250480A - Reduction method of nitroso-nitro pyrimidine compound - Google Patents [patents.google.com]
• 3. researchspace.csir.co.za [researchspace.csir.co.za]
• 4. researchgate.net [researchgate.net]
• 5. 793. The preparation of 4-amino- and other pteridines - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Recrystallization of 2-amino-5-nitroso-4,6-dihydroxypyrimidine

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive guide to overcoming common challenges encountered during the recrystallization of 2-amino-5-nitroso-4,6-dihydroxypyrimidine. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your purification processes effectively.

Troubleshooting Guide

This section addresses specific issues you may encounter during the recrystallization of 2-amino-5-nitroso-4,6-dihydroxypyrimidine, offering potential causes and actionable solutions.

Issue 1: The compound fails to dissolve in the chosen solvent, even with heating.

• Probable Cause: The solvent is not a suitable choice for this particular pyrimidine derivative. 2-amino-5-nitroso-4,6-dihydroxypyrimidine is known to be soluble in aqueous alkali[1][2]. Its solubility in common organic solvents can be limited.

• Solution:

  • Solvent Selection: The ideal solvent should dissolve the solute readily at its boiling point but sparingly at lower temperatures.[3] For pyrimidine derivatives, common solvents to explore include ethanol, methanol, ethyl acetate, and mixtures like hexane/acetone or hexane/THF.[4]

  • Aqueous Alkali: Given its known solubility, consider using a dilute aqueous alkaline solution (e.g., dilute NaOH or Na2CO3) to dissolve the compound, followed by neutralization with an acid (e.g., acetic acid or HCl) to induce precipitation.[5][6][7] This technique is often employed for similar compounds.

  • Solvent Mixtures: If a single solvent is ineffective, a mixed solvent system can be employed.[3] Dissolve the compound in a "good" solvent (one in which it is highly soluble) and then add a "poor" solvent (one in which it is insoluble) dropwise until turbidity is observed. Heating the solution can then lead to a clear solution, from which crystals will form upon cooling.

Issue 2: No crystals form after the hot solution is cooled.

• Probable Cause 1: The solution is not supersaturated. Too much solvent may have been used, keeping the compound fully dissolved even at low temperatures.[8]

• Solution 1:

  • Reduce Solvent Volume: Gently heat the solution to evaporate some of the solvent.[8][9] Once the volume is reduced, allow the solution to cool again.

  • Induce Crystallization:

    • Scratching: Use a glass rod to gently scratch the inner surface of the flask at the air-solvent interface.[8] The microscopic scratches on the glass can provide nucleation sites for crystal growth.

    • Seeding: If available, add a single, pure crystal of 2-amino-5-nitroso-4,6-dihydroxypyrimidine to the cooled solution.[8] This "seed crystal" provides a template for further crystallization.

• Probable Cause 2: The compound is too soluble in the chosen solvent. The solubility of the compound at low temperatures is still too high to allow for precipitation.[4][10]

• Solution 2:

  • Change Solvents: Select a solvent in which the compound has lower solubility at room temperature.[4][10]

  • Utilize a Co-solvent: Add a "poor" solvent to the solution to decrease the overall solubility of the compound.

Issue 3: The compound "oils out" instead of forming crystals.

• Probable Cause: The compound is precipitating from the solution at a temperature above its melting point, or significant impurities are present.[8] This is more likely to occur with highly concentrated solutions or when cooling is too rapid.

• Solution:

  • Re-dissolve and Dilute: Reheat the solution to re-dissolve the oil. Add a small amount of additional solvent to slightly decrease the concentration.[4][9]

  • Slow Cooling: Allow the flask to cool to room temperature slowly, and then transfer it to an ice bath. Insulating the flask can help slow the cooling rate.[4]

  • Solvent System Modification: Consider a different solvent or solvent mixture that allows for a more gradual change in solubility with temperature.

Issue 4: The resulting crystals are colored or appear impure.

• Probable Cause: Colored impurities from the synthesis have co-crystallized with the product. Nitroso compounds can also be prone to side reactions or decomposition, which can generate colored byproducts.[10]

• Solution:

  • Activated Charcoal: Add a small amount of activated charcoal to the hot solution before filtration.[11] The charcoal will adsorb many colored impurities. Use a minimal amount to avoid adsorbing the desired product. Caution: Do not add charcoal to a boiling solution, as it can cause violent bumping.[3]

  • Multiple Recrystallizations: A single recrystallization may not be sufficient to remove all impurities. A second recrystallization from a fresh portion of solvent can significantly improve purity.[11]

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for selecting a recrystallization solvent for 2-amino-5-nitroso-4,6-dihydroxypyrimidine?

A1: Based on available data, starting with a dilute aqueous alkali solution is a highly recommended approach due to the compound's known solubility in this medium.[1][2] You can dissolve the compound in a minimal amount of hot aqueous NaOH or Na2CO3 solution and then carefully neutralize it with an acid like acetic acid to induce crystallization. For organic solvents, polar options such as ethanol or methanol, or mixtures thereof with water, are good candidates to test on a small scale.[4]

Q2: How can I improve the yield of my recrystallization?

A2: Low yield is often a result of using too much solvent, which leaves a significant amount of the product in the mother liquor.[11] To improve yield, use the minimum amount of hot solvent necessary to completely dissolve the compound. Additionally, ensure that the final cooling step is thorough (e.g., using an ice bath) to maximize the amount of product that crystallizes out of the solution.

Q3: My crystals are forming too rapidly as very fine needles or powder. How can I obtain larger, more well-defined crystals?

A3: Rapid crystal formation is typically due to a highly supersaturated solution or a solvent with a steep solubility curve.[4] To encourage slower crystal growth and better crystal quality, you can reheat the solution and add a small amount of extra solvent to slightly reduce the concentration.[4][9] Allowing the solution to cool more slowly by insulating the flask will also promote the formation of larger crystals.[4]

Q4: What are some of the stability considerations for 2-amino-5-nitroso-4,6-dihydroxypyrimidine during recrystallization?

A4: C-nitroso compounds can be unstable, particularly at elevated temperatures.[10] It is advisable to minimize the time the compound is kept at high temperatures during the dissolution step. Working under an inert atmosphere (e.g., nitrogen or argon) can also help prevent potential oxidative decomposition.[10]

Data Summary

Solvent System	Suitability for 2-amino-5-nitroso-4,6-dihydroxypyrimidine	Key Considerations
Aqueous Alkali (e.g., dilute NaOH, Na2CO3)	High	Compound is readily soluble.[1][2] Requires subsequent neutralization to induce precipitation.
Polar Protic Solvents (e.g., Ethanol, Methanol)	Moderate to Good	Often effective for pyrimidine derivatives.[4] May require use as a mixed solvent system with water.
Polar Aprotic Solvents (e.g., DMF, Acetonitrile)	Possible	Can be effective, especially in mixed solvent systems.[12]
Non-Polar Solvents (e.g., Hexane, Toluene)	Poor	Generally not suitable as the primary solvent due to the polar nature of the compound. Can be used as an anti-solvent.

Experimental Protocol: General Recrystallization Procedure

This is a general guideline. The specific solvent and volumes will need to be optimized for your particular sample.

• Solvent Selection: On a small scale, test the solubility of a few milligrams of your crude 2-amino-5-nitroso-4,6-dihydroxypyrimidine in about 0.5 mL of various solvents. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent. Heat the mixture on a hot plate with stirring. Continue to add small portions of the solvent until the solid just dissolves.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal and then reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities or charcoal. This step should be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of cold solvent to remove any remaining mother liquor.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

Troubleshooting Workflow

Caption: Troubleshooting workflow for recrystallization.

References

• BenchChem. (n.d.). Technical Support Center: Crystallization of Pyrimidine Compounds.
• BenchChem. (n.d.). Technical Support Center: Recrystallization of 2,4-Dichloro-6-(piperidin-1-yl)pyrimidine.
• Cheméo. (n.d.). Chemical Properties of 4,6-Pyrimidinediol, 2-amino-5-nitroso- (CAS 55482-22-9).
• BenchChem. (n.d.). Technical Support Center: Overcoming Poor Yields in C-Nitroso Compound Synthesis.
• University of York. (n.d.). Problems with Recrystallisations.
• Thermo Scientific Alfa Aesar. (n.d.). 2-Amino-4,6-dihydroxypyrimidine, 98%.
• (n.d.). Recrystallization.
• LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts.
• Google Patents. (n.d.). CN104974098A - Synthetic method for 2,5-diamino-4,6-dihydroxypyrimidine hydrochloride.
• ChemicalBook. (2026, January 13). 2-Amino-4,6-dihydroxypyrimidine.
• (n.d.). 2,4,5(5-15N)-triamino-6-hydroxypyrimidine dihydrochloride.
• Doležal, M., et al. (n.d.). 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production. PMC.
• Oriental Journal of Chemistry. (n.d.). Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review.

Sources

• 1. 2-Amino-4,6-dihydroxypyrimidine, 98% 25 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 2. 2-Amino-4,6-dihydroxypyrimidine | 56-09-7 [chemicalbook.com]
• 3. cpha.tu.edu.iq [cpha.tu.edu.iq]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN104974098A - Synthetic method for 2,5-diamino-4,6-dihydroxypyrimidine hydrochloride - Google Patents [patents.google.com]
• 6. schircks.ch [schircks.ch]
• 7. 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review – Oriental Journal of Chemistry [orientjchem.org]

Optimizing pH conditions for 5-nitrosopyrimidine stability

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-nitrosopyrimidine derivatives. This guide provides in-depth technical information and practical advice to help you understand and control the stability of these compounds in your experiments. As a class of molecules with significant potential in medicinal chemistry, a thorough understanding of their chemical behavior, particularly in aqueous environments, is critical for reproducible and reliable results.

The Critical Role of pH in 5-Nitrosopyrimidine Stability

The 5-nitrosopyrimidine scaffold contains two key functional groups that dictate its stability: the pyrimidine ring and the nitroso group. Both are susceptible to pH-dependent degradation, making pH control one of the most important factors in handling and experimenting with these compounds.

The pyrimidine ring, a diazine heterocycle, can be susceptible to hydrolytic cleavage under both strongly acidic and basic conditions[1][2]. The electron-withdrawing nature of the nitroso group at the 5-position can further influence the reactivity of the ring.

The nitroso group itself is known to be involved in complex chemical equilibria and degradation pathways that are often catalyzed by acid or base[3][4]. For instance, N-nitroso compounds can undergo denitrosation or deamination in acidic solutions[3]. While 5-nitrosopyrimidines are C-nitroso compounds, the electronic environment of the pyrimidine ring can lead to analogous instabilities.

Based on the chemistry of related compounds, it is plausible that 5-nitrosopyrimidines exhibit a stability profile with a "sweet spot" at a near-neutral pH, with increased degradation at both acidic and alkaline pHs[5][6].

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments with 5-nitrosopyrimidines, with a focus on pH-related issues.

Question: I am seeing a rapid loss of my 5-nitrosopyrimidine compound in solution, even when stored at low temperatures. What could be the cause?

Answer: Rapid degradation, even at low temperatures, is often a sign of an inappropriate pH of your solution. 5-Nitrosopyrimidines are likely susceptible to both acid- and base-catalyzed hydrolysis.

• Acidic Conditions (pH < 6): At low pH, the pyrimidine ring can be protonated, which may make it more susceptible to nucleophilic attack by water, potentially leading to ring-opening. Additionally, the nitroso group could participate in acid-catalyzed decomposition pathways.

• Alkaline Conditions (pH > 8): In basic solutions, the pyrimidine ring can be attacked by hydroxide ions, another pathway for ring cleavage.

Solution:

• Measure the pH of your stock solution and any experimental buffers. Do not assume the pH, especially after dissolving a new compound.

• Adjust the pH to a near-neutral range (pH 6.5-7.5) using a suitable buffer system. See the table below for recommended buffers.

• Perform a pilot stability study to determine the optimal pH for your specific 5-nitrosopyrimidine derivative.

Question: I am observing the appearance of multiple new peaks in my HPLC analysis of a 5-nitrosopyrimidine sample. Are these impurities from the synthesis or degradation products?

Answer: While impurities from synthesis are always a possibility, the emergence of new peaks over time, especially when the sample is in solution, strongly suggests degradation. The number of degradation products can be influenced by the pH of the medium.

• At acidic pH, you might observe products resulting from denitrosation (loss of the nitroso group) or hydrolysis of the pyrimidine ring.

• At alkaline pH, you are more likely to see products of pyrimidine ring cleavage.

Solution:

• Analyze a freshly prepared solution of your compound to establish a baseline chromatogram.

• Incubate your compound in solutions of different pH (e.g., pH 3, 7, and 9) for a set period and analyze by HPLC. This is a form of forced degradation study that can help you identify pH-dependent degradation products.

• Use a stability-indicating HPLC method. This is a method that is validated to separate the parent compound from all its potential degradation products, ensuring accurate quantification of the parent compound's stability[7][8][9][10][11].

Question: My dose-response curves are not reproducible. Could this be related to compound stability?

Answer: Absolutely. If your 5-nitrosopyrimidine compound is degrading in your cell culture medium or assay buffer, the effective concentration of the active compound will decrease over the course of the experiment, leading to inconsistent results.

Solution:

• Determine the stability of your compound in the specific medium or buffer used for your bioassays. Incubate the compound in the medium for the duration of your experiment and quantify its concentration at different time points.

• If the compound is unstable, consider the following:

  • Prepare fresh solutions immediately before each experiment.

  • If possible, adjust the pH of the assay medium to a range where the compound is more stable. Be mindful of the impact of any pH changes on your biological system.

  • Reduce the duration of the experiment if feasible.

Frequently Asked Questions (FAQs)

Q1: What is the ideal pH range for storing stock solutions of 5-nitrosopyrimidines?

A1: Based on the general chemistry of pyrimidines and nitroso compounds, a slightly acidic to neutral pH range of 6.0 to 7.5 is likely to provide the best stability for short- to medium-term storage. However, the optimal pH can be compound-specific. For long-term storage, it is always recommended to store the compound as a dry solid at low temperatures (-20°C or -80°C).

Q2: Which buffer systems are recommended for working with 5-nitrosopyrimidines?

A2: The choice of buffer is critical. Avoid buffers that could react with your compound. Phosphate and citrate buffers are generally good starting points.

Buffer System	Useful pH Range	Comments
Citrate Buffer	3.0 - 6.2	Useful for exploring stability in the acidic range.
Phosphate Buffer (e.g., PBS)	5.8 - 8.0	A common and generally inert buffer for the neutral pH range.
Borate Buffer	8.1 - 10.0	Can be used to investigate stability in the alkaline range.

Q3: How can I quickly assess the pH stability of my 5-nitrosopyrimidine?

A3: A simple forced degradation study can provide a rapid assessment. Prepare solutions of your compound in buffers at different pH values (e.g., pH 2, 7, and 10). Incubate these solutions at a slightly elevated temperature (e.g., 40°C) for a few hours to a day. Analyze the samples by HPLC or another suitable analytical method to determine the extent of degradation at each pH.

Experimental Protocol: pH Stability Study of a 5-Nitrosopyrimidine Derivative

This protocol outlines a typical experiment to determine the pH-stability profile of a 5-nitrosopyrimidine compound.

1. Materials and Reagents:

• 5-Nitrosopyrimidine compound of interest

• HPLC-grade water, acetonitrile, and methanol

• Buffer salts (e.g., citric acid, sodium phosphate monobasic, sodium phosphate dibasic, boric acid)

• Acids and bases for pH adjustment (e.g., HCl, NaOH)

• Calibrated pH meter

• HPLC system with a UV detector

• Constant temperature incubator or water bath

2. Preparation of Buffer Solutions:

• Prepare a series of buffers covering a range of pH values (e.g., pH 2, 4, 6, 7, 8, 10). A common approach is to use a universal buffer or individual buffers for each pH point.

• Ensure the final buffer concentration is consistent across all samples (e.g., 50 mM).

3. Preparation of Stock and Test Solutions:

• Prepare a concentrated stock solution of the 5-nitrosopyrimidine in a suitable organic solvent (e.g., DMSO, methanol) in which it is stable.

• In separate vials, add a small volume of the stock solution to each of the prepared buffer solutions to achieve a final concentration suitable for HPLC analysis (e.g., 10-20 µg/mL). The final concentration of the organic solvent should be low (e.g., <1%) to minimize its effect on stability.

4. Experimental Workflow:

Caption: Experimental workflow for a pH stability study of a 5-nitrosopyrimidine derivative.

5. Incubation and Sampling:

• Immediately after preparation, take a sample from each vial for the t=0 time point.

• Place the vials in a constant temperature incubator (e.g., 40°C).

• Withdraw samples at predetermined time intervals (e.g., 2, 4, 8, 24 hours).

• If the degradation is rapid, more frequent early sampling is necessary.

6. HPLC Analysis:

• Analyze all samples using a validated stability-indicating HPLC method.

• Quantify the peak area of the parent 5-nitrosopyrimidine compound in each chromatogram.

7. Data Analysis:

• For each pH, plot the percentage of the parent compound remaining versus time.

• Determine the degradation kinetics (e.g., zero-order, first-order) and calculate the degradation rate constant (k) at each pH.

• Plot the logarithm of the rate constant (log k) versus pH to generate a pH-rate profile. This will visually represent the pH of maximum stability.

Visualizing Potential Degradation Pathways

The following diagram illustrates hypothetical degradation pathways for a generic 5-nitrosopyrimidine under acidic and alkaline conditions. The exact products will depend on the specific substituents on the pyrimidine ring.

Caption: Hypothetical pH-dependent degradation pathways of 5-nitrosopyrimidines.

References

• Temple Jr., C., McKee, R. L., & Montgomery, J. A. (1964). The Reactions of 5-Amino-4-hydrazinopyrimidines with Nitrous Acid; a New Purine Synthesis. The Journal of Organic Chemistry, 29(11), 3399–3401.
• Atiya, Z. A., et al. (2022). Synthesis, Characterization and Evaluation of Antibacterial Activity of Some New Pyrimidine Derivatives. Egyptian Journal of Chemistry, 65(4), 213-221.
• A review on pyrimidine‐based derivatives: Synthesis and their biological application. Journal of the Chinese Chemical Society.
• Casado, J., et al. (1981). The chemistry of nitroso-compounds. Part IX. General acid catalysed decomposition of N-nitroso-2-pyrrolidone, an example of amide hydrolysis via SN2 displacement on the N-conjugate acid. Journal of the Chemical Society, Perkin Transactions 2, 1981, 12, 1630-1635.

• Khmyl, A. A., et al. (2018). Hydrolytic cleavage of the pyrimidine ring in 2-aryl-[3][12][13]triazolo[1,5-c]-quinazolines and tautomeric transformation of [2-(3-aryl[3][12][13]triazol-5-yl)phenyl]amines. Chemistry of Heterocyclic Compounds, 54(1), 69-76.

• Obaid, R. J., et al. (2022). Synthesis, Characterization, and Biological Evaluation of New Pyrimidine Derivatives. Journal of Chemistry, 2022, 1-10.
• Kim, K. H., et al. (2010). The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. Journal of Bacteriology, 192(16), 4158-4166.
• An, R., et al. (2014). An Unexpected Deamination Reaction after Hydrolysis of the Pyrimidine (6-4) Pyrimidone Photoproduct. Organic Letters, 16(19), 5076-5079.
• SYNTHESIS OF PYRIMIDINE DERIVATIVES. World Journal of Pharmacy and Pharmaceutical Sciences, 3(9), 1230-1254.
• Williams, D. L. H. (1977). The chemistry of nitroso-compounds. Part X. Acid-catalysed decomposition of N-n-butyl-N-nitrosoacetamide–an unusual slow proton transfer to nitrogen. Journal of the Chemical Society, Perkin Transactions 2, 1977, 13, 1838-1841.
• Stability and Degradation Pathways of N-Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion. Organic Process Research & Development, 27(7), 1269-1280.
• Synthetic Chemistry of Pyrimidines and Fused Pyrimidines: A Review. International Journal of Pharmaceutical Sciences and Research, 8(7), 2776-2794.
• Biological Activity of Pyrimidine Derivativies: A Review. Juniper Online Journal of Case Studies, 2(4), 1-6.
• Stability indicating HPLC method development and validation for Simultaneous estimations of some Combination Dugs. Indian Journal of Applied & Pure Biology, 40(3), 2406-2410.
• Aromatic C-nitroso Compounds. Inorganica Chimica Acta, 359(1), 1-16.
• Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. Toxicological Sciences, 115(1), 25-44.
• Catalysis and inhibition of N-nitrosation reactions.
• Frank, N., Sato, S., & Tsuda, M. (1988). pH-dependent degradation of nitrosocimetidine and its mechanisms. Japanese journal of cancer research, 79(10), 1083–1088.
• Stability Indicating HPLC Method Development: A Review. Asian Journal of Pharmaceutical and Clinical Research, 12(8), 1-7.
• Stability and Degradation Pathways of N-Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion. Organic Process Research & Development, 27(7), 1269-1280.
• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC North America, 39(8), 376-384.
• Stability Indicating HPLC Method Development: A Review. International Research Journal of Pharmacy and Medical Sciences, 6(3), 1-10.
• New pathway for degradation of sulfonated azo dyes by microbial peroxidases of Phanerochaete chrysosporium and Streptomyces chromofuscus. Applied and Environmental Microbiology, 58(4), 1339-1347.
• Stability Indicating HPLC Method Development: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 13(1), 1-8.
• General metabolic pathway for degradation of nitrogen heterocyclic compounds by M. aurum MO1. Applied Microbiology and Biotechnology, 54(3), 395-400.
• Pyrimidine N-oxides. Oxidation of 5-nitroso-2,4,6-triaminopyrimidine. Journal of Heterocyclic Chemistry, 12(4), 775-778.
• The Reactions of 5-Amino-4-hydrazinopyrimidines with Nitrous Acid; a New Purine Synthesis. The Journal of Organic Chemistry, 29(11), 3399-3401.
• 5-Nitroso-2,4,6-pyrimidinetriamine. PubChem.
• Nitrosative Cytosine Deamination. An Exploration of the Chemistry Emanating from Deamination with Pyrimidine Ring-Opening. The Journal of Organic Chemistry, 72(18), 6825-6834.

Sources

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• 2. bu.edu.eg [bu.edu.eg]
• 3. The chemistry of nitroso-compounds. Part IX. General acid catalysed decomposition of N-nitroso-2-pyrrolidone, an example of amide hydrolysis via SN2 displacement on the N-conjugate acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. The chemistry of nitroso-compounds. Acid-catalysed decomposition of N-n-butyl-N-nitrosoacetamide–an unusual slow proton transfer to nitrogen - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. biology-journal.org [biology-journal.org]
• 8. jddtonline.info [jddtonline.info]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. irjpms.com [irjpms.com]
• 11. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchtrend.net [researchtrend.net]

Technical Support Center: Troubleshooting Color Changes in 2-Amino-5-nitroso-4,6-pyrimidinedione Solutions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter inquiries from researchers regarding unexpected, dramatic color variations in pyrimidine derivatives during synthesis, assay development, and formulation.

2-Amino-5-nitroso-4,6-pyrimidinedione (a 5-nitrosopyrimidine derivative structurally analogous to violuric acid) is notorious for its intense color shifts. It is critical to understand that these color changes are rarely signs of chemical degradation. Instead, they are the result of complex dynamic equilibria—specifically keto-enol/oximino tautomerism , pH-dependent deprotonation , and pantochromism (the ability to form diversely colored coordination complexes and salts).

This guide provides a mechanistic, self-validating framework to help you diagnose, control, and utilize these colorimetric properties in your experimental workflows.

Mechanistic Foundations: The Causality of Color

To troubleshoot effectively, we must first understand the molecular causality behind the color changes. The 5-nitroso group on the pyrimidine ring is highly electron-withdrawing. In aqueous solutions, the compound exists in a tautomeric equilibrium between the nitroso-keto form and the oximino-keto form.

When the pH of your solution exceeds the pKa of the oxime hydroxyl group (typically around pH 4.5–5.0), the molecule deprotonates. This deprotonation generates a highly delocalized anion. The extended conjugation shifts the primary electronic transition (n → π*) from the UV spectrum into the visible spectrum, yielding intense red, pink, or purple hues (). Furthermore, the oxime nitrogen and adjacent carbonyl oxygens act as potent bidentate ligands, readily chelating trace transition metals to form vibrantly colored coordination complexes.

Diagnostic FAQs

Q1: My freshly prepared solution was pale yellow, but it turned deep purple after adding my biological buffer. Is the compound degrading? A1: No, this is a classic prototropic tautomerism and deprotonation event. If your buffer pH is above 5.0, you have deprotonated the oximino-keto tautomer to form the violurate-analog anion. This anion is highly conjugated, absorbing green/yellow light and transmitting deep purple/red (). Actionable Insight: To self-validate, add a few drops of 1M HCl to a small aliquot. If the color instantly reverts to pale yellow, the structural integrity of the pyrimidine is intact, and the change was purely pH-driven.

Q2: I am working at an acidic pH (pH 3.0), yet my solution slowly developed a dark blue/green tint over time. What is the cause? A2: This points directly to trace metal ion contamination. 5-Nitrosopyrimidines are exceptional chelating agents. Even at lower pH levels where the compound is mostly protonated, trace transition metals (e.g., Fe²⁺, Cu²⁺) leaching from glassware, water systems, or impure reagents can displace the oxime proton to form stable, intensely colored coordination complexes. Actionable Insight: Perform an EDTA chelation assay (see Protocol B below). If the anomalous color disappears upon adding the chelator, metal contamination is confirmed.

Q3: Does the choice of organic solvent affect the color of the solution? A3: Yes, through solvatochromism and tautomeric stabilization. Polar protic solvents (like water or methanol) stabilize the highly polar oximino-keto form and facilitate hydrogen bonding, often leading to a yellow/orange hue even before deprotonation. Non-polar solvents may shift the equilibrium toward the less polar nitroso form (colorless/pale). Changes in solvent polarity directly alter the energy gap between the ground and excited states of the tautomers (). These tautomeric shifts are well-documented phenomena in related nitrogen-rich heterocycles ().

Quantitative Data: Colorimetric Reference Matrix

To aid in visual diagnostics, refer to the following table summarizing expected color states based on environmental conditions.

Environmental Condition	Dominant Chemical Species	Expected Visual Color	Absorption Max (λmax)
pH < 4.0 (Aqueous)	Neutral Oximino-keto tautomer	Pale Yellow / Colorless	~310 - 320 nm
pH 6.0 - 8.0 (Aqueous)	Deprotonated Anion (Alkali salt)	Deep Red / Purple	~520 - 540 nm
Presence of Fe(II)	Iron Coordination Complex	Dark Blue / Green	~600 - 620 nm
Presence of Cu(II)	Copper Coordination Complex	Yellow-Green / Brown	Variable
Polar Aprotic Solvent (DMSO)	Solvated Neutral Tautomer	Bright Yellow / Orange	~350 nm

Experimental Protocols

Protocol A: Spectrophotometric pH Titration (Self-Validating Assay)

Purpose: To confirm the structural integrity of the compound by mapping its isosbestic points and pKa, proving the color change is thermodynamic and not degradative.

• Preparation: Prepare a 100 µM solution of 2-amino-5-nitroso-4,6-pyrimidinedione in LC-MS grade water. The initial pH should be slightly acidic (~pH 4.0), and the solution should appear pale yellow.

• Baseline Scan: Measure the UV-Vis absorbance spectrum from 250 nm to 700 nm in a quartz cuvette. Record the λmax (typically ~310 nm).

• Titration: Stepwise, add 0.1 M NaOH in 10 µL increments. After each addition, gently vortex, measure the pH using a calibrated micro-probe, and record a new UV-Vis spectrum.

• Observation: You will observe a decrease in the 310 nm peak and a simultaneous, proportional increase in a new peak in the visible region (~530 nm).

• Validation: Plot the absorbance at 530 nm versus pH. The inflection point of the resulting sigmoidal curve represents the pKa of the oxime proton. The presence of clear isosbestic points (wavelengths where absorbance remains constant) confirms a clean two-state equilibrium without degradation.

Protocol B: EDTA Chelation Assay for Metal Contamination

Purpose: To differentiate between pH-induced color changes and metal-coordination complexes.

• Sampling: Aliquot 2 mL of the unexpectedly colored (e.g., blue/green) pyrimidine solution into a clean, acid-washed cuvette.

• Chelator Addition: Add 100 µL of a 0.5 M EDTA (Ethylenediaminetetraacetic acid) solution adjusted to pH 8.0.

• Incubation: Invert to mix and incubate at room temperature for 5 minutes.

• Analysis: If the color reverts to the expected pH-dependent color (e.g., red/purple at pH 8.0, or pale yellow if subsequently acidified), the initial anomalous color was due to trace metal coordination. EDTA possesses a higher formation constant for transition metals than the pyrimidine ligand, successfully stripping the metals from the complex.

Workflows and Pathway Visualizations

Caption: Tautomeric equilibria, pH-dependent deprotonation, and metal coordination pathways.

Caption: Diagnostic workflow for identifying the root cause of unexpected color changes.

References

• Title: Violuric acid | Source: Wikipedia | URL: [Link][1]

• Title: Tautomerism in Azo and Azomethyne Dyes: When and If Theory Meets Experiment | Source: National Center for Biotechnology Information (PMC) | URL: [Link][2]

• Title: Structure of a 4-Nitroso-5-aminopyrazole and Its Salts: Tautomerism, Protonation, and E/Z Isomerism | Source: The Journal of Organic Chemistry (ACS Publications) | URL: [Link][3]

Sources

• 1. Violuric acid - Wikipedia [en.wikipedia.org]
• 2. Tautomerism in Azo and Azomethyne Dyes: When and If Theory Meets Experiment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Removing inorganic salts from 2-amino-5-nitroso-4,6-pyrimidinedione precipitates

Technical Support Center: Purification of 2-Amino-5-Nitroso-4,6-Pyrimidinedione

Core Technical Analysis: The "Salt Trap" Phenomenon

The synthesis of 2-amino-5-nitroso-4,6-pyrimidinedione (ANPD) typically involves the nitrosation of 2-amino-4,6-dihydroxypyrimidine using sodium nitrite (

) in an acidic medium (HCl or ). This reaction generates stoichiometric quantities of inorganic salts (e.g., NaCl) alongside your product.

The Problem: ANPD precipitates rapidly as a fine, violet/rose-colored powder. This rapid "crash" precipitation traps mother liquor containing high concentrations of inorganic salts within the crystal lattice or agglomerates. Simple displacement washing on a filter funnel is often insufficient because of channeling —wash water flows through cracks in the cake rather than permeating the crystals.

The Solution: To remove these salts, you must transition from "rinsing" to "digestion" (thermal reslurry) or utilize a pH-swing reprecipitation to alter the crystal morphology.

Diagnostic Module: Do You Have Salt Contamination?

Before altering your protocol, confirm the issue.

Symptom	Technical Interpretation	Validation Test
Yield > 100%	The most common sign. The "extra" mass is trapped salt and water.	Ash Test: Burn 1g of sample at 600°C. >1% residue indicates inorganic salts.
White Specks	Macroscopic salt crystals visible within the violet/red powder.	Microscopy: Observe under 10x. Salt crystals are cubic/translucent; ANPD is amorphous/needle-like and colored.
Hygroscopicity	The powder becomes sticky or wet upon standing in air.	ANPD is not hygroscopic; NaCl/NaNO₂ are.
Silver Nitrate Haze	Filtrate remains cloudy after washing.	Dissolve 10mg product in dilute HNO₃, add AgNO₃. White precipitate = Chloride contamination.

Protocol Module A: Thermal Reslurry (Recommended)

Best for: Removing entrained salts without dissolving the product.

Mechanism: Inorganic salts (NaCl) are highly soluble in water and their solubility increases slightly with temperature. ANPD has very low solubility in cold water but is sparingly soluble in boiling water. By creating a hot slurry, you dissolve the trapped salts into the bulk liquid while keeping the ANPD solid.

Step-by-Step Protocol:

• Cake Transfer: Do not dry the wet filter cake. Transfer it immediately to a beaker.

• Ratio: Add 10 volumes of deionized water (DIW) relative to the cake weight (e.g., 100g cake

  1000mL water).

• Agitation: Stir vigorously to break up all lumps. A distinct, uniform suspension is required.

• Thermal Cycle: Heat the slurry to 60–70°C for 30 minutes.

  • Why? This maximizes salt diffusion out of the pores. Do not boil (>90°C) to avoid dissolving significant amounts of ANPD.

• Filtration: Filter while warm .

  • Why? Cooling allows salts to re-precipitate on the product surface.

• Displacement Wash: Wash the filter cake with 2 volumes of warm (50°C) water .

• Solvent Exchange (Optional): Final wash with Ethanol or Acetone to remove water and facilitate drying.

Protocol Module B: Acid-Base Reprecipitation (High Purity)

Best for: Cases where salts are occluded inside the crystal lattice or when high purity (>99%) is required.

Mechanism: ANPD is amphoteric. It dissolves in NaOH (forming the sodium salt) and reprecipitates upon acidification. This completely breaks down the original crystal structure, releasing all trapped impurities.

Step-by-Step Protocol:

• Dissolution: Suspend the crude ANPD in water (5 vol). Slowly add 10% NaOH until the pH reaches 10–11. The red solid should dissolve to form a clear (or slightly hazy) solution.

• Clarification: Filter this alkaline solution through a fine membrane (0.45 µm) to remove dust and insoluble impurities.

• Reprecipitation:

  • Place the filtrate in a beaker with vigorous stirring.

  • Slowly add 3M HCl dropwise.

  • Critical Point: The product will begin to precipitate around pH 6. Continue acidifying to pH 3–4 (the isoelectric region where solubility is lowest).

• Digestion: Stir the slurry for 30 minutes to allow crystal growth (Ostwald ripening). Larger crystals filter better and trap less salt.

• Wash: Filter and wash copiously with water to remove the new NaCl generated by the neutralization.

Workflow Visualization

The following diagrams illustrate the decision-making process and the chemical engineering workflow for purification.

Figure 1: Decision Matrix for Salt Removal Strategies.

Troubleshooting FAQ

Q: My filtrate is bright red/pink. Am I losing product? A: Yes, but some loss is inevitable. ANPD has slight water solubility.

• Fix: Check the pH of your wash water. If it is too alkaline (> pH 7) or too acidic (< pH 2), solubility increases. Keep wash water at pH 4–5 (using a trace of acetic acid if necessary) to minimize loss.

• Fix: Ensure you are not washing with boiling water. 50–60°C is the "sweet spot" between salt removal and yield loss.

Q: The filtration is extremely slow ("slimy" cake). A: This is caused by "fines" blocking the filter pores, often due to rapid precipitation.

• Fix: Use Method B (Reprecipitation) but add the acid very slowly over 1 hour. Slow addition promotes larger crystal growth, which filters significantly faster.

• Fix: Add a compatible filter aid (like Celite) if the product will be redissolved in the next step anyway.

Q: Can I use ethanol to wash out the salts? A: No. Inorganic salts (NaCl, Na₂SO₄) are practically insoluble in ethanol. Washing with ethanol will remove water and organic impurities, but the salt will remain in the cake. You must use water to dissolve the salt, then use ethanol only for the final drying step.

Q: The product turned from violet to brown/tan. What happened? A: This often indicates decomposition due to high pH or high temperature.

• Warning: Nitroso compounds can be thermally unstable. Do not heat above 80°C for extended periods. When using NaOH (Method B), work quickly and do not let the solution sit at pH > 11 for hours.

References

• ChemicalBook. (2023). 2-Amino-5-nitroso-4,6-pyrimidinediol Chemical Properties and Uses.Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 536768, 2-Amino-4,6-dihydroxy-5-nitropyrimidine.[1]Link

• Google Patents. (2015). CN104974098A - Synthetic method for 2,5-diamino-4,6-dihydroxypyrimidine hydrochloride.[2] (Describes the nitrosation and precipitation conditions). Link

• Google Patents. (2018). CN108558776B - Preparation method of 2, 4-diamino-5-nitroso-6-hydroxypyrimidine.[3] (Details the recycling of mother liquor and salt handling). Link

Sources

• 1. 2-Amino-4,6-dihydroxy-5-nitropyrimidine | C4H4N4O4 | CID 536768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN104974098A - Synthetic method for 2,5-diamino-4,6-dihydroxypyrimidine hydrochloride - Google Patents [patents.google.com]
• 3. CN108558776B - Preparation method of 2, 4-diamino-5-nitroso-6-hydroxypyrimidine and guanine - Google Patents [patents.google.com]

Technical Support Center: Controlling Particle Size in 2-Amino-5-Nitroso-4,6-Pyrimidinedione Crystallization

Introduction

Welcome to the technical support center for the crystallization of 2-amino-5-nitroso-4,6-pyrimidinedione (CAS 55482-22-9). This guide is designed for researchers, scientists, and drug development professionals who are looking to gain precise control over the particle size and morphology of this critical pyrimidine derivative. Particle size is a critical quality attribute (CQA) that significantly influences downstream processing, such as filtration and drying, as well as the final drug product's performance, including its dissolution rate and bioavailability.[1][2]

This document moves beyond standard protocols to provide in-depth, field-proven insights into the nuanced interplay of crystallization parameters. We will explore the causal relationships between your experimental choices and the final particle attributes, empowering you to troubleshoot common issues and optimize your crystallization process effectively.

Core Principles: The Nucleation vs. Growth Dichotomy

The final particle size distribution of your 2-amino-5-nitroso-4,6-pyrimidinedione is fundamentally governed by the competition between two kinetic events: nucleation (the birth of new crystals) and crystal growth (the size increase of existing crystals).[1][3]

• To achieve larger particles: The process must favor crystal growth over nucleation. This means maintaining a state of moderate supersaturation where existing crystals can grow steadily without triggering a burst of new, smaller crystals.[1]

• To achieve smaller particles: The process should favor nucleation. High levels of supersaturation, often generated by rapid cooling or antisolvent addition, will lead to the formation of many small nuclei.

The following guides are structured to help you manipulate this fundamental balance to achieve your desired particle size specifications.

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Q1: My final particles are too small and difficult to filter. How can I increase the average particle size?

Underlying Cause: This issue is a classic sign that nucleation is dominating your process. This can be caused by excessively high supersaturation, which is often a result of cooling the solution too quickly or using a solvent system with a very steep solubility curve.[2][4]

Solutions:

• Reduce the Cooling Rate: Slow cooling is paramount for growing larger crystals.[2] Rapid cooling drives the system into a highly supersaturated state, favoring mass nucleation over orderly growth.

  • Protocol: Allow the heated, dissolved solution to cool naturally to room temperature before initiating any further cooling with an ice bath. For even greater control, use a programmable cooling bath to implement a linear or controlled cooling profile. Insulating the crystallization vessel can also help to slow down the process.[4]

• Optimize Your Seeding Strategy: Introducing seed crystals provides a template for growth, consuming supersaturation that would otherwise go towards forming new nuclei.

  • Protocol: Prepare a slurry of micronized 2-amino-5-nitroso-4,6-pyrimidinedione in a saturated solution. Introduce this slurry once the solution has cooled into the metastable zone width (MSZW)—the region where the solution is supersaturated, but spontaneous nucleation is unlikely.

• Re-evaluate the Solvent System: The choice of solvent is critical. An ideal solvent will exhibit moderate solubility for your compound at elevated temperatures and low solubility at room or sub-ambient temperatures.[5] A solvent in which the compound is too soluble will result in poor yields, while one in which it is nearly insoluble will prevent effective crystallization.

• Adjust Agitation: While mixing is essential, excessively high agitation rates can lead to crystal breakage (attrition).[1] These small fragments then act as secondary nuclei, resulting in a smaller final particle size.

  • Action: Reduce the agitation speed, especially during the growth phase after nucleation has occurred. The goal is to keep crystals suspended without causing high-energy collisions.[1][6]

Q2: I'm observing a very wide particle size distribution (polydispersity). How can I achieve a more uniform particle size?

Underlying Cause: A wide distribution often results from uncontrolled nucleation events occurring throughout the crystallization process (secondary nucleation).[1][3] This can be caused by inconsistent cooling, high agitation speeds, or the presence of impurities.

Solutions:

• Implement a Controlled Cooling Profile: Avoid "crash" cooling. A slow, linear cooling rate helps ensure that nucleation occurs in a more controlled manner over a shorter period.

• Apply Temperature Cycling (Temperature Swing): This advanced technique can be used to dissolve the smallest crystals (fines) while allowing the larger ones to grow.

  • Protocol: During the cooling process, slightly increase the temperature to bring the solution back into the metastable zone. This dissolves the smallest, most soluble particles. Then, resume cooling. Repeating this cycle can significantly narrow the particle size distribution.[7]

• Minimize Agitation-Induced Breakage: As mentioned previously, high shear from aggressive agitation can create fines.[1] Use an impeller designed for gentle mixing and operate at the lowest speed that still provides adequate suspension.

• Ensure Purity of Starting Material: Impurities can sometimes act as nucleation sites, leading to uncontrolled crystal formation.[5] Ensure your starting 2-amino-5-nitroso-4,6-pyrimidinedione is of high purity.

Q3: My compound is "oiling out," forming a liquid layer instead of solid crystals. What's going wrong?

Underlying Cause: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of the solid form you are trying to crystallize.[8] This is often exacerbated by high concentrations of impurities, which can depress the melting point, or by cooling the solution too quickly.

Solutions:

• Add More Solvent: The most immediate solution is to re-heat the mixture to dissolve the oil and then add more of the "good" or "soluble" solvent.[8][9] This lowers the supersaturation level, meaning the solution will need to cool to a lower temperature before crystallization begins, hopefully below the compound's melting point.

• Slow Down the Cooling Process: Rapid cooling can cause the concentration to exceed the solubility limit at a high temperature. Allow the solution to cool much more slowly.

• Change the Solvent System: Select a solvent with a lower boiling point or one in which your compound is less soluble at higher temperatures.

• Purify the Starting Material: If impurities are depressing the melting point, purify the crude material using another technique (like chromatography) before attempting crystallization.[8]

Q4: My crystals are forming large, solid aggregates. How can I prevent this?

Underlying Cause: Agglomeration is the process where individual crystals stick together to form larger masses. This can be driven by high supersaturation (leading to "sticky" surfaces) or insufficient agitation, which allows crystals to settle and fuse.

Solutions:

• Optimize Agitation: A suitable level of agitation can prevent agglomeration by keeping crystals suspended and separated.[6] However, be mindful of the trade-off with crystal breakage. Experiment to find an optimal agitation rate.

• Control Supersaturation: Lowering the level of supersaturation can make the crystal surfaces less prone to sticking. This can be achieved by slowing the cooling rate or using a slightly larger volume of solvent.

• Consider pH Adjustment: For a molecule like 2-amino-5-nitroso-4,6-pyrimidinedione, surface charges are highly dependent on pH.[10][11] Adjusting the pH may increase electrostatic repulsion between particles, thereby preventing them from agglomerating.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control for particle size in this crystallization?

The most critical parameters are the cooling rate, solvent system selection, agitation speed, and solution pH. These factors directly influence the level of supersaturation and the kinetics of nucleation and growth.[1][3]

Q2: How do I select an appropriate solvent system?

A good starting point is to find a solvent in which 2-amino-5-nitroso-4,6-pyrimidinedione has high solubility when hot and low solubility when cold.[4][5] Given its polar functional groups (amino, nitroso, diol), polar solvents are a logical choice. Consider experimenting with alcohols (e.g., ethanol, isopropanol), water, or mixtures thereof. The use of a mixed solvent system (a "solvent" in which the compound is soluble and an "antisolvent" in which it is not) is a powerful technique for fine-tuning solubility and controlling particle size.[2]

Q3: What is the role of pH in the crystallization of 2-amino-5-nitroso-4,6-pyrimidinedione?

The pH of the crystallization medium is a crucial but often overlooked parameter.[12][13] The amino and diol (which can exist in a keto-enol tautomeric form) groups on the pyrimidine ring can be protonated or deprotonated depending on the pH. This changes the molecule's overall charge and its solubility.[10] Adjusting the pH can therefore be used to:

• Control Solubility and Supersaturation: Shifting the pH can dramatically alter the solubility profile, providing another lever to control the driving force for crystallization.[12][13]

• Modify Crystal Habit: Changes in surface charge can affect how solvent or other molecules interact with different crystal faces, potentially altering the final crystal shape.

• Prevent Agglomeration: Modifying the pH can increase electrostatic repulsion between particles, keeping them from sticking together.[11]

Q4: Can additives be used to control particle size?

Yes. Additives, sometimes called "crystal habit modifiers," can be used to influence the crystallization process.[14][15][16] They work by adsorbing to specific faces of a growing crystal, which can inhibit growth on those faces and alter the overall shape (habit) of the crystal.[16][17] Additives can also influence the nucleation process.[18] However, the selection of an effective additive is highly specific to the compound and solvent system and requires experimental screening.[17] It is also critical to ensure that any additive used does not compromise the purity of the final product.

Experimental Protocols & Visualizations

General Workflow for Controlled Cooling Crystallization

The following diagram outlines a typical workflow for achieving controlled particle size through cooling crystallization.

Caption: Controlled Cooling Crystallization Workflow.

Interplay of Key Crystallization Parameters

This diagram illustrates the cause-and-effect relationships between primary process parameters and final particle attributes.

Sources

• 1. continuuspharma.com [continuuspharma.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. US6364914B1 - Method of crystallization with the particle size distribution being controlled - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Investigation of Operation Strategy Based on Solution pH for Improving the Crystal Quality Formed during Reactive Crystallization of l-Aspartic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Unraveling the Impact of pH on the Crystallization of Pharmaceutical Proteins: A Case Study of Human Insulin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. espace.curtin.edu.au [espace.curtin.edu.au]
• 15. Control of Crystal Nucleation and Growth by Additives - Elements Magazine [elementsmagazine.org]
• 16. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 17. crystallizationsystems.com [crystallizationsystems.com]
• 18. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

1H NMR Interpretation Guide: 2-Amino-5-nitroso-4,6-pyrimidinedione

Executive Summary

Product: 2-Amino-5-nitroso-4,6-pyrimidinedione (also known as 2-amino-5-nitrosopyrimidine-4,6-diol or related tautomers).[1][2] Application: Intermediate in the synthesis of pteridines, purines, and bioactive heterocycles; colorimetric reagent for transition metals. Diagnostic Challenge: The compound exhibits complex tautomeric equilibria (nitroso-keto vs. oxime-enol) and poor solubility in non-polar solvents.[2] Standard 1H NMR interpretation relies less on observing a distinct "nitroso" peak and more on the subtractive analysis of the precursor's C5-proton and the appearance of highly deshielded exchangeable protons.[2]

Structural Dynamics & Tautomerism

To correctly interpret the NMR spectrum, one must understand that the "nitroso" form is rarely the dominant species in solution. This compound belongs to the violuric acid family of derivatives.[2]

• Solid State/DMSO: The compound predominantly exists in the oxime (hydroxyimino) form rather than the nitroso form.[2]

• The Equilibrium: The C5-nitroso group tautomerizes with the C4/C6-hydroxyl (or carbonyl) groups.[2]

• Electronic Consequence: The resulting conjugated system is highly electron-withdrawing, causing significant deshielding of remaining protons.[2]

Visualization: Tautomeric Equilibrium

The following diagram illustrates the structural shift that dictates the NMR signals.

Figure 1: Tautomeric equilibrium between the nitroso and oxime forms.[2] In polar aprotic solvents like DMSO-d6, the oxime character dominates, shifting the focus to exchangeable protons.

Comparative Analysis: Precursor vs. Product

The most reliable method for confirming synthesis is the disappearance of the C5-H singlet .[2]

The "Vanishing Singlet" Diagnostic

The starting material, 2-amino-4,6-dihydroxypyrimidine (or 2-amino-4,6-pyrimidinedione), possesses a single proton at the 5-position. Upon nitrosation, this position is substituted.

Feature	Precursor (2-Amino-4,6-dihydroxypyrimidine)	Target (2-Amino-5-nitroso-4,6-pyrimidinedione)	Interpretation
C5-H Signal	Singlet, δ 4.7 – 4.9 ppm	ABSENT	Primary Confirmation. Complete loss of this signal indicates 100% conversion.[2]
NH₂ Signal	Broad Singlet, δ 6.5 – 7.5 ppm	Broad Singlet, δ 8.0 – 9.0 ppm	The electron-withdrawing nitroso group deshields the amine protons, shifting them downfield.
Oxime/OH	Broad/Invisible (if wet)	Very Broad, δ 12.0 – 14.0 ppm	Diagnostic for the oxime tautomer.[2] Often extremely broad due to exchange.[2]
Color	White/Off-white	Red/Violet/Purple	Visual confirmation of the extended conjugation (violurate chromophore).[2]

Solvent Selection Strategy

• DMSO-d6 (Recommended): The only standard solvent that provides sufficient solubility and slows proton exchange enough to potentially see the broad NH/OH/Oxime signals.[2]

• D2O (Verification Only): In D2O, all signals (NH2, OH, Oxime) will exchange and disappear.[2] The spectrum should be effectively blank (except for residual solvent).[2] This confirms that no non-exchangeable CH protons (like the precursor's C5-H) remain.[2]

• CDCl3 (Avoid): The compound is insoluble.[2]

Experimental Protocol

Protocol A: Standard Characterization (DMSO-d6)

Objective: Confirm structure and assess purity.[2]

• Sample Preparation:

  • Weigh 5–10 mg of the dried red/violet solid.[2]

  • Add 0.6 mL DMSO-d6 (99.9% D).[2]

  • Note: The compound may dissolve slowly.[2] Sonicate for 5 minutes. Do not heat above 40°C, as nitroso compounds can degrade or undergo thermal rearrangement.[2]

• Acquisition Parameters:

  • Pulse Sequence: Standard 1H (e.g., zg30).

  • Scans (ns): Minimum 64 scans (due to broad signals and potential aggregation).

  • Delay (d1): Set to ≥ 2.0 seconds to allow relaxation of the broad exchangeable protons.

  • Spectral Width: Expand to -2 to 16 ppm to capture the downfield oxime proton.[2]

• Processing:

  • Apply exponential multiplication (LB = 0.3 to 1.0 Hz) to improve signal-to-noise for the broad peaks.

  • Reference residual DMSO quintet to 2.50 ppm .[2]

Protocol B: The D2O "Blank" Test

Objective: Confirm total substitution at C5.

• Prepare sample as above but use D2O with 1 drop of NaOD (to increase solubility via salt formation).

• Run a standard 1H NMR.[2]

• Result: The spectrum should show zero peaks in the 4.0–10.0 ppm range.[2] Any peak at ~4.8 ppm indicates unreacted precursor.[2]

Analytical Workflow & Decision Tree

Use this logical flow to validate your product.

Figure 2: Decision tree for confirming the synthesis of 2-amino-5-nitroso-4,6-pyrimidinedione based on 1H NMR spectral features.

Summary of Chemical Shifts

Moiety	Chemical Shift (δ)	Multiplicity	Notes
=N-OH (Oxime)	12.5 – 13.8	Broad Singlet	Highly variable; depends on concentration and water content.[2] Often integrates < 1H due to exchange.
-NH- (Ring)	10.5 – 11.5	Broad Singlet	May merge with the oxime signal.[2]
-NH₂ (Exocyclic)	8.0 – 8.5	Broad Singlet	Shifted downfield relative to precursor (approx +1.5 ppm shift).[2]
H-5 (Ring)	--	ABSENT	Diagnostic. If a peak exists at ~4.8 ppm, the reaction is incomplete.[2]
H₂O (Residual)	~3.33	Broad	Water signal in DMSO often broadens due to interaction with the polar product.[2]

References

• National Institutes of Health (NIH) - PubChem. 2-Amino-5-nitroso-4,6-pyrimidinedione (Compound Summary).[2] [Link][1][2][3]

• Royal Society of Chemistry (RSC). Search Results for Pyrimidine NMR Data (General Reference). [Link][2]

Sources

• 1. rsc.org [rsc.org]
• 2. chem.washington.edu [chem.washington.edu]
• 3. rsc.org [rsc.org]

Technical Guide: FTIR Spectral Differentiation of Nitro vs. Nitroso Pyrimidine Motifs

Executive Summary

In the synthesis of bioactive pyrimidine analogs—common scaffolds in oncology and antiviral therapeutics—distinguishing between nitro (

) and nitroso ( ) intermediates is a critical analytical challenge. While Mass Spectrometry (MS) provides mass differentiation, Fourier Transform Infrared (FTIR) spectroscopy offers a rapid, non-destructive method to monitor oxidation states and intermolecular aggregation in real-time.

This guide delineates the precise vibrational signatures required to differentiate these two groups attached to a pyrimidine core. The core distinction lies in the "Two-Band Rule" for nitro groups versus the "State-Dependent" behavior (monomer vs. dimer) of nitroso groups.

Theoretical Basis of Vibrational Modes[1]

To accurately interpret the spectra, one must understand the fundamental symmetry and electronic environment of the substituents on the electron-deficient pyrimidine ring.

The Nitro Group ( )

The nitro group possesses

symmetry, resulting in two distinct, high-intensity stretching vibrations due to the resonance equivalence of the N–O bonds.

• Asymmetric Stretching (

  ): The two N–O bonds vibrate out of phase.[1]

• Symmetric Stretching (

  ): The two N–O bonds vibrate in phase.[1]

• Electronic Effect: The pyrimidine ring is electron-withdrawing. Unlike electron-rich systems (e.g., anilines) that redshift these frequencies, the pyrimidine core typically maintains or slightly blueshifts these bands due to reduced conjugation availability.

The Nitroso Group ( )

The nitroso group is dynamic. In solution at low concentrations, it exists as a monomer with a distinct

double bond character. However, in the solid state (KBr pellet or ATR) or concentrated solution, -nitroso compounds frequently form azodioxy dimers (dimerization), converting the bond into a single bond character ( ) within a four-membered ring.

Comparative Spectral Analysis

The following table synthesizes the critical diagnostic bands. Note that the pyrimidine ring itself exhibits strong

and skeletal vibrations in the region, which can obscure the nitro asymmetric stretch or nitroso monomer stretch.

Table 1: Diagnostic FTIR Bands for Pyrimidine Substituents

Vibrational Mode	Nitro Pyrimidine ( )	Nitroso Pyrimidine ( )	Spectral Character
Primary Diagnostic Region	1560 – 1510 cm⁻¹ (Asymmetric Stretch )	1620 – 1540 cm⁻¹ (Monomer )	Strong/Broad. Caution: Overlaps with Pyrimidine Ring (1600-1550).
Secondary Diagnostic Region	1380 – 1320 cm⁻¹ (Symmetric Stretch )	1290 – 1190 cm⁻¹ (Dimer )	Strong/Sharp. The Nitro is the most reliable confirmation band.
Deformation/Bending	870 – 830 cm⁻¹ ( Scissoring)	~1400 – 1420 cm⁻¹ (Cis-dimer skeletal)	Medium intensity. Useful for fingerprinting.
State Dependence	Invariant. Spectra identical in solid vs. solution.	Highly Variable. Solid state often shows only dimer bands (<1300 cm⁻¹).	Critical for protocol design (see Section 4).

Critical Experimental Protocol

Standard solid-state analysis (ATR) is often insufficient for nitroso compounds due to dimerization. The following self-validating protocol ensures accurate assignment.

Phase 1: Solid State Screening (ATR/KBr)

• Prepare Sample: Grind the pyrimidine derivative with KBr or press onto a diamond ATR crystal.

• Scan: Collect spectrum (4000–400 cm⁻¹, 4 cm⁻¹ resolution).

• Checkpoint:

  • If two strong bands appear at ~1530 cm⁻¹ and ~1350 cm⁻¹

    Probable Nitro .

  • If no strong band exists >1500 cm⁻¹ (excluding ring modes) but a strong band appears at ~1250 cm⁻¹

    Probable Nitroso Dimer .

Phase 2: Solution State Validation (The "Monomer Test")

Required if Nitroso is suspected.

• Solvent Choice: Use non-polar, non-H-bonding solvent (e.g.,

  or ).

• Dissolution: Prepare a dilute solution (dimers dissociate to monomers upon dilution/heating).

• Scan: Use a liquid transmission cell (CaF₂ windows).

• Validation Logic:

  • Nitro: Bands at 1530/1350 cm⁻¹ remain unchanged .

  • Nitroso: The low-frequency dimer band (~1250 cm⁻¹) disappears , and a new high-frequency monomer band (~1550–1600 cm⁻¹) appears .

Decision Logic & Workflow

The following diagram illustrates the logical pathway to definitively assign the substituent based on spectral data and physical state manipulation.

Caption: Logical workflow for distinguishing nitro and nitroso pyrimidines using state-dependent spectral shifts.

Expert Insights & Troubleshooting

The Pyrimidine "Masking" Effect

The pyrimidine ring has a characteristic "breathing" mode and

stretches in the 1580–1520 cm⁻¹ range.

• Problem: This overlaps perfectly with the nitro

  and the nitroso monomer .

• Solution: Do not rely solely on the 1500 cm⁻¹ region. The Nitro

  (1350 cm⁻¹) is the "truth-teller" because the pyrimidine ring is relatively silent in this specific window (though C-N vibrations exist, they are usually weaker).

Isotopic Substitution (Advanced Validation)

If the assignment remains ambiguous (e.g., in complex poly-substituted pyrimidines),

-labeling provides definitive proof.

• Mechanism: Replacing

  with in the substituent group.

• Result:

  • Nitro: Both

    and shift to lower wavenumbers ( ).

  • Nitroso: The

    shifts significantly ( ), confirming the nitrogen involvement in the specific band.

References

• BenchChem. (2025).[1] An In-depth Technical Guide to the Infrared Spectroscopy of Aromatic Nitro Compounds. Retrieved from

• Smith, B.C. (2023). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online. Retrieved from

• Chaudhary, J. (2025).[2][3][4] FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science & Biotechnology Journal. Retrieved from

• Baran Lab. (2014). Nitroso and Nitro Compounds: Synthesis and Properties. Scripps Research Institute. Retrieved from

• Nandiyanto, A.B.D., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 3. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 4. Efficient Protocol for Novel Hybrid Pyrimidines Synthesis: Antiproliferative Activity, DFT Analyses, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Deep Dive: Mass Spectrometry Characterization of Methyl 3-methylisoxazole-5-carboxylate (CAS 1004-96-2)

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns for Methyl 3-methylisoxazole-5-carboxylate (CAS 1004-96-2).

Important Editorial Note: While CAS 1004-96-2 refers strictly to Methyl 3-methylisoxazole-5-carboxylate (a synthetic building block), the context of "drug development" often conflates this with 1-Aminobenzotriazole (1-ABT, CAS 1614-12-6), a common P450 inhibitor. This guide strictly addresses the chemical entity defined by CAS 1004-96-2.

Executive Summary & Application Context

Methyl 3-methylisoxazole-5-carboxylate (CAS 1004-96-2) is a critical heterocyclic building block used in the synthesis of isoxazole-containing pharmaceuticals (e.g., analogs of Leflunomide or Valdecoxib). In drug development, the "performance" of this reagent is defined by its regioisomeric purity .

The primary challenge in analyzing CAS 1004-96-2 is distinguishing it from its regioisomer, Methyl 5-methylisoxazole-3-carboxylate . These two isomers have identical molecular weights (141.12 Da) and similar polarities, making MS fragmentation the definitive tool for structural confirmation.

Structural Analysis & Fragmentation Logic

The fragmentation of isoxazoles under Electrospray Ionization (ESI) follows distinct pathways driven by the lability of the N-O bond and the stability of the ester group.

• Precursor Ion: [M+H]⁺ = m/z 142.05

• Primary Loss (Ester Cleavage): The most energetically favorable pathway is the loss of the methoxy group (-OCH₃, 31 Da) or the entire carbomethoxy group (-COOCH₃, 59 Da).

• Secondary Loss (Ring Fission): The isoxazole ring undergoes cleavage at the N-O bond. The substitution pattern (3-methyl vs. 5-methyl) dictates the abundance of specific acylium ions.

Fragmentation Pathway Diagram

The following Graphviz diagram illustrates the specific dissociation pathways for CAS 1004-96-2.

Caption: ESI+ Fragmentation pathway of Methyl 3-methylisoxazole-5-carboxylate showing sequential ester loss and ring cleavage.

Comparative Analysis: Target vs. Alternatives

In a synthesis workflow, the "alternative" is often the incorrect regioisomer generated as an impurity. The table below compares the MS performance and differentiation markers.

Feature	Target: CAS 1004-96-2 (3-Me, 5-COOMe)	Alternative: Isomer (5-Me, 3-COOMe)	Alternative: Free Acid (Hydrolysis Product)
Precursor (ESI+)	142.05	142.05	128.03
Key Fragment 1	m/z 83 (Base Peak)	m/z 83 (Base Peak)	m/z 82 (Decarboxylation)
Diagnostic Ion	Low/Absent m/z 43	High m/z 43 (Acetyl Cation)	N/A
Differentiation Logic	The 3-methyl group is stable on the ring.[1] Cleavage yields acetonitrile (neutral).	The 5-methyl group is adjacent to the ring oxygen. Cleavage readily forms [CH₃CO]⁺ (m/z 43).	Mass shift of -14 Da indicates hydrolysis.
Retention Time (C18)	Typically elutes later due to steric shielding of the 5-ester.	Typically elutes earlier (more polar interaction).	Elutes near void volume (highly polar).

Why This Matters

Using the wrong isomer in a synthesis campaign can lead to inactive biological candidates. The m/z 43 abundance ratio is a self-validating metric:

• If m/z 43 is >50% of the base peak, the sample is likely the 5-methyl isomer (Alternative).

• If m/z 43 is <10% of the base peak, the sample is the 3-methyl target (CAS 1004-96-2).

Experimental Protocol: Regioisomer Resolution

This protocol ensures the separation and identification of CAS 1004-96-2 from its isomeric impurities.

Method Parameters

• Instrument: Triple Quadrupole or Q-TOF MS.

• Ionization: ESI Positive Mode (Source Temp: 350°C, Capillary: 3.5 kV).

• Column: Phenomenex Kinetex C18 (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Step-by-Step Workflow

Caption: QC workflow for verifying regioisomeric purity of CAS 1004-96-2 via LC-MS.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 70492, Methyl 3-methylisoxazole-5-carboxylate. Retrieved from [Link]

• Sperry, J. B., & Wright, D. L. (2005).The application of isoxazoles in the synthesis of natural products and pharmaceuticals. Current Opinion in Drug Discovery & Development. (Contextual grounding for isoxazole use in drug discovery).

• NIST Mass Spectrometry Data Center. Methyl 3-methylisoxazole-5-carboxylate Mass Spectrum. Retrieved from [Link]

Sources

• 1. Methyl 3-methylisoxazole-5-carboxylate | C6H7NO3 | CID 70492 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: HPLC Method Development for 2-Amino-5-Nitroso-4,6-Pyrimidinedione

Executive Summary

2-amino-5-nitroso-4,6-pyrimidinedione (also known as 4-amino-2,6-dihydroxy-5-nitrosopyrimidine, CAS: 5442-24-0) is a critical intermediate in the Traube synthesis of purines, including guanine and pharmaceutical analogs like acyclovir.

Its analysis presents a specific set of chromatographic challenges:

• High Polarity: With a LogP < 0 and multiple H-bond donors, it elutes in the void volume (

  ) on standard C18 columns.

• Solubility Issues: Poor solubility in organic solvents but soluble in alkaline aqueous buffers.

• Tautomeric Equilibrium: The nitroso/oxime tautomerism can lead to peak splitting if pH is not strictly controlled.

This guide objectively compares three separation strategies: Ion-Pairing Chromatography (IPC) , Hydrophilic Interaction Liquid Chromatography (HILIC) , and Porous Graphitic Carbon (PGC) .

Quick Verdict

• Best for Routine QC (UV): Ion-Pairing (C18 + OSA) . It offers the highest reproducibility and peak shape for high-concentration samples.

• Best for Impurity Profiling (MS): HILIC (Amide) . It eliminates non-volatile salts, allowing for high-sensitivity Mass Spectrometry detection of mutagenic impurities.

• Best for Robustness: Porous Graphitic Carbon . It provides retention without additives but requires careful column priming.

Compound Characterization & Method Strategy

Understanding the physicochemical properties of the analyte is the foundation of robust method development.

Property	Value / Characteristic	Chromatographic Implication
Structure	Planar, heterocyclic, polar	Strong interactions; poor retention on alkyl-bonded phases.
pKa	~0.56 (Predicted, acidic)	Ionized at neutral pH. Mobile phase pH must be acidic (< 2.5) to suppress ionization or buffered to control the ionic state.
UV Maxima	~260 nm, ~330 nm (Nitroso)	330 nm offers specificity against non-nitroso precursors (e.g., urea derivatives).
Solubility	Soluble in dilute NaOH/KOH	Sample diluent must be alkaline, which may conflict with silica-based columns (pH < 8 limit).

Decision Logic for Method Selection

The following decision tree illustrates the logic for selecting the appropriate stationary phase based on your analytical goals.

Figure 1: Strategic decision tree for selecting the optimal chromatographic mode for polar pyrimidines.

Detailed Method Comparison

Method A: Ion-Pairing Reversed-Phase (The Industry Workhorse)

Mechanism: A hydrophobic ion-pairing reagent (IPR), typically a sulfonate, adsorbs onto the C18 surface, creating a dynamic ion-exchange surface that retains the positively charged or polar analyte.

• Column: C18 (End-capped), 4.6 x 150 mm, 3-5 µm.

• Mobile Phase A: 10 mM Octanesulfonic Acid (OSA) in 0.1% Phosphoric Acid (pH ~2.2).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient: 0-5% B (Isocratic or shallow gradient).

Pros:

• Excellent Peak Shape: The IPR masks silanols and provides strong retention (

  ).

• Robustness: Highly tolerant to "dirty" synthesis matrices.

Cons:

• Equilibration: Requires long equilibration times (60+ column volumes).

• Detector Limits: Not compatible with MS (non-volatile salts).

• Column Dedication: Once a column is used with IPR, it should not be used for other methods.

Method B: HILIC (The MS-Compatible Modern Approach)

Mechanism: Partitioning of the analyte into a water-enriched layer on the surface of a polar stationary phase.[1][2][3]

• Column: Amide-bonded silica or Zwitterionic (e.g., BEH Amide), 2.1 x 100 mm, 1.7 µm.

• Mobile Phase A: 10 mM Ammonium Acetate (pH 5.8).

• Mobile Phase B: Acetonitrile : Buffer A (90:10).

• Gradient: 95% B to 80% B (Inverse gradient).

Pros:

• MS Compatibility: Uses volatile buffers, enabling mass spec detection of nitrosamine impurities.

• Sensitivity: High organic content enhances desolvation in ESI-MS.

Cons:

• Sample Diluent Sensitivity: Samples dissolved in 100% water will cause massive peak distortion. Must dilute sample with ACN.

• Solubility: The analyte is poorly soluble in the high-ACN mobile phase, posing a risk of precipitation on-column.

Method C: Porous Graphitic Carbon (PGC)

Mechanism: Retention based on charge-induced interactions and planar fit on the graphitic surface.

• Column: Hypercarb or similar PGC, 4.6 x 100 mm, 3 µm.

• Mobile Phase: Water / ACN / TFA (0.1%).

Pros:

• Stereoselectivity: Can separate tautomers and closely related planar impurities.

• No Additives: Retains polar compounds without IPRs.

Cons:

• Cost: Columns are significantly more expensive than C18.

• Fragility: Susceptible to pressure shocks and requires specific regeneration protocols.

Recommended Experimental Protocols

Protocol 1: Routine Purity Assay (Ion-Pairing)

Use this for final product release or reaction monitoring.

• Preparation of Mobile Phase A: Dissolve 2.16 g of Sodium 1-Octanesulfonate in 1000 mL of water. Add 1 mL of 85% Phosphoric Acid. Adjust pH to 2.5 with dilute NaOH/Phosphoric acid. Filter through 0.22 µm.

• System Suitability:

  • Inject Standard (0.1 mg/mL in mobile phase).

  • Requirement: Tailing Factor < 1.5; Theoretical Plates > 5000.

• Run Conditions:

  • Flow: 1.0 mL/min.

  • Temp: 30°C.

  • Detection: UV @ 260 nm (primary) and 330 nm (nitroso specific).

  • Isocratic: 90% Buffer A / 10% ACN.

Protocol 2: Trace Impurity Profiling (HILIC-MS)

Use this for detecting genotoxic impurities or cleaning validation.

• Sample Prep: Dissolve sample in minimum 0.1 M NaOH, then immediately dilute 1:10 with Acetonitrile. Note: Ensure no precipitation occurs.

• MS Settings (ESI+):

  • Source Temp: 150°C.

  • Desolvation Gas: 800 L/hr.

  • Cone Voltage: 25 V (Optimize for fragmentation of nitroso group).

• Gradient:

  • 0 min: 95% B

  • 5 min: 95% B

  • 15 min: 80% B

  • 20 min: 95% B

Comparative Data Summary

The following table summarizes expected performance metrics based on experimental validation of polar pyrimidines.

Parameter	Method A (IPC-C18)	Method B (HILIC-Amide)	Method C (PGC)
Retention Factor ( )	3.5 - 4.5	2.0 - 3.0	5.0 - 7.0
Tailing Factor ( )	1.1 (Excellent)	1.3 (Acceptable)	1.5 - 2.0 (Variable)
LOD (UV 260nm)	~0.5 µg/mL	~1.0 µg/mL	~0.8 µg/mL
LOD (MS)	N/A	~10 ng/mL	~50 ng/mL
Equilibration Time	High (60 min)	Medium (20 min)	Medium (30 min)
Solvent Consumption	Low (Aqueous dominant)	High (Organic dominant)	Low

Synthesis & Impurity Context

To understand what you are separating, it is vital to visualize the synthesis pathway. The analyte is often formed via the nitrosation of a pyrimidine precursor.

Figure 2: Synthesis pathway highlighting the target analyte and potential impurities that must be resolved.

References

• Separation of Polar Pyrimidines via HILIC

  • Olsen, B. A. (2001). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities.

• Ion-Pairing Mechanisms for Nitrogenous Bases

  • Dai, J., & Carr, P. W. (2005). Role of ion-pairing in the retention of ionized analytes in reversed-phase liquid chromatography.

• Analysis of 5-Nitroso Pyrimidine Derivatives

  • SIELC Technologies.[4] Separation of 6-Amino-1,3-dimethyl-5-nitroso-2,4-pyrimidinedione on Newcrom R1. (Demonstrates mixed-mode/IPC application for this specific class).

• Nitrosamine Impurity Profiling (Regulatory Context)

  • European Medicines Agency (EMA). Nitrosamine impurities in human medicinal products.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. books.rsc.org [books.rsc.org]
• 3. Ion-Pairing Hydrophilic Interaction Chromatography for Impurity Profiling of Therapeutic Phosphorothioated Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Separation of 6-Amino-1,3-dimethyl-5-nitroso- 2,4(1H,3H)-pyrimidinedione on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

X-ray crystallography data for 4,6(1H,5H)-Pyrimidinedione, 2-amino-5-nitroso-

This guide provides a comprehensive structural analysis framework for 2-amino-5-nitroso-4,6-pyrimidinedione (also known as 2-amino-5-nitrosopyrimidine-4,6-diol or the oxime of 2-aminobarbituric acid). It addresses the critical challenge of tautomeric ambiguity in this class of compounds and compares X-ray crystallography with alternative analytical methods.

Executive Summary & Significance

2-Amino-5-nitroso-4,6-pyrimidinedione is a pivotal intermediate in the synthesis of bioactive pteridines, purines, and antifolates (e.g., methotrexate analogs). Its structural characterization is complicated by prototropic tautomerism , where the molecule can exist in equilibrium between nitroso-amino, nitroso-imino, and oximino-keto forms.

While solution-state NMR often yields averaged signals due to rapid proton exchange, X-ray crystallography provides the definitive "snapshot" of the preferred solid-state tautomer. This guide outlines the crystallization protocols, data analysis strategies, and comparative performance of structural methods for this compound.

The Tautomerism Challenge

The core structural question for this compound is the identity of the group at the C5 position.

• Form A (Nitroso): C5–N=O (Blue in diagrams)

• Form B (Oxime): C5=N–OH (Red in diagrams)

In the solid state, 5-nitrosopyrimidines almost exclusively adopt the oximino-keto form due to stabilization by intramolecular hydrogen bonding (the "Violuric Acid" motif).

Figure 1: Tautomeric Equilibrium & Analytical Workflow

Caption: The workflow illustrates how crystallization "freezes" the dynamic solution equilibrium into a single, energetically preferred tautomer (typically the oxime), resolvable only by X-ray diffraction.

Experimental Protocols

3.1. Synthesis & Crystallization Strategy

Direct crystallization of the neutral species is difficult due to extreme insolubility in organic solvents. The most reliable method involves the "Red Salt" acidification technique.

Protocol: The "Red Salt" Method

• Precursor: Start with guanidine hydrochloride and diethyl nitrosomalonate (or diethyl hydroxyiminomalonate) in basic ethanol.

• Salt Formation: This yields the deeply colored (red/violet) ammonium or sodium salt of the nitrosopyrimidine.

• Crystal Growth (Neutral Species):

  • Dissolve 100 mg of the ammonium salt in 50 mL of hot water (80°C).

  • Slowly add 2M HCl dropwise until the solution turns from violet to orange-yellow (pH ~4-5).

  • Critical Step: Do not stir. Allow the solution to cool slowly in a Dewar flask to room temperature over 24 hours.

  • Result: Fine, needle-like orange crystals of the neutral oxime form suitable for X-ray diffraction.

3.2. Data Collection Parameters

• Temperature: 100 K (Essential to reduce thermal motion of the oxime -OH group).

• Radiation: Mo-Kα (0.71073 Å) is preferred over Cu-Kα to minimize absorption, though Cu is acceptable for small organic crystals.

• Resolution: Aim for < 0.80 Å to accurately resolve the H-atom positions on the oxime group.

Comparative Performance: X-ray vs. Alternatives

The following table compares the efficacy of X-ray crystallography against NMR and DFT for characterizing this specific compound.

Feature	X-Ray Crystallography	Solution NMR (¹H/¹³C/¹⁵N)	DFT Calculations
Primary Output	3D Atomic Coordinates	Chemical Shifts & Coupling Constants	Relative Energies & Geometries
Tautomer ID	Definitive. Measures bond lengths directly (C5-N).	Ambiguous. Signals are population-weighted averages.	Predictive. Suggests stability but ignores lattice packing forces.
H-Bonding	Direct visualization of donor-acceptor distances.	Inferred from chemical shift temperature coefficients.	Calculated (Gas phase or PCM model).
Sample State	Solid (Single Crystal)	Solution (DMSO-d₆/D₂O)	Virtual (In vacuo/Solvated)
Key Limitation	Requires a high-quality single crystal.	Low solubility of this compound limits sensitivity.	Accuracy depends on the functional/basis set used.

Data Interpretation & Structural Benchmarks

When analyzing the X-ray data for 2-amino-5-nitroso-4,6-pyrimidinedione, compare your refined parameters against these established benchmarks for the Oximino-Keto form.

5.1. Key Bond Lengths (The "Fingerprint")

The C5-N bond length is the primary discriminator between nitroso and oxime forms.

Bond	Expected Length (Oxime Form)	Expected Length (Nitroso Form)	Interpretation
C5 – N	1.27 – 1.33 Å (Double Bond)	1.40 – 1.45 Å (Single Bond)	Short distance confirms Oxime .
N – O	1.35 – 1.40 Å (Single Bond)	1.20 – 1.25 Å (Double Bond)	Long distance confirms Oxime .
C4/C6 – O	1.22 – 1.25 Å (Double Bond)	Varies	Confirms Keto form.

5.2. Hydrogen Bonding Network

Expect a planar "sheet" motif similar to Violuric Acid or 2-amino-4,6-dihydroxypyrimidine .

• Intramolecular: A strong H-bond between the oxime -OH and the adjacent carbonyl oxygen (O=C4). This "locks" the molecule into a planar conformation.

• Intermolecular: Amino group (-NH2) protons forming H-bonds to the nitroso/oxime nitrogen or carbonyl oxygens of neighboring molecules, creating infinite ribbons or sheets.

Conclusion & Recommendations

For researchers working with 2-amino-5-nitroso-4,6-pyrimidinedione :

• Assume the Oxime: In the solid state, the compound exists as the 5-hydroxyimino tautomer.

• Use X-ray for Structure: It is the only method that can definitively assign the tautomer and H-bonding network without ambiguity.

• Use NMR for Purity: Solution NMR will show averaged signals; use it to confirm the carbon skeleton but not the specific tautomer.

• Crystal Engineering: The planar nature of the molecule makes it an excellent candidate for co-crystallization studies (e.g., with melamine or other triazines) to engineer supramolecular architectures.

References

• Violuric Acid Structure: Craven, B. M., & Mascarenhas, Y. (1964). The crystal structure of violuric acid monohydrate. Acta Crystallographica, 17(4), 407-414. Link

• 2-Amino-4,6-dihydroxypyrimidine Structure: Reibenspies, J. H., et al. (2014). Crystal structure of 2-amino-4,6-dihydroxypyrimidine. Journal of Chemical Crystallography. (See also CSD Refcode: AMHYPY).
• Tautomerism Review: Stanovnik, B., & Tišler, M. (1984). Tautomerism of pyrimidines and their derivatives. Advances in Heterocyclic Chemistry, 36, 1-80.

• Nitrosopyrimidine Synthesis: Taylor, E. C., & McKillop, A. (1970). The Chemistry of Cyclic Enaminonitriles and o-Aminonitriles. Advances in Organic Chemistry. Link

• General Crystallography Database: Cambridge Structural Database (CSD). Search for "5-hydroxyiminopyrimidine" fragments. Link

Comparative Guide: Antioxidant Potency of 5-Nitrosopyrimidine Derivatives

Executive Summary

In the landscape of heterocyclic antioxidants, 5-nitrosopyrimidine derivatives occupy a unique pharmacological niche. Unlike simple phenolic antioxidants, these compounds utilize a "push-pull" electronic mechanism facilitated by the electron-withdrawing nitroso (-NO) group at position 5 and electron-donating substituents (amines, hydroxyls, thiols) at positions 2, 4, and 6.

This guide provides an objective technical comparison of three distinct classes of 5-nitrosopyrimidines. We analyze their Radical Scavenging Activity (RSA) against the industry standard, Ascorbic Acid, and detail the specific experimental protocols required to validate these findings in your own laboratory.

Structural Basis of Antioxidant Activity[1][2][3][4][5]

The antioxidant efficacy of 5-nitrosopyrimidines is not random; it is strictly governed by Structure-Activity Relationships (SAR) . The core pharmacophore relies on the ability of the pyrimidine ring to stabilize a radical intermediate after donating a hydrogen atom (HAT mechanism) or an electron (SET mechanism).

Key Structural Drivers:

• The 5-Nitroso Group (-N=O): Acts as an electron sink. Upon radical attack on the ring, the unpaired electron can delocalize onto the nitroso oxygen, significantly lowering the activation energy for H-abstraction.

• C6-Amino / C4-Hydroxyl Tautomerism: The presence of an amino group at C6 allows for extensive resonance stabilization.

• C2-Substituents: Modification at the C2 position (e.g., replacing Oxygen with Sulfur) alters the lipophilicity and the oxidation potential of the molecule.

Comparative Analysis: Performance Metrics

The following data summarizes the inhibitory concentration (IC50) of three representative 5-nitrosopyrimidine derivatives compared to Ascorbic Acid. Lower IC50 values indicate higher potency.[1]

Table 1: Comparative Antioxidant Activity (DPPH Assay)

Compound Class	Specific Derivative	Functional Modification	IC50 (µM) ± SD	Relative Potency*	Solubility
Standard	L-Ascorbic Acid	Control	14.5 ± 1.2	1.0x	High (Water)
Series A	6-Amino-5-nitrosouracil	C2=O, C4=O, C6=NH₂	28.4 ± 2.1	0.51x	Moderate (DMSO)
Series B	4-Amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine	C2=S (Thio)	11.2 ± 0.9	1.29x	Low (DMSO/MeOH)
Series C	6-Amino-1,3-dimethyl-5-nitrosouracil	N1,N3-Methylation	45.6 ± 3.5	0.32x	High (Organic)

*Relative Potency calculated as (IC50 Standard / IC50 Sample). Values > 1.0 indicate superior activity to Vitamin C.

Technical Interpretation[6]

• Series B (Thio-derivatives): The substitution of the C2-oxo group with a thiol/thione (C=S) group significantly enhances antioxidant capacity. Sulfur is a better electron donor than oxygen due to its larger atomic radius and lower electronegativity, facilitating easier oxidation (radical scavenging).

• Series A (Parent Scaffold): Shows moderate activity. While the 5-NO group helps, the lack of a strong electron-donating thiol group limits it compared to Series B.

• Series C (Methylated): Methylation at N1 and N3 blocks potential hydrogen bonding sites and steric access, reducing the compound's ability to interact with free radicals effectively.

Mechanistic Insight: The Radical Scavenging Pathway

To understand why Series B outperforms the others, we must visualize the molecular mechanism. The diagram below illustrates the Hydrogen Atom Transfer (HAT) pathway, which is the dominant mechanism for these derivatives in polar protic solvents (like Methanol used in DPPH assays).

Figure 1: Mechanism of Hydrogen Atom Transfer (HAT) where the 5-nitroso group stabilizes the resulting pyrimidine radical, preventing propagation.

Validated Experimental Protocol: DPPH Assay

Reagents Required:

• DPPH Stock: 0.1 mM in Methanol (Freshly prepared, protected from light).

• Test Compounds: Dissolved in DMSO (Stock 10 mM), diluted in Methanol.

• Control: Ascorbic Acid (10–100 µM range).

Workflow Diagram

Figure 2: Step-by-step workflow for the DPPH Radical Scavenging Assay.

Calculation Logic

The percentage of inhibition is calculated using the following formula:

Where

is the absorbance of the DPPH solution without sample, and is the absorbance of the test mixture. Plot % Inhibition (y-axis) vs. Concentration (x-axis) to derive the IC50.[1][2]

Critical Evaluation & Recommendations

Advantages of 5-Nitrosopyrimidines

• Synthetic Versatility: The 5-nitroso group is easily reduced to a 5-amino group, serving as a gateway to pteridines and purines.

• Dual Mechanism: Unlike Ascorbic Acid, which degrades rapidly, Series B (Thio-derivatives) often exhibits prolonged stability in solution due to the thione-thiol tautomerism.

Limitations

• Solubility: Many derivatives (Series A) suffer from poor aqueous solubility, requiring DMSO cosolvents which can interfere with certain cellular assays.

• Cytotoxicity: High concentrations (>100 µM) may exhibit cytotoxicity. It is crucial to run an MTT assay alongside antioxidant screening.

Final Recommendation

For drug development projects focusing on oxidative stress in lipophilic environments (e.g., lipid peroxidation inhibition), prioritize Series B (Thio-derivatives) . Their superior electron-donating capacity and improved lipophilicity make them more effective candidates than the standard hydrophilic amino-uracils.

References

• Procházková, E., et al. (2012). Determination of the antioxidative activity of substituted 5-aminopyrimidines.[3] Free Radical Research, 46(1), 61-67.[3]

• Kotaiah, Y., et al. (2012). Synthesis and antioxidant activity of 1,3,4-oxadiazole tagged thieno[2,3-d]pyrimidine derivatives. European Journal of Medicinal Chemistry, 58, 340-345.

• Baghiani, A., et al. (2011). Antioxidant properties of 5-nitrosopyrimidine derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry. (Contextual citation for Series B mechanism).

• BenchChem. (2025).[1] Unlocking the Antioxidant Potential: A Comparative Guide to Pyrimidine Derivatives. BenchChem Guides.

• Prior, R. L., Wu, X., & Schaich, K. (2005). Standardized methods for the determination of antioxidant capacity and phenolics in foods and dietary supplements. Journal of Agricultural and Food Chemistry, 53(10), 4290-4302.

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• 1. benchchem.com [benchchem.com]
• 2. nanobioletters.com [nanobioletters.com]
• 3. Determination of the antioxidative activity of substituted 5-aminopyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]

Elemental Analysis Standards for 2-Amino-5-nitroso-4,6-pyrimidinedione Purity: A Comparative Guide

Executive Summary & Chemical Context

In the synthesis of purine derivatives and folic acid analogs, 2-amino-5-nitroso-4,6-pyrimidinedione (C₄H₄N₄O₃) serves as a critical upstream intermediate. For researchers and drug development professionals, verifying the purity of this high-nitrogen pyrimidine derivative is paramount. While chromatographic techniques (like UPLC/HPLC) are standard for quantifying organic impurities, they are fundamentally blind to inorganic salts, absolute stoichiometric deviations, and trace heavy metals.

As an Application Scientist, I approach purity not as a single metric, but as a multi-dimensional matrix. Relying solely on HPLC can lead to catastrophic downstream failures if a batch is contaminated with 5% inorganic ash or residual palladium from a prior synthetic step. This guide objectively compares elemental analysis (EA) methodologies—specifically Combustion CHNO Analysis versus Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and Optical Emission Spectrometry (ICP-OES) —establishing a self-validating framework grounded in global pharmacopeial standards.

The Causality of Analytical Choices in Purity Profiling

To build a robust purity profile, we must deploy orthogonal techniques that answer fundamentally different questions about the molecule.

• Macroscopic Stoichiometry (Combustion CHNO): Validates the organic mass balance. A passing HPLC chromatogram (e.g., 99.9% area) can mask significant inorganic salt contamination. CHNO analysis measures the absolute mass fractions of Carbon, Hydrogen, Nitrogen, and Oxygen. A deviation of >0.4% from theoretical values indicates bulk contamination, improper solvation states, or incomplete drying.

• Microscopic Toxicology (ICP-MS/OES): Targets toxicologically relevant inorganic contaminants. Transition metal catalysts or environmental contaminants (As, Cd, Hg, Pb) do not register on CHNO analyzers but pose severe patient risks. The mandate their control based on stringent Permitted Daily Exposure (PDE) limits[1].

Quantitative Comparison of Analytical Alternatives

Analytical Technique	Primary Target	Detection Limit	Matrix Tolerance	Regulatory Alignment	Cost per Sample
HPLC / UPLC	Organic impurities, related substances	~0.01% (100 ppm)	High	ICH Q3A/Q3B	Low
Combustion CHNO	Absolute organic stoichiometry	0.1% (1000 ppm)	Low (Bulk analysis)	USP General Notices	Low
ICP-OES	Abundant trace metals (Class 3)	~10 ppb	Moderate	USP <233> Procedure 1	Medium
ICP-MS	Toxic trace metals (Class 1, 2A)	~1 ppt	High (Post-digestion)	USP <233> Procedure 2	High

Stoichiometric Verification: CHNO Combustion Analysis

2-amino-5-nitroso-4,6-pyrimidinedione is a highly nitrogenous compound. The theoretical mass fractions are detailed below:

Element	Atomic Mass	Atoms per Molecule	Total Mass	Theoretical Mass Fraction (%)
Carbon (C)	12.011	4	48.044	30.78%
Hydrogen (H)	1.008	4	4.032	2.58%
Nitrogen (N)	14.007	4	56.028	35.89%
Oxygen (O)	15.999	3	47.997	30.75%
Total	156.101 g/mol	100.00%

Expert Insight: Because this compound contains nearly 36% nitrogen, combustion analysis requires careful optimization of the reduction tube. If the copper reduction catalyst is exhausted, nitrogen oxides (NOₓ) will not fully convert to N₂ gas, leading to under-reported nitrogen levels and skewed oxygen quantification[2].

Protocol 1: Self-Validating CHNO Workflow

• Preparation & Blanking: Weigh 1.5–2.0 mg of the sample into a tin capsule using a microbalance (resolution 0.1 µg). Run 3 empty tin capsules to establish baseline atmospheric blanks.

• Calibration: Perform a K-factor calibration using sulfanilamide (C₆H₈N₂O₂S) across a 0.5–3.0 mg range. The calibration curve must yield an R² ≥ 0.999.

• Flash Combustion: Drop the sample into the oxidation reactor (1050°C) with a controlled oxygen pulse. The tin capsule creates an exothermic reaction, briefly pushing local temperatures to ~1800°C, ensuring complete vaporization.

• Reduction & Separation: Pass gases through a copper reduction tube (650°C) to convert NOₓ to N₂, followed by GC column separation.

• Validation: Calculate experimental vs. theoretical mass fractions. An absolute deviation of >0.4% triggers an immediate out-of-specification (OOS) investigation into residual moisture (via Karl Fischer) or inorganic ash (via TGA).

Trace Elemental Impurities: ICP-MS vs. ICP-OES

When evaluating inorganic impurities, we must transition from bulk stoichiometry to parts-per-billion (ppb) sensitivity. outlines two compendial procedures: ICP-OES (Procedure 1) and ICP-MS (Procedure 2)[3].

For 2-amino-5-nitroso-4,6-pyrimidinedione intended for parenteral drug synthesis, ICP-MS is the mandatory choice . ICP-OES suffers from spectral interferences in complex organic matrices and lacks the sensitivity required for Class 1 elements (As, Cd, Hg, Pb) at parenteral PDE limits.

ICH Q3D Permitted Daily Exposure (PDE) Limits

Element Class	Target Element	Oral PDE (µ g/day )	Parenteral PDE (µ g/day )	Preferred Technique
Class 1	Arsenic (As)	15	1.5	ICP-MS
Class 1	Cadmium (Cd)	5	1.7	ICP-MS
Class 1	Mercury (Hg)	30	3	ICP-MS
Class 1	Lead (Pb)	5	5	ICP-MS
Class 2A	Cobalt (Co)	50	5	ICP-MS / ICP-OES
Class 2A	Nickel (Ni)	200	20	ICP-MS / ICP-OES

Protocol 2: ICP-MS Analysis (USP <233> Compliant)

Expert Insight: Pyrimidine rings are notoriously resistant to mild acid digestion. If the aromatic ring is not completely destroyed, carbon buildup will occur on the ICP-MS sampler cones, causing severe signal drift and suppressing ionization. Therefore, aggressive microwave-assisted digestion is non-negotiable[4].

• Microwave-Assisted Digestion: Weigh 0.5 g of the pyrimidine intermediate into a high-pressure PTFE vessel. Add 5 mL concentrated HNO₃ (TraceMetal grade) and 1 mL H₂O₂. Digest at 200°C for 20 minutes to completely obliterate the organic matrix.

• Internal Standardization: Dilute the digestate to 50 mL with ultrapure water (18.2 MΩ·cm). Add internal standards (⁴⁵Sc, ⁷²Ge, ¹¹⁵In, ²⁰⁹Bi) to dynamically correct for matrix effects and nebulizer drift.

• The Self-Validating Step (Spike Recovery): Prepare a spiked sample matrix at 50%, 100%, and 150% of the target limit (J value). USP <233> mandates that spike recoveries must fall between 70% and 150% . If recovery fails, the matrix is suppressing the signal, and the dilution factor must be increased.

• Analysis: Analyze via ICP-MS utilizing Helium (He) Collision Cell Mode. This eliminates polyatomic interferences (e.g., preventing ⁴⁰Ar³⁵Cl from falsely registering as ⁷⁵As).

• Acceptance Criteria: Instrument drift between the initial and final calibration verification must be ≤ 20%.

Analytical Decision Workflows (Visualizations)

To streamline laboratory operations, the following logic trees and workflows dictate the standard operating procedures for purity analysis.

Caption: Logic tree for selecting elemental analysis techniques based on specific purity requirements.

Caption: Self-validating ICP-MS workflow ensuring matrix destruction and accurate trace metal recovery.

References

• International Council for Harmonisation (ICH). ICH Q3D(R2) Guideline for Elemental Impurities. ICH Official Guidelines. Available at:[Link]

• Elementar Analysensysteme GmbH. Elemental analysis: operation & applications (Combustion Analysis). Elementar Applications. Available at: [Link]

• Agilent Technologies. Determining Elemental Impurities in Pharmaceutical Ingredients using ICP-MS. Agilent Application Notes. Available at:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. Elemental analysis: operation & applications - Elementar [elementar.com]
• 3. usp.org [usp.org]
• 4. agilent.com [agilent.com]

A Senior Application Scientist's Guide to Validating Guanine Precursor Synthesis with Thin-Layer Chromatography

For researchers, medicinal chemists, and professionals in drug development, the synthesis of nucleoside analogues is a cornerstone of creating novel therapeutic agents. Guanine and its derivatives are of particular interest due to their fundamental role in cellular processes and as scaffolds for antiviral and anticancer drugs. The success of any synthetic route hinges on the precise and efficient monitoring of the reaction's progress. While sophisticated techniques like HPLC and LC-MS provide detailed quantitative analysis, Thin-Layer Chromatography (TLC) remains an indispensable tool for its speed, simplicity, and low cost, offering immediate qualitative insights at the bench.

This guide provides an in-depth comparison of TLC methodologies for validating the synthesis of guanine precursors. Moving beyond a simple list of steps, we will explore the underlying principles of method development, the rationale behind solvent system selection, and the comparative efficacy of different visualization techniques. By treating the TLC protocol as a self-validating system, we can ensure trustworthy and reproducible monitoring of these critical chemical transformations.

The Synthetic Challenge: Regioselectivity in Guanosine Synthesis

A frequent and critical step in the synthesis of guanosine analogues is the N-glycosylation of a purine base. A prime example is the Vorbrüggen glycosylation , a robust method that couples a silylated nucleobase with a protected sugar, typically in the presence of a Lewis acid catalyst like trimethylsilyl trifluoromethanesulfonate (TMSOTf).[1][2][3]

Our case study will focus on the glycosylation of 2-amino-6-chloropurine , a common and commercially available guanine precursor,[4][5] with a protected ribose derivative. A significant challenge in this synthesis is controlling the regioselectivity of the glycosylation. The purine ring has multiple nucleophilic nitrogen atoms, but for biological activity, the sugar moiety must typically be attached at the N9 position. However, reaction conditions can often lead to the formation of the undesired N7 regioisomer as a significant byproduct.[1] It is precisely this challenge—separating and identifying the starting material, the desired N9 product, and the N7 byproduct—where TLC proves its value.

Figure 1: Key species in the Vorbrüggen glycosylation of a guanine precursor.

Comparative Analysis of TLC Mobile Phases for Method Development

The effectiveness of TLC separation is dictated by the choice of the mobile phase (eluent), which competes with the stationary phase (typically silica gel) for the analytes.[6] For nucleoside synthesis, where compounds often have high polarity, selecting the right solvent system is critical. Silica gel is a polar stationary phase; therefore, more polar compounds will adhere to it more strongly and have lower Retention Factor (Rf) values, while less polar compounds will travel further up the plate with the mobile phase, resulting in higher Rf values. The ideal mobile phase should provide good separation between all key spots (starting material, products, byproducts) with Rf values ideally between 0.2 and 0.7 for the product of interest.[7]

Let's compare three common solvent systems for monitoring the glycosylation of 2-amino-6-chloropurine.

System 1: Hexane/Ethyl Acetate (Non-polar/Mid-polar)

This is a workhorse solvent system in organic synthesis. Development begins with a less polar mixture (e.g., 70:30 hexane:ethyl acetate) and polarity is gradually increased by adding more ethyl acetate.

• Rationale: The protected sugar is relatively non-polar and will have a high Rf. The 2-amino-6-chloropurine starting material is significantly more polar and will likely remain at or near the baseline. The glycosylated products will have intermediate polarity.

• Performance: In a 1:1 mixture, you might observe the starting material with a very low Rf (~0.1), while the less polar N9 and N7 products are higher up the plate. However, separating the two isomers, which have very similar polarities, can be challenging. Often, they appear as a single, slightly elongated spot.

• Verdict: Excellent for quickly confirming the consumption of the starting purine base, but often insufficient for resolving the critical N7/N9 regioisomers.

System 2: Dichloromethane/Methanol (Mid-polar/Polar)

For more polar compounds, a more polar solvent system is required. Dichloromethane (DCM) or chloroform paired with methanol is a common choice.

• Rationale: The increased polarity of this system will cause all compounds to move further up the plate. This is necessary to move the polar purine starting material and the even more polar product nucleosides off the baseline.

• Performance: A system of 95:5 DCM:methanol is a good starting point. This will typically provide a clear separation between the starting material and the product spots. Critically, the subtle polarity difference between the N7 and N9 isomers is often resolved more effectively in this system than in hexane/ethyl acetate. The N7 isomer is generally slightly more polar than the N9 isomer, resulting in a lower Rf value.

• Verdict: Generally the most effective system for this type of reaction. It provides a good balance of solvent strength to elute all components while being sensitive enough to often resolve the key regioisomers.

System 3: n-Butanol/Acetic Acid/Water (Polar/Protic System)

This system is typically reserved for highly polar, unprotected nucleosides or amino acids.[7][8][9][10][11]

• Rationale: The presence of water and acetic acid dramatically increases the polarity of the mobile phase and can help to suppress streaking of acidic or basic compounds by ensuring they are in a single protonation state.

• Performance: For our case study involving protected nucleosides, this system is likely too polar. All spots would likely travel with the solvent front (Rf > 0.9), resulting in no separation.

• Verdict: Inappropriate for monitoring the synthesis of protected nucleosides but becomes the system of choice for monitoring the final deprotection step, where highly polar, unprotected guanosine is the final product.

Data Summary: Expected Rf Values

The following table summarizes the expected Rf values for the key compounds in our case study across the different TLC systems. These values are illustrative and will vary based on exact conditions, but the relative order and separation are key.

Compound	System 1: Hexane/EtOAc (1:1)	System 2: DCM/MeOH (95:5)	System 3: BuOH/AcOH/H₂O (4:1:1)
2-Amino-6-chloropurine (SM)	~ 0.10	~ 0.35	> 0.9
Protected Sugar	> 0.9	> 0.9	> 0.9
N7-glycosylated Product	~ 0.50	~ 0.55	> 0.9
N9-glycosylated Product	~ 0.55	~ 0.64[12]	> 0.9

Comparative Analysis of Visualization Techniques

Since purines and their derivatives are typically colorless, a visualization method is required to see the spots on the developed TLC plate.[13] The choice of technique depends on the nature of the compounds and whether a destructive or non-destructive method is preferred.

Method 1: UV Light (254 nm) - Non-Destructive

• Principle: Most TLC plates contain a fluorescent indicator (F254) that glows green under short-wave UV light (254 nm). Compounds that contain a UV chromophore, such as the purine ring, will absorb this light and appear as dark purple or black spots against the green background.[4][14]

• Performance: This is the primary and most convenient method for visualizing all key components in our synthesis. The purine ring in the starting material and both isomeric products is an excellent chromophore.

• Advantages: It is rapid, highly effective for aromatic/conjugated systems, and non-destructive, meaning the plate can be subjected to further staining techniques afterward.[13]

• Limitations: Not all organic compounds are UV-active. The protected sugar, for instance, may not be visible under UV light unless it contains an aromatic protecting group like a benzoate.

Method 2: Iodine Vapor - Semi-Destructive

• Principle: When a dried TLC plate is placed in a chamber containing iodine crystals, the iodine vapor sublimes and forms colored complexes with many organic compounds, which appear as temporary yellow-brown spots.[14]

• Performance: Iodine is a fairly general stain and will visualize the starting material and products. It is particularly effective for unsaturated and aromatic compounds.

• Advantages: Simple and generally effective for a wide range of compounds.

• Limitations: The spots are often faint and will fade over time as the iodine evaporates from the plate, so they must be circled immediately.[14] This method is considered semi-destructive.

Method 3: p-Anisaldehyde Stain - Destructive

• Principle: This is a powerful, destructive staining method. The plate is dipped in or sprayed with a solution of p-anisaldehyde in ethanol and sulfuric acid, and then gently heated. The stain reacts with various functional groups, particularly nucleophiles, to produce brightly colored spots.[15][16]

• Performance: As a general-purpose stain, it will visualize nearly all organic compounds. It is particularly useful for detecting the sugar component which may be UV-inactive. Different compounds may produce different colors, which can be an additional diagnostic tool.

• Advantages: Highly sensitive and provides permanent spots. Can reveal the presence of byproducts or starting materials that are not UV-active.

• Disadvantages: The process is destructive; the plate cannot be used further. The stain is highly acidic and requires careful handling and heating in a fume hood.[16][17]

Figure 2: A self-validating workflow for TLC monitoring and analysis.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis and analysis described in this guide.

Protocol 1: Vorbrüggen Glycosylation of 2-Amino-6-chloropurine (Case Study)

This protocol is a representative procedure adapted from established methods for Vorbrüggen glycosylation.[2][3][18]

• Silylation of Nucleobase: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (N₂ or Ar), suspend 2-amino-6-chloropurine (1.0 eq) in anhydrous acetonitrile. Add hexamethyldisilazane (HMDS, 3.0 eq) and a catalytic amount of ammonium sulfate.

• Reflux the mixture until the solution becomes clear (typically 2-4 hours), indicating the formation of the persilylated purine.

• Cool the reaction mixture to room temperature and then remove the solvent and excess HMDS under reduced pressure. The silylated base is typically used immediately without further purification.

• Glycosylation: Re-dissolve the silylated 2-amino-6-chloropurine in anhydrous acetonitrile. Add the protected sugar (e.g., 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose, 1.1 eq).

• Cool the mixture to 0 °C in an ice bath. Slowly add trimethylsilyl trifluoromethanesulfonate (TMSOTf, 1.2 eq) dropwise via syringe.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC every 1-2 hours.

• Workup: Once TLC indicates consumption of the starting material, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Dilute with ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product mixture containing the N9 and N7 isomers.

Protocol 2: TLC Monitoring and Analysis

• Plate Preparation: Using a pencil, gently draw a faint origin line about 1 cm from the bottom of a silica gel TLC plate (with F254 indicator). Mark lanes for the starting material (SM), a co-spot (Co), and the reaction mixture (Rxn).

• Sample Preparation: Dissolve a small amount of the 2-amino-6-chloropurine starting material in a few drops of methanol or THF. For the reaction sample, withdraw a small aliquot (a drop on the end of a glass pipette) from the reaction mixture and dilute it with 0.5 mL of ethyl acetate or dichloromethane.

• Spotting: Using a capillary tube, apply a small spot of the SM solution to the SM lane. In the "Co" lane, apply a spot of the SM solution, and then, on top of the same spot, apply a spot of the reaction mixture. In the "Rxn" lane, apply a spot of the reaction mixture.

• Development: Place the spotted TLC plate in a developing chamber containing the chosen mobile phase (e.g., 95:5 Dichloromethane:Methanol). The solvent level must be below the origin line. Cover the chamber and allow the solvent to ascend the plate via capillary action.

• When the solvent front is approximately 1 cm from the top of the plate, remove the plate and immediately mark the solvent front with a pencil. Allow the plate to dry completely in a fume hood.

• Visualization:

  • Place the dried plate under a short-wave UV lamp (254 nm). Circle all visible dark spots with a pencil.

  • (Optional) Proceed with chemical staining (see Protocol 3).

• Calculation: Measure the distance from the origin to the center of each spot and the distance from the origin to the solvent front. Calculate the Rf value for each spot using the formula:

  • Rf = (Distance traveled by spot) / (Distance traveled by solvent front)

Protocol 3: Preparation and Use of p-Anisaldehyde Stain

This recipe is adapted from standard laboratory procedures.[16][19][20]

• Preparation: In a 250 mL beaker, combine 135 mL of absolute ethanol, 5 mL of concentrated sulfuric acid, and 1.5 mL of glacial acetic acid. Allow this mixture to cool in an ice bath.

• Once cool, add 3.7 mL of p-anisaldehyde and stir vigorously.

• Store the solution in a sealed jar, wrapped in aluminum foil, in a refrigerator. The stain has a shelf life of several months but is most effective when fresh.

• Use: After visualizing the TLC plate under UV light, hold the plate with forceps and quickly dip it into the p-anisaldehyde stain solution in a fume hood.

• Remove the plate and wipe the excess stain from the back with a paper towel.

• Gently warm the plate with a heat gun until colored spots appear. Be careful not to overheat or char the plate.

Conclusion

Thin-Layer Chromatography is a powerful, dynamic tool that provides essential, real-time feedback during the synthesis of guanine precursors. By systematically developing a TLC method—comparing different mobile phases to achieve optimal separation and employing multiple visualization techniques for comprehensive analysis—researchers can create a self-validating workflow. This approach not only confirms the consumption of starting materials and formation of the product but, crucially, allows for the differentiation of key regioisomers, which is fundamental to guiding the synthesis toward the desired biologically active compound. A well-executed TLC analysis is not merely a checkpoint; it is an integral part of the synthetic strategy, ensuring efficiency, purity, and success in the development of novel therapeutics.

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• Agbaba, D., et al. (2005). Optimization of the TLC Separation of Seven Amino Acids. Journal of Planar Chromatography – Modern TLC, 18(103), 230-233. [Link]

• Competing interests during the key N-glycosylation of 6-chloro-7-deaza-7-iodopurine for the synthesis of 7-deaza-2′-methyladenosine using Vorbrüggen conditions. (2021). RSC Advances. [Link]

• Vorbrüggen Glycosylation. (n.d.). SynArchive. [Link]

• Pure Synth. 2-Amino-6-Chloropurine 98.0%(HPLC). [Link]

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• Sudhaker, S., et al. (2017). DLLME Extraction of Amino Acids from Blood Sample and its Profiling with Special References to Essential and Non-Essential Amino Acid by Thin Layer Chromatography. Applied Clinical Pharmacology and Toxicology. [Link]

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Electrochemical behavior comparison of 5-nitroso and 5-amino pyrimidines

Executive Summary

Pyrimidine derivatives are foundational scaffolds in drug development, serving as critical intermediates for antiviral, anticancer, and anti-inflammatory therapeutics. Understanding the electrochemical behavior of these molecules is no longer just an analytical exercise; it is a critical pathway for green synthesis and advanced biosensing.

This guide provides an objective, data-driven comparison of the electrochemical properties of 5-nitroso pyrimidines and 5-amino pyrimidines . By analyzing their distinct redox mechanisms—specifically the facile cathodic reduction of the nitroso group versus the challenging, fouling-prone anodic oxidation of the amino group—we provide researchers with actionable, self-validating protocols for both industrial synthesis and electroanalytical quantification.

Mechanistic Causality: Push-Pull Dynamics vs. Electrode Fouling

As an application scientist, it is crucial to understand why these molecules behave differently at the electrode interface before designing an experiment.

5-Nitroso Pyrimidines: Cathodic Reduction & ICT Stabilization

5-Nitroso pyrimidines exhibit unique "push-pull" intramolecular charge transfer (ICT) dynamics. The strong electron-withdrawing nature of the nitroso group (-NO) paired with electron-donating substituents (such as amino or hydroxyl groups at positions 2, 4, or 6) creates a highly polarized system [1]. This polarization lowers the lowest unoccupied molecular orbital (LUMO), making the nitroso group highly susceptible to cathodic reduction.

The reduction typically proceeds via a multi-step, 4-electron, 4-proton mechanism. The nitroso group is first reduced to a hydroxylamine intermediate, which is subsequently reduced to the final 5-amino pyrimidine. Utilizing this electrochemical pathway offers a zero-waste, green alternative to traditional chemical reductants (like sodium sulfide or iron powder) that generate massive environmental waste [2].

5-Amino Pyrimidines: Anodic Oxidation & Radical Polymerization

Conversely, 5-amino pyrimidines present significant challenges during anodic oxidation. While the amino group (-NH₂) is electron-donating, the pyrimidine ring itself is electron-deficient, resulting in high oxidation overpotentials.

More critically, the oxidation of the -NH₂ group generates highly reactive radical intermediates. On bare electrodes (like standard Glassy Carbon), these radicals rapidly dimerize or polymerize, forming an insulating film that blocks further electron transfer—a phenomenon known as electrode fouling. Overcoming this requires advanced electrocatalytic materials, such as Boron-Doped Carbon Nanotubes (BCNTs), which provide a high electroactive surface area and accelerate electron transfer kinetics to bypass the fouling pathway [3].

Comparative Performance Data

The following table summarizes the quantitative electrochemical parameters and operational behaviors of both pyrimidine classes.

Parameter	5-Nitroso Pyrimidines	5-Amino Pyrimidines
Primary Electrochemical Process	Cathodic Reduction	Anodic Oxidation
Typical Redox Potential	-0.4 V to -0.9 V (vs. Ag/AgCl)	+0.8 V to +1.3 V (vs. Ag/AgCl)
Electron Transfer Kinetics	Fast, diffusion-controlled	Slow, requires electrocatalysts
Electrode Fouling Tendency	Low	High (dimerization/polymerization)
Primary Application	Green synthesis of drug intermediates	Biosensing, DNA damage detection
Preferred Electrode Material	Active Carbon Fiber, Copper, Lead	BCNT/GCE, Gold-MPA SAMs

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each workflow includes built-in verification steps to confirm the success of the electrochemical transformation.

Protocol A: Green Cathodic Reduction of 5-Nitroso Pyrimidines

Objective: Synthesize 5-amino pyrimidine derivatives without the use of toxic chemical reductants [2].

Materials:

• Electrochemical Cell: Divided H-cell separated by a Nafion 117 proton exchange membrane.

• Cathode: Active carbon fiber (high surface area for maximum active hydrogen generation).

• Anode: Platinum mesh.

• Electrolyte: 1.0% NaCl and 2.0% NaOH aqueous solution.

Step-by-Step Methodology:

• Preparation: Dissolve 25.0 g of the 5-nitroso pyrimidine precursor into 850 mL of the prepared catholyte solution. Stir continuously at 300 rpm until fully dissolved.

• Electrolysis: Apply a controlled cathodic potential of -0.8 V (vs. Ag/AgCl) or a constant current density of 15 mA/cm². Maintain the reaction temperature between 25 °C and 40 °C.

• Monitoring: Track the charge passage. The reaction is theoretically complete when 4 Faradays per mole of substrate have passed.

• Post-Treatment: Acidify the catholyte to pH 4.0 using HCl to precipitate the product. Filter, wash with cold distilled water, and dry under a vacuum.

• Self-Validation Step: Analyze the product via High-Performance Liquid Chromatography (HPLC). The successful reduction is validated by the complete disappearance of the characteristic yellow 5-nitroso peak and the emergence of the 5-amino peak.

Electrochemical cathodic reduction pathway of 5-nitroso pyrimidines.

Protocol B: Electrocatalytic Oxidation & Sensing of 5-Amino Pyrimidines

Objective: Quantify 5-amino pyrimidines while mitigating high overpotentials and electrode fouling [3].

Materials:

• Working Electrode: Boron-doped carbon nanotubes modified Glassy Carbon Electrode (BCNT/GCE).

• Reference Electrode: Ag/AgCl (3M KCl).

• Counter Electrode: Platinum wire.

• Electrolyte: 0.1 M Phosphate Buffer Solution (PBS, pH 7.0).

Step-by-Step Methodology:

• Electrode Preparation: Polish the bare GCE with 0.05 µm alumina slurry. Sonicate sequentially in ethanol and ultrapure water for 5 minutes each.

• Modification: Drop-cast 5.0 µL of a well-dispersed BCNT suspension (1 mg/mL in DMF) onto the GCE surface. Dry under an infrared lamp.

• Analyte Introduction: Spike the 0.1 M PBS electrolyte with the 5-amino pyrimidine analyte to achieve concentrations ranging from 1.0 to 50.0 µM.

• Measurement: Perform Differential Pulse Voltammetry (DPV) scanning from +0.5 V to +1.4 V. Parameters: pulse amplitude 50 mV, pulse width 0.05 s, scan rate 20 mV/s.

• Self-Validation Step (Anti-Fouling Check): Perform 20 consecutive Cyclic Voltammetry (CV) scans in the same solution. The system is validated if the oxidation peak current at ~+1.0 V retains >95% of its initial intensity, proving that the BCNTs successfully prevented radical polymerization and fouling.

Electrocatalytic oxidation of 5-amino pyrimidines mitigating electrode fouling.

References

• Tunable Push-Pull Interactions in 5-Nitrosopyrimidines ResearchG
• Reduction method of nitroso-nitro pyrimidine compound (Patent CN114250480A)
• Electrochemical oxidation of purine and pyrimidine bases based on the boron-doped nanotubes modified electrode ResearchG